2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• CAS: 23520-34-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Discovery and Isolation of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Abstract

This technical guide provides an in-depth exploration of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a key intermediate in the biosynthesis of a class of potent plant defense compounds known as benzoxazinoids. This document details its discovery, natural occurrence, biosynthetic pathway, and comprehensive protocols for its isolation and purification from plant sources. Furthermore, this guide covers methods for its structural elucidation, chemical synthesis, and discusses its broader biological significance. This resource is intended for researchers, scientists, and professionals in the fields of natural product chemistry, plant biology, and drug development, offering both foundational knowledge and practical, field-proven methodologies.

Introduction: The Emergence of Benzoxazinoids

The story of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is intrinsically linked to the broader discovery of benzoxazinoids, a class of indole-derived secondary metabolites. These compounds first came to scientific attention in the 1950s and 1960s through the pioneering work of Virtanen and Hietala, who identified benzoxazolinones in rye (Secale cereale) as "anti-Fusarium" factors, recognizing their role in plant defense.[1][2] Benzoxazinoids are now understood to be crucial components of the chemical defense arsenal in many species of the grass family (Poaceae), including major agricultural crops like maize (Zea mays), wheat (Triticum aestivum), and rye.[3][4][5] Their presence is not limited to monocots, as they have also been sporadically identified in distantly related dicotyledonous families, suggesting a fascinating case of convergent evolution in metabolic pathways.[4][5]

The compound 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, often referred to in literature as HBOA (2-hydroxy-1,4-benzoxazin-3-one), is the foundational benzoxazinoid from which more complex and often more potent derivatives, such as DIBOA (2,4-dihydroxy-1,4-benzoxazin-3-one) and DIMBOA (2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one), are synthesized.[2] Understanding the isolation and chemistry of this precursor is therefore fundamental to the study of this important class of natural products.

Biosynthesis and Natural Occurrence

The production of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is a testament to the elegant efficiency of plant biochemistry. The biosynthetic pathway is best characterized in maize, where the responsible genes are famously organized in a biosynthetic gene cluster on chromosome 4.[4]

The pathway initiates in the chloroplasts, branching off from the primary metabolic pathway of tryptophan synthesis. The key steps are as follows:

• Indole Formation: The enzyme BX1, a homolog of the tryptophan synthase α-subunit, catalyzes the conversion of indole-3-glycerol phosphate to indole.[6] This is the first committed step in benzoxazinoid biosynthesis.

• Sequential Oxygenation: A series of four cytochrome P450 monooxygenases (BX2, BX3, BX4, and BX5) consecutively introduce oxygen atoms to the indole molecule. This sequence of reactions, occurring in the endoplasmic reticulum, transforms indole into the target molecule, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA).[2]

• Further Modifications: HBOA serves as the precursor for the synthesis of DIBOA through the action of another monooxygenase.[2] In plants, these reactive aglycones are typically glucosylated to form stable, less toxic storage forms (e.g., DIBOA-Glc).[3][6] These glucosides are stored in the cell vacuole and are only hydrolyzed to their active, toxic forms by β-glucosidases when plant tissue is damaged by herbivores or pathogens.[6]

Biosynthetic pathway leading to 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA) and its subsequent conversion.

Isolation and Purification Protocol

The isolation of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one requires a systematic approach to extract the compound from a complex plant matrix. The following protocol is a synthesized methodology based on established procedures for benzoxazinoid extraction from sources like maize, wheat, or related grasses.[7][8][9][10]

Rationale: The choice of a polar solvent like aqueous methanol is critical for efficiently extracting the often-glucosylated benzoxazinoids. Subsequent chromatographic steps are designed to separate compounds based on polarity, allowing for the purification of the target molecule.

Step-by-Step Methodology

• Plant Material Preparation:

  • Harvest fresh, young plant tissue (e.g., maize seedlings, 7-21 days old), as this is where benzoxazinoid concentrations are typically highest.

  • Immediately flash-freeze the tissue in liquid nitrogen to quench metabolic activity.

  • Lyophilize (freeze-dry) the tissue to remove water and facilitate grinding.

  • Grind the lyophilized tissue into a fine powder using a mortar and pestle or a cryogenic grinder.

• Solvent Extraction:

  • Combine the powdered plant material with an extraction solvent. A common and effective choice is a 70-90% aqueous methanol solution containing 0.1% formic acid.[8][9] The formic acid helps to maintain the stability of the compounds.

  • Use a ratio of approximately 10 mL of solvent per 1 gram of dry tissue.

  • Vortex or sonicate the mixture for 20-30 minutes to ensure thorough extraction.[8][9]

  • Centrifuge the mixture at high speed (e.g., 13,000 rpm) for 20 minutes at 10°C.[8][9]

  • Carefully collect the supernatant, which contains the crude extract.

• Purification by High-Performance Liquid Chromatography (HPLC):

  • Filter the crude extract through a 0.22 µm syringe filter to remove any particulate matter.

  • Perform preparative or semi-preparative reverse-phase HPLC. A C8 or C18 column is suitable for this separation.[7]

  • Use a gradient elution system. A typical mobile phase consists of:

    • Solvent A: Water with 0.1% formic acid

    • Solvent B: Acetonitrile or Methanol with 0.1% formic acid

  • A representative gradient could be a linear increase from 5-10% Solvent B to 95-100% Solvent B over 30-40 minutes.

  • Monitor the elution profile using a photodiode array (PDA) detector. Benzoxazinoids typically show a characteristic UV absorbance.

  • Collect fractions corresponding to the peak of interest, guided by the retention time of an analytical standard if available.

• Verification and Final Preparation:

  • Analyze the collected fractions using UHPLC-MS/MS to confirm the presence and purity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.[7]

  • Pool the pure fractions and remove the solvent under vacuum (e.g., using a rotary evaporator or centrifugal evaporator) to yield the purified compound.

Generalized workflow for the isolation and purification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Structural Elucidation

The definitive identification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one relies on a combination of spectroscopic techniques.

Physicochemical Properties

Property	Value
Molecular Formula	C₈H₇NO₃
Molecular Weight	165.15 g/mol
Appearance	Typically a white or off-white solid
Class	Benzoxazinone

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern.

• Expected Ionization: In electrospray ionization (ESI), the compound is expected to show a protonated molecule [M+H]⁺ at m/z 166.1.

• Fragmentation Pattern: The fragmentation in MS/MS will be characteristic of the benzoxazinone core. Common fragmentation patterns involve the loss of small neutral molecules. Key expected fragments would arise from the cleavage of the heterocyclic ring, providing structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Aromatic Protons: A complex multiplet pattern between δ 7.0 and 7.5 ppm, corresponding to the four protons on the benzene ring.

  • Heterocyclic Ring Protons: A singlet or doublet for the proton at the C2 position, likely in the δ 5.0-6.0 ppm range. The N-H proton would appear as a broad singlet, potentially at a higher chemical shift.

  • Hydroxyl Proton: A broad singlet for the OH group, the position of which is dependent on solvent and concentration.

• ¹³C NMR:

  • Carbonyl Carbon: A signal in the δ 160-170 ppm range for the C3 carbonyl carbon.

  • Aromatic Carbons: Multiple signals between δ 110 and 150 ppm.

  • C2 Carbon: A signal for the hemiaminal carbon (C2) would be expected in the δ 80-90 ppm range.

Chemical Synthesis

Chemical synthesis provides an alternative to isolation from natural sources, particularly when larger quantities or specific analogs are required. A common synthetic route to the benzoxazinone core involves the reaction of 2-aminophenol derivatives.

General Synthetic Approach

A plausible synthesis involves the condensation of 2-aminophenol with a suitable two-carbon electrophile, followed by cyclization. For instance, reacting 2-aminophenol with chloroacetyl chloride can lead to an intermediate that cyclizes to form the 1,4-benzoxazin-3-one skeleton.

A representative synthetic route to the 1,4-benzoxazin-3-one core structure.

Biological Significance and Applications

While 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is primarily a biosynthetic intermediate, it and its derivatives possess significant biological activity.

• Plant Defense: Benzoxazinoids are key players in plant defense against a wide range of pests, including insects, fungi, and bacteria.[4] Upon tissue damage, the stored glucosides are rapidly converted to the toxic aglycones, which can deter herbivores and inhibit pathogen growth.

• Allelopathy: These compounds are exuded from the roots of plants like wheat and maize, where they can inhibit the germination and growth of competing plant species, a phenomenon known as allelopathy.[11][12]

• Pharmacological Potential: The benzoxazinone scaffold has attracted interest in medicinal chemistry. Derivatives have been investigated for a range of bioactivities, including antimicrobial and anticancer properties.

Conclusion

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a cornerstone in the fascinating world of plant chemical defense. As the precursor to a diverse array of bioactive benzoxazinoids, a thorough understanding of its discovery, biosynthesis, and chemistry is essential for advancing our knowledge in natural product science, agroecology, and the development of novel bioactive compounds. The methodologies and insights presented in this guide offer a comprehensive framework for researchers dedicated to exploring this potent class of natural molecules.

References

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• Neal, A. L., Ahmad, S., Gordon-Weeks, R., & Ton, J. (2012). Benzoxazinoids in root exudates of maize attract Pseudomonas putida to the rhizosphere. PLoS One, 7(4), e35498. [Link]

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• Tzin, V., et al. (2018). Beyond Defense: Multiple Functions of Benzoxazinoids in Maize Metabolism. Plant and Cell Physiology, 59(8), 1475–1483. [Link]

• Neal, A. L., Ahmad, S., Gordon-Weeks, R., & Ton, J. (2012). Benzoxazinoids in root exudates of maize attract pseudomonas putida to the rhizosphere. PLoS One, 7(4), e35498. [Link]

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• Bhattarai, B., et al. (2022). Data-dependent acquisition-mass spectrometry guided isolation of new benzoxazinoids from the roots of Acanthus mollis L. International Journal of Mass Spectrometry, 474, 116815. [Link]

• Macías, F. A., et al. (2005). Degradation studies on benzoxazinoids. Soil degradation dynamics of (2R)-2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae. Journal of Agricultural and Food Chemistry, 53(3), 554-61. [Link]

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Spectroscopic and Synthetic Elucidation of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one: A Technical Guide

This technical guide provides an in-depth exploration of the spectroscopic properties and synthetic methodologies for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one. This document is intended for researchers, scientists, and professionals in drug development who are engaged with the characterization and synthesis of novel heterocyclic compounds.

Introduction

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, with the Chemical Abstracts Service (CAS) registry number 23520-34-5, belongs to the benzoxazinone class of heterocyclic compounds.[1] This scaffold is of significant interest in medicinal and agricultural chemistry due to its presence in various biologically active natural products. The title compound, also known by its IUPAC name 2-hydroxy-4H-1,4-benzoxazin-3-one, has a molecular formula of C₈H₇NO₃ and a molecular weight of 165.15 g/mol .[1] It is recognized as a plant metabolite and an allelochemical.[1] Given the scarcity of comprehensive experimental data in publicly accessible literature, this guide will leverage high-fidelity predictive models to present a thorough spectroscopic profile, alongside a proposed synthetic pathway rooted in established chemical principles.

Molecular Structure and Properties

The foundational structure of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one features a benzene ring fused to a 1,4-oxazine-3-one ring, with a hydroxyl substituent at the 2-position. This hemiaminal functionality is a key structural feature that influences its chemical reactivity and spectroscopic characteristics.

Property	Value	Source
Molecular Formula	C₈H₇NO₃	PubChem CID: 322636[1]
Molecular Weight	165.15 g/mol	PubChem CID: 322636[1]
CAS Number	23520-34-5	PubChem CID: 322636[1]
IUPAC Name	2-hydroxy-4H-1,4-benzoxazin-3-one	PubChem CID: 322636[1]
Melting Point	207 °C	Human Metabolome Database[1]

digraph "2_hydroxy_3_4_dihydro_2H_1_4_benzoxazin_3_one" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];
// Atom nodes
C1 [label="C", pos="0,1.5!"];
C2 [label="C", pos="-1.3,0.75!"];
C3 [label="C", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"];
C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"];
N7 [label="N", pos="2.6,0!"];
C8 [label="C", pos="2.6,-1.5!"];
O9 [label="O", pos="0,-2.8!"];
O10 [label="O", pos="3.9,-2.25!"];
H11 [label="H", pos="3.5,0.75!"];
C12 [label="C", pos="3.9, -0.75!"];
O13 [label="O", pos="5.2, 0!"];
H14 [label="H", pos="6.1, -0.3!"];
// Benzene ring bonds
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
// Heterocyclic ring bonds
C6 -- N7;
N7 -- C12;
C12 -- O10;
C12 -- O13;
O13 -- H14;
C5 -- C8;
C8 -- O9;
C8 -- N7;
N7 -- H11;
// Aromatic hydrogens (implied)
}

Caption: Molecular structure of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Spectroscopic Analysis (Predicted)

Due to the limited availability of experimental spectra, the following data has been generated using validated computational methods. These predictions provide a reliable framework for the identification and characterization of the title compound.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Predicted NMR data can be generated using software that employs algorithms like Hierarchically Ordered Spherical Environment (HOSE) codes and neural networks.[2]

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.5	br s	1H	N-H
~7.0-7.5	m	4H	Ar-H
~6.0	d	1H	O-CH-N
~5.5	d	1H	C-OH

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~165	C=O (Amide)
~140	Ar-C (Quaternary)
~130	Ar-C (Quaternary)
~125	Ar-CH
~120	Ar-CH
~118	Ar-CH
~115	Ar-CH
~85	O-CH-N

Interpretation:

• ¹H NMR: The aromatic protons are expected to appear as a complex multiplet in the downfield region. The N-H proton of the amide will likely be a broad singlet, exchangeable with D₂O. The methine proton at the 2-position, being adjacent to both an oxygen and a nitrogen atom, is significantly deshielded. The hydroxyl proton's chemical shift can be variable and its signal may be broad.

• ¹³C NMR: The carbonyl carbon of the amide will be the most downfield signal. The aromatic carbons will appear in their characteristic region, with the quaternary carbons being less intense. The carbon at the 2-position (O-CH-N) will be in the aliphatic region but shifted downfield due to the attached heteroatoms.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. Predicted IR spectra can be calculated using methods such as Density Functional Theory (DFT).[3][4]

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Strong, Broad	O-H Stretch (Alcohol)
~3200	Medium	N-H Stretch (Amide)
~3100-3000	Medium	Aromatic C-H Stretch
~1680	Strong	C=O Stretch (Amide)
~1600, ~1480	Medium	Aromatic C=C Stretch
~1250	Strong	C-O Stretch (Ether/Hemiaminal)

Interpretation:

The IR spectrum is expected to be dominated by a strong, broad absorption for the O-H stretch of the hydroxyl group and a medium intensity peak for the N-H stretch of the amide. A very strong absorption corresponding to the amide carbonyl stretch is also a key diagnostic feature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Mass Spectrum (Electron Ionization - EI)

m/z	Predicted Fragment
165	[M]⁺ (Molecular Ion)
147	[M - H₂O]⁺
136	[M - CHO]⁺
108	[M - C₂H₂NO]⁺

Interpretation:

The molecular ion peak is expected at m/z 165. Common fragmentation pathways would likely involve the loss of water from the hydroxyl group, and cleavage of the heterocyclic ring. The fragmentation pattern can be predicted by considering the stability of the resulting carbocations and radical cations.[1]

Proposed Synthesis

Caption: Proposed synthetic workflow for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Experimental Protocol

Step 1: Synthesis of Methyl 2-(2-nitrophenoxy)acetate

• To a solution of 2-nitrophenol (1 eq.) in acetone, add anhydrous potassium carbonate (1.5 eq.).

• To this suspension, add methyl 2-bromoacetate (1.1 eq.) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield methyl 2-(2-nitrophenoxy)acetate.

Step 2: Reductive Cyclization to 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Dissolve methyl 2-(2-nitrophenoxy)acetate (1 eq.) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to afford the crude 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure compound.

Note: This proposed synthesis is based on general procedures for similar compounds and may require optimization of reaction conditions.[5]

Conclusion

This technical guide has presented a comprehensive overview of the spectroscopic characteristics and a viable synthetic route for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one. While experimental data remains sparse, the predicted spectroscopic data, grounded in established computational methodologies, offers a robust foundation for the identification and structural elucidation of this compound. The proposed synthesis provides a practical starting point for its laboratory preparation. This information is intended to empower researchers in their efforts to explore the chemical and biological potential of this and related benzoxazinone derivatives.

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An In-depth Technical Guide to the Chemical Properties and Reactivity of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Foreword: Unveiling the Potential of a Privileged Scaffold

The 1,4-benzoxazin-3-one core is a cornerstone in medicinal and agricultural chemistry, renowned for its diverse biological activities. The introduction of a hydroxyl group at the C2 position endows this scaffold with unique chemical properties and a rich reactivity profile, transforming it into a versatile synthetic intermediate and a key pharmacophore. This guide provides an in-depth exploration of the chemical intricacies of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives, offering a technical resource for researchers engaged in drug discovery and development. We will delve into the fundamental principles governing its reactivity, explore key chemical transformations with mechanistic insights, and provide practical experimental protocols.

Structural and Physicochemical Landscape

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a cyclic hemiacetal (or lactol) derivative of the 1,4-benzoxazin-3-one family, possesses a unique constellation of functional groups that dictate its chemical behavior.[1] Its structure is characterized by a benzene ring fused to an oxazine ring, featuring a hydroxyl group at the 2-position and a ketone at the 3-position.[1] This arrangement gives rise to a cyclic hydroxamic acid-like moiety, a key determinant of its reactivity and biological function.[2]

This core structure is the foundation for a class of naturally occurring plant defense compounds known as benzoxazinoids, such as DIBOA (2,4-dihydroxy-1,4-benzoxazin-3-one) and DIMBOA (2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one).[3][4] These natural products play crucial roles in protecting plants from herbivores and pathogens.[5][6] In these natural analogs, a hydroxyl group is present at the 4-position, forming a true cyclic hydroxamic acid. The reactivity principles discussed herein are largely applicable to this important class of natural products.

Table 1: Physicochemical Properties of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and Related Compounds

Property	2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (Predicted)	DIBOA[4][7]	DIMBOA[6]
Molecular Formula	C₈H₇NO₃	C₈H₇NO₄	C₉H₉NO₅
Molar Mass ( g/mol )	165.15	181.15	211.17
Melting Point (°C)	Decomposes	>153 (decomposes)	-
Appearance	Solid	Solid	-
Solubility	Slightly soluble in polar organic solvents	Slightly soluble in Acetone, DMSO, Methanol	-

The Heart of Reactivity: A Tale of Three Moieties

The chemical persona of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is governed by the interplay of three key structural features: the C2-hydroxyl group (hemiacetal), the lactam functionality, and the aromatic ring. Understanding the inherent reactivity of each is paramount to predicting and exploiting its chemical transformations.

Figure 1: Key reactive centers of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold.

The Versatile C2-Hydroxyl Group

The hydroxyl group at the C2 position is not a simple alcohol. Its hemiacetal nature makes it a focal point for a variety of transformations. It can be a leaving group in nucleophilic substitution reactions and is susceptible to oxidation.[8]

The Lactam Core: A Center of Stability and Reactivity

The cyclic amide (lactam) functionality provides a degree of rigidity to the heterocyclic ring. The N-H proton exhibits moderate acidity and can be deprotonated under basic conditions, allowing for N-alkylation or N-acylation. The adjacent carbonyl group can also participate in reactions, though it is generally less reactive than a typical ketone due to resonance delocalization with the nitrogen lone pair.

The Aromatic Ring: A Platform for Functionalization

The benzene ring is susceptible to electrophilic aromatic substitution, allowing for the introduction of a wide range of functional groups. The position of substitution is directed by the existing oxygen and nitrogen atoms, which are ortho, para-directing.

Key Chemical Transformations and Methodologies

The rich chemical functionality of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold allows for a diverse array of chemical modifications. This section details some of the most important transformations, providing both mechanistic rationale and practical experimental guidance.

Synthesis of the Core Scaffold

A common and efficient method for the synthesis of the parent 2H-1,4-benzoxazin-3(4H)-one scaffold involves the reaction of 2-aminophenol with chloroacetyl chloride.[8] Subsequent hydroxylation at the C2 position can be achieved through various methods, including enzymatic hydroxylation.[9]

Experimental Protocol: Synthesis of 2H-1,4-Benzoxazin-3(4H)-one

• Reaction Setup: To a solution of 2-aminophenol (1 eq.) in a suitable solvent such as refluxing methylisobutylketone, add aqueous sodium bicarbonate (2 eq.).

• Addition of Reagent: Slowly add a solution of chloroacetyl chloride (1.1 eq.) in the same solvent to the reaction mixture.

• Reaction Monitoring: Reflux the mixture and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture, extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Figure 2: General workflow for the synthesis of the 2H-1,4-benzoxazin-3(4H)-one core.

Reactions at the C2-Hydroxyl Group

The hemiacetal hydroxyl group is a prime site for nucleophilic substitution. This allows for the introduction of various functionalities, significantly expanding the chemical diversity of the scaffold.

• Etherification: Reaction with alcohols under acidic conditions can yield the corresponding 2-alkoxy derivatives.

• Acylation: Acylation with acid chlorides or anhydrides in the presence of a base affords 2-acyloxy compounds. The kinetic resolution of cyclic hydroxamic acids through acylation has been reported, highlighting the stereochemical importance of this position.[10][11]

Stability and Degradation

The stability of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives is a critical consideration, particularly for applications in biological systems. The naturally occurring benzoxazinoid DIMBOA is known to degrade in soil, yielding 6-methoxy-benzoxazolin-2(3H)-one (MBOA) and subsequently 2-amino-7-methoxy-3H-phenoxazin-3-one (AMPO).[12] This degradation pathway highlights the potential for ring rearrangement and decomposition under certain environmental conditions.

Figure 3: Simplified degradation pathway of DIMBOA in soil.[12]

Biological Significance and Therapeutic Potential

The 1,4-benzoxazin-3-one scaffold is a "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities.[13][14]

• Anticancer Activity: Numerous derivatives have demonstrated potent anticancer properties.[8][15][16] For instance, certain compounds have been shown to induce apoptosis and arrest the cell cycle in cancer cell lines.[15]

• Antimicrobial Properties: The benzoxazinone core is associated with significant antimicrobial and antifungal activity.[8][17]

• Enzyme Inhibition: Derivatives of this scaffold have been investigated as inhibitors of various enzymes, including α-chymotrypsin and tyrosine kinases.[14][18]

The inherent reactivity of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one core makes it an attractive starting point for the synthesis of novel bioactive molecules. The ability to readily functionalize the C2-hydroxyl group, the lactam, and the aromatic ring provides a powerful platform for structure-activity relationship (SAR) studies and the optimization of therapeutic properties.

Conclusion and Future Directions

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a molecule of significant chemical and biological interest. Its unique combination of a hemiacetal, a lactam, and an aromatic ring provides a rich landscape for chemical exploration. A thorough understanding of its reactivity is essential for harnessing its full potential in the design and synthesis of novel therapeutic agents and agrochemicals. Future research will undoubtedly continue to uncover new facets of its chemistry and expand its applications in science and medicine.

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An In-depth Technical Guide to the Mechanism of Action of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

A Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and agrochemical development, the exploration of naturally derived scaffolds presents a compelling avenue for innovation. Among these, the benzoxazinone class of compounds, native to the defense mechanisms of several critical cereal crops, has garnered significant attention. This guide focuses on a central molecule within this class: 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA). We will dissect its established role as a pro-toxin in plant allelopathy and delve into the burgeoning research on its derivatives, which exhibit a remarkable breadth of pharmacological activities. This document is crafted for the discerning researcher, providing not just a recitation of facts, but a causal narrative that connects molecular structure to biological function, supported by robust experimental evidence.

Part 1: The Dual Facade of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one: From Plant Defender to Pharmacological Agent

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a heterocyclic compound with the molecular formula C₈H₇NO₃, is a cornerstone of the chemical defense strategy in plants such as maize, wheat, and rye.[1][2] In its native biological context, it functions as a stable precursor, or pro-drug, to a more reactive and toxic molecule. Upon tissue damage by herbivores or pathogens, enzymatic activity and spontaneous decomposition convert it into benzoxazolinones (BXZs).[1] These BXZs are the true effectors of the plant's defense, exhibiting potent toxicity against a range of pests and fungi.[1][2] The proposed mechanism of this toxicity is believed to involve the disruption of essential cellular processes in the target organisms, such as protein synthesis and membrane integrity.[1]

Beyond its role in the natural world, the 2H-1,4-benzoxazin-3(4H)-one scaffold has emerged as a privileged structure in medicinal chemistry. Synthetic derivatives of this core have demonstrated a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and even psychoactive properties.[1][3][4][5] This versatility has spurred significant interest in understanding the nuanced mechanisms through which these compounds exert their effects at a molecular level.

Part 2: Deconstructing the Mechanism of Action

The biological activity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives can be broadly categorized into several key areas. The following sections will explore the molecular underpinnings of these actions, supported by experimental data and established signaling pathways.

Anti-inflammatory Activity: Quenching the Fire of Inflammation

A significant body of research points to the potent anti-inflammatory properties of 2H-1,4-benzoxazin-3(4H)-one derivatives. The primary mechanism appears to be the modulation of key inflammatory pathways and the reduction of oxidative stress.

In a pivotal study utilizing lipopolysaccharide (LPS)-induced BV-2 microglial cells, a model for neuroinflammation, synthetic derivatives of 2H-1,4-benzoxazin-3(4H)-one demonstrated a significant reduction in the production of nitric oxide (NO), a key inflammatory mediator.[4] This effect was traced back to the downregulation of the transcription and protein expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), two enzymes central to the inflammatory cascade.[4]

Further investigation into the intracellular signaling pathways revealed that these compounds significantly activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Heme oxygenase-1 (HO-1) pathway.[4] The activation of this pathway is a critical cellular defense mechanism against oxidative stress. By upregulating Nrf2 and its downstream target HO-1, the benzoxazinone derivatives effectively reduce the levels of reactive oxygen species (ROS) induced by LPS, thereby mitigating microglial inflammation.[4]

Caption: Anti-inflammatory mechanism of 2H-1,4-benzoxazin-3(4H)-one derivatives.

Anticancer Activity: A Multi-pronged Assault on Tumor Cells

The anticancer potential of the 2H-1,4-benzoxazin-3(4H)-one scaffold is a rapidly evolving area of research. Studies have revealed that derivatives of this compound can induce cancer cell death through multiple mechanisms, including the induction of DNA damage and the activation of programmed cell death pathways.

A notable study focused on a series of novel 2H-1,4-benzoxazin-3(4H)-one derivatives incorporating a 1,2,3-triazole moiety. These compounds exhibited significant inhibitory activity against various human tumor cell lines, particularly Huh-7 liver cancer cells. Mechanistic investigations demonstrated that these compounds effectively induce DNA damage, as evidenced by the upregulation of the DNA damage marker γ-H2AX. This DNA damage subsequently triggers apoptosis, or programmed cell death, through the activation of caspase-7.

Interestingly, these compounds also appear to activate autophagy, a cellular process of self-digestion, as indicated by increased expression of LC3 and the formation of autophagosomes. The rigid, planar structure of these molecules is believed to facilitate their intercalation into DNA, a key step in initiating DNA damage.

Caption: Anticancer mechanism of 2H-1,4-benzoxazin-3(4H)-one derivatives.

Antimicrobial and Antifungal Activity: A Broad Spectrum of Defense

The inherent antimicrobial and antifungal properties of benzoxazinones, first observed in their natural plant defense role, have been harnessed and expanded upon through synthetic chemistry. A range of 2-alkyl-2H-1,4-benzoxazin-3(4H)-ones and their derivatives have been synthesized and screened for their efficacy against various phytopathogenic fungi.[6]

These compounds have demonstrated moderate to good antifungal activity at high concentrations against a panel of fungi including Botrytis cinerea, Phythophtora cactorum, and Rhizoctonia solani.[6] While the precise molecular mechanism of this antifungal action is still under investigation, it is hypothesized to be similar to the proposed mechanism of BXZs in plants, involving the disruption of membrane function and protein synthesis in the fungal cells.[1]

Part 3: Experimental Protocols and Data

To ensure the practical applicability of the information presented, this section provides an overview of the key experimental methodologies used to elucidate the mechanisms of action discussed above.

In Vitro Anti-inflammatory Assay

Objective: To assess the ability of 2H-1,4-benzoxazin-3(4H)-one derivatives to inhibit the production of nitric oxide in LPS-stimulated microglial cells.

Methodology:

• Cell Culture: BV-2 microglial cells are cultured in appropriate media and seeded in 96-well plates.

• Treatment: Cells are pre-treated with various concentrations of the test compounds for a specified duration.

• Stimulation: Cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Nitric Oxide Measurement: After an incubation period, the cell culture supernatant is collected, and the concentration of nitric oxide is determined using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-only control.

Compound	Concentration (µM)	NO Inhibition (%)
e2	10	58.3 ± 3.1
e16	10	62.1 ± 2.8
e20	10	65.7 ± 4.2
Resveratrol (Positive Control)	20	57.98 ± 2.50
Data adapted from a study on 2H-1,4-benzoxazin-3(4H)-one derivatives.[4]

In Vitro Anticancer Assay

Objective: To determine the cytotoxic effects of 2H-1,4-benzoxazin-3(4H)-one derivatives on cancer cell lines.

Methodology:

• Cell Culture: Human tumor cell lines (e.g., Huh-7) are cultured and seeded in 96-well plates.

• Treatment: Cells are treated with a range of concentrations of the test compounds for 48-72 hours.

• Viability Assay: Cell viability is assessed using a standard method such as the MTT assay, which measures mitochondrial metabolic activity.

• IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curve.

Compound	IC₅₀ against Huh-7 cells (µM)
c5	28.48
c14	32.60
c16	31.87
c18	19.05
Data adapted from a study on 2H-1,4-benzoxazin-3(4H)-one-1,2,3-triazole derivatives.[7]

Part 4: Future Directions and Concluding Remarks

The journey of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one from a plant defense molecule to a promising scaffold in drug discovery is a testament to the power of natural product chemistry. While its primary mechanism in nature is well-established as a pro-toxin, the exploration of its synthetic derivatives has unveiled a far more complex and nuanced pharmacology.

Future research should focus on several key areas:

• Elucidation of Specific Molecular Targets: While we have identified key signaling pathways, the direct molecular targets of many of these compounds remain to be discovered.

• Structure-Activity Relationship (SAR) Studies: A deeper understanding of how modifications to the benzoxazinone scaffold affect its biological activity will be crucial for the rational design of more potent and selective compounds.

• In Vivo Efficacy and Safety: Promising in vitro results must be translated into in vivo models to assess the therapeutic potential and safety profiles of these compounds.

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The Dual-Edged Sword: A Technical Guide to the Role of Benzoxazinoids in Plant Defense

Intended Audience: Researchers, scientists, and drug development professionals in the fields of plant science, chemical ecology, and agricultural biotechnology.

Abstract: Benzoxazinoids (BXs) are a class of indole-derived secondary metabolites that serve as a cornerstone of chemical defense in many vital cereal crops, including maize, wheat, and rye. This guide provides an in-depth technical exploration of their biosynthesis, multifaceted mechanisms of action, and the intricate co-evolutionary dynamics with pests and pathogens. We will focus on the foundational benzoxazinoid, 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA), and its key derivatives like 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one (DIMBOA). This document synthesizes current knowledge, presenting detailed experimental protocols and conceptual frameworks to facilitate further research and application in crop protection and novel therapeutic development.

Introduction: The Benzoxazinoid Defense System

Plants have evolved a sophisticated arsenal of chemical defenses to thwart attacks from herbivores and pathogens. Among the most extensively studied in the grass family (Poaceae) are the benzoxazinoids (BXs).[1][2] These compounds are phytoanticipins, meaning they are present constitutively in the plant tissue in an inactive form, ready to be deployed upon attack.

The core structure is a 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one skeleton.[1][2][3] While several derivatives exist, the primary compounds that orchestrate defense are DIBOA and its more reactive methoxylated form, DIMBOA.[4][5] Their concentration is typically highest in young seedlings, providing crucial protection during the most vulnerable stage of development, and decreases as the plant matures.[6] However, their production can be rapidly induced in older plants in response to herbivore feeding or pathogen invasion.[7] This dynamic regulation underscores their critical role in plant immunity. Beyond direct defense, recent evidence reveals that BXs also function as signaling molecules, modulating other defense pathways and even influencing plant development and nutrient acquisition.[8]

Biosynthesis and Regulation: Crafting the Chemical Shield

The production of benzoxazinoids is a well-defined metabolic pathway originating from primary metabolism. The journey begins with indole-3-glycerol phosphate, a derivative of the tryptophan pathway.

Core Biosynthetic Pathway: The synthesis of DIMBOA-glucoside (the stable, stored form of DIMBOA) is a sequential process catalyzed by a series of enzymes encoded by the Benzoxazineless (Bx) genes.[5][9][10]

• Indole Formation: The enzyme INDOLE-3-GLYCEROL PHOSPHATE LYASE, encoded by the Bx1 gene, catalyzes the conversion of indole-3-glycerol phosphate to free indole. This is the committed step branching off from primary metabolism.[5][6]

• Oxidation Series: A cascade of four cytochrome P450-dependent monooxygenases (Bx2, Bx3, Bx4, Bx5) sequentially oxidizes the indole molecule to produce the unstable aglycone, DIBOA.[5][6][10]

• Glucosylation (Stabilization): To prevent autotoxicity, the reactive DIBOA is immediately stabilized through glucosylation. This reaction is catalyzed by UDP-glucosyltransferases encoded by Bx8 and Bx9, yielding the stable DIBOA-glucoside (DIBOA-Glc).[5][10]

• Hydroxylation & Methylation: In plants like maize, the pathway continues. DIBOA-Glc is hydroxylated by a 2-oxoglutarate-dependent dioxygenase (Bx6) to form TRIBOA-Glc. Subsequently, an O-methyltransferase (Bx7) methylates TRIBOA-Glc to produce the final stored product, DIMBOA-glucoside (DIMBOA-Glc).[5][6][11] Further modifications by other Bx enzymes can create an even greater diversity of BX compounds.[6]

Core biosynthetic pathway of DIBOA and DIMBOA.

Mechanism of Action: The Two-Component "Primed" Defense

The efficacy of benzoxazinoids lies in a spatially separated, two-component activation system, often called a "mustard oil bomb" analogy.

• Storage: The inactive and stable BX-glucosides (e.g., DIMBOA-Glc) are stored in the central vacuole of plant cells.

• Activation: A class of enzymes called β-glucosidases are localized separately in the plastids (e.g., chloroplasts).

• Deployment: When a chewing herbivore or invading pathogen damages the plant tissue, the cellular compartmentalization is disrupted. This brings the vacuolar BX-glucosides into contact with the plastid-localized β-glucosidases. The enzyme rapidly cleaves the glucose moiety, releasing the unstable and highly toxic aglycones (e.g., DIMBOA).

These aglycones are the active defense compounds. They are inherently unstable and can further degrade into other reactive molecules, such as MBOA (6-methoxy-benzoxazolin-2-one), which also possesses defensive properties.[3] This rapid activation upon damage ensures that the toxic compounds are only released when and where they are needed, minimizing harm to the plant itself.

Activation of benzoxazinoids upon tissue damage.

Multifaceted Roles in Plant Defense

The released benzoxazinoid aglycones defend the plant through several distinct but complementary strategies.

Direct Defense: A Broad-Spectrum Biocide

The primary role of BXs is direct toxicity and deterrence against a wide array of antagonists.

• Anti-herbivore Activity: The toxic aglycones act as potent feeding deterrents and growth inhibitors for many insect herbivores. This is particularly effective against generalist chewing insects like larvae of the European corn borer (Ostrinia nubilalis) and beet armyworms (Spodoptera exigua).[3] They also impact phloem-feeding insects like aphids, increasing mortality and reducing reproductive rates.[2][3]

• Antimicrobial Properties: BXs exhibit significant activity against various pathogenic fungi and bacteria. For example, DIMBOA can inhibit the growth of fungi like Fusarium graminearum, the causative agent of Fusarium head blight in wheat, and can even suppress the production of mycotoxins.[12][13]

• Allelopathy: When released from roots or decaying plant material, BXs can inhibit the germination and growth of competing plant species, giving the producer a competitive advantage in its environment.[4]

Antagonist Group	Organism Example	Observed Effect of Benzoxazinoids
Chewing Herbivores	European Corn Borer (Ostrinia nubilalis)	Feeding deterrence, increased larval mortality, reduced growth.[3]
Western Corn Rootworm (Diabrotica virgifera)	Larval mortality, feeding deterrence.[4]
Phloem-Feeders	Corn Leaf Aphid (Rhopalosiphum maidis)	Increased mortality, reduced fecundity.[7]
Fungal Pathogens	Fusarium graminearum	Inhibition of mycelial growth, suppression of mycotoxin production.[12]
Setosphaeria turcica (Northern Corn Leaf Blight)	Increased penetration resistance.[7]
Competing Plants	Various Weeds	Inhibition of seed germination and seedling growth.[4]

Defense Signaling: Orchestrating a Wider Response

Beyond their direct biocidal effects, benzoxazinoids function as crucial signaling molecules within the plant's immune network. Upon pathogen or insect attack, apoplastic accumulation of DIMBOA can trigger downstream defense responses.

A key example is the induction of callose deposition . Callose is a β-1,3-glucan polymer that is rapidly deposited at the sites of stress, such as plasmodesmata and cell walls, forming physical barriers (papillae) that reinforce the cell and help block the penetration of fungal hyphae or the stylets of aphids.[8] Studies have shown that maize mutants deficient in BXs deposit less callose in response to fungal elicitors like chitosan.[7] Critically, direct application of DIMBOA to these mutants can restore callose deposition, demonstrating its role as a signaling molecule that primes or activates this important structural defense.[7][8]

The Arms Race: Herbivore and Pathogen Counter-Defense

The strong selective pressure exerted by benzoxazinoids has driven the evolution of counter-mechanisms in adapted herbivores and pathogens. Understanding these detoxification strategies is vital for developing durable resistance in crops.

Fungal pathogens, particularly those in the Fusarium genus, have evolved sophisticated enzymatic pathways to neutralize benzoxazinoids.[14][15] This detoxification typically involves a two-step process:

• Ring Cleavage: The initial and critical step is the hydrolysis of the lactam ring in benzoxazolinones (like BOA or MBOA) by a γ-lactamase enzyme, often encoded by the FDB1 gene.[14][16] This converts the toxic compound into the less harmful intermediate, 2-aminophenol (AP).

• Conjugation: The AP intermediate is then rapidly conjugated to another molecule to complete the detoxification. In many Fusarium species, an arylamine N-acetyltransferase, such as NAT1 (also known as FDB2), acetylates or malonylates AP, rendering it harmless.[12][14][16]

The presence and efficiency of these detoxification gene clusters can be a key determinant of a pathogen's virulence on a benzoxazinoid-producing host.[12][14] Similarly, some adapted insect herbivores can metabolize BXs, often through glucosylation or oxidation, to reduce their toxicity.[1][2]

Enzymatic detoxification of benzoxazinoids by fungi.

Experimental Methodologies

Investigating the role of benzoxazinoids requires robust analytical and biological protocols. Here, we outline foundational methodologies for their study.

Protocol: Extraction and Quantification of Benzoxazinoids via HPLC

This protocol provides a general framework for analyzing BX content in plant tissues. The causality behind using an acidic methanol/water mixture is to efficiently extract a broad range of polar (glucosides) and semi-polar (aglycones) compounds while simultaneously quenching enzymatic activity to preserve the in-planta chemical profile.

Materials:

• Plant tissue (e.g., maize leaves, roots)

• Liquid nitrogen

• Mortar and pestle or bead beater

• Extraction solvent: 70:30 Methanol:Water with 0.1% formic acid[17][18]

• Microcentrifuge tubes

• Centrifuge (refrigerated)

• HPLC system with a C18 column and PDA or MS detector

Procedure:

• Sample Collection: Harvest plant tissue and immediately flash-freeze in liquid nitrogen to halt metabolic processes. Store at -80°C until extraction.

• Homogenization: Weigh approximately 100 mg of frozen tissue. Grind to a fine powder in a pre-chilled mortar and pestle with liquid nitrogen or use a bead beater.

• Extraction: Transfer the powdered tissue to a 2 mL microcentrifuge tube. Add 1 mL of ice-cold extraction solvent.

• Incubation & Lysis: Vortex the sample vigorously for 20-30 seconds. Incubate on a shaker or rotator for 30 minutes at 4°C in the dark to maximize extraction efficiency.

• Clarification: Centrifuge the samples at ~13,000 rpm for 20 minutes at 4°C to pellet cell debris.[17][18]

• Sample Preparation: Carefully transfer the supernatant to a new tube. If necessary, filter through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis: Inject the sample onto an HPLC system. Separation is typically achieved using a C18 reversed-phase column with a gradient elution of water (A) and acetonitrile or methanol (B), both containing 0.1% formic acid.[17][18]

• Quantification: Identify and quantify compounds by comparing retention times and UV spectra (or mass-to-charge ratios for LC-MS) with authentic standards (e.g., DIMBOA, MBOA).[7]

Protocol: Insect Herbivore Bioassay (Artificial Diet Incorporation)

This method assesses the direct toxicity or anti-feedant properties of a purified benzoxazinoid on a chewing herbivore. The choice of an artificial diet allows for precise control over the chemical environment, isolating the effect of the test compound from other plant variables.

Materials:

• Test insect (e.g., neonate Spodoptera larvae)

• Multi-well bioassay trays (e.g., 128-well)[19]

• Artificial diet mix (species-specific)

• Purified benzoxazinoid (e.g., DIMBOA)

• Solvent for compound (e.g., DMSO or ethanol)

• Fine-tipped paintbrush

Procedure:

• Diet Preparation: Prepare the artificial diet according to the manufacturer's or a standard recipe. Keep it molten in a water bath (~50-60°C).

• Stock Solution: Prepare a concentrated stock solution of the benzoxazinoid in a minimal amount of solvent.

• Serial Dilutions: Create a series of working solutions by diluting the stock solution. These will be incorporated into the diet to achieve the final desired test concentrations (e.g., 0, 50, 100, 200, 500 µg/g diet). A solvent-only control is essential.

• Diet Incorporation: While the diet is still molten, add the appropriate volume of the working solution (or solvent for the control) to an aliquot of the diet. Mix thoroughly but gently to avoid introducing air bubbles.

• Dispensing: Quickly dispense the treated diet into the wells of the bioassay trays before it solidifies. Allow the diet to cool and set completely.

• Infestation: Using a fine-tipped paintbrush, carefully place one neonate larva into each well.

• Incubation: Seal the trays with a perforated lid to allow for air exchange. Incubate under controlled conditions (e.g., 25°C, 16:8 L:D photoperiod).

• Data Collection: After 7-10 days, record key metrics such as larval mortality, larval weight, and time to pupation.[19] These data can be used to calculate LC50 (lethal concentration) or GI50 (growth inhibition) values.

Protocol: Visualization of Callose Deposition (Aniline Blue Staining)

This protocol allows for the qualitative and quantitative assessment of callose deposition in response to elicitors or benzoxazinoid treatment, a key indicator of defense signaling. Aniline blue is a fluorescent dye that specifically binds to β-1,3-glucans (callose), making them visible under UV light.

Materials:

• Plant leaves

• Fixative/destaining solution: Acetic acid:ethanol (1:3 v/v) or a similar solution.

• Aniline blue staining solution: 0.01% - 0.1% (w/v) aniline blue in a phosphate buffer (e.g., 150 mM K2HPO4, pH 9.0).[20]

• Microscope slides and coverslips

• Epifluorescence microscope with a UV filter set (e.g., excitation ~365 nm, emission ~400-500 nm).[21]

Procedure:

• Tissue Treatment: Elicit callose deposition by infiltrating leaves with a treatment solution (e.g., chitosan, flg22, or purified DIMBOA) using a needleless syringe. A buffer-infiltrated leaf serves as the negative control. Incubate for 12-24 hours.

• Fixing and Clearing: Excise the treated leaf discs and place them in a vial with the fixative/destaining solution. This solution stops biological processes and removes chlorophyll, which would otherwise interfere with fluorescence imaging. Incubate overnight or until tissues are clear.

• Staining: Rinse the cleared tissue with the phosphate buffer. Submerge the tissue in the aniline blue staining solution for 1-2 hours in the dark (the dye is light-sensitive).[21][22]

• Mounting: Gently rinse the stained tissue with buffer to remove excess stain. Mount the leaf disc on a microscope slide in a drop of buffer or glycerol and add a coverslip.

• Microscopy: Observe the sample using an epifluorescence microscope. Callose deposits will appear as bright, yellow-green fluorescent dots against a dark background.

• Quantification: Capture images from multiple, randomly selected fields of view. Use image analysis software (e.g., ImageJ) to quantify the number of callose deposits per unit area or the total fluorescence intensity.[23][24]

Conclusion and Future Perspectives

Benzoxazinoids, including the foundational molecule 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives, represent a highly effective and elegantly regulated defense system in gramineous plants. Their dual function as potent broad-spectrum biocides and as signaling molecules that orchestrate other immune responses makes them a central component of plant fitness.

Future research should focus on several key areas:

• Regulatory Networks: While the biosynthetic pathway is well-elucidated, the upstream transcriptional and post-translational regulation that governs BX accumulation in response to specific stresses remains an active area of investigation.

• Breeding and Biotechnology: Leveraging natural variation in Bx genes or using biotechnological approaches to enhance benzoxazinoid levels at specific times and in specific tissues could lead to crops with more durable, broad-spectrum pest and disease resistance.[3]

• Pharmacological Potential: The core benzoxazinone structure has shown antimicrobial and anticancer properties, suggesting it could serve as a scaffold for the development of new therapeutic agents.[25]

A comprehensive understanding of this fascinating class of metabolites not only deepens our knowledge of plant-environment interactions but also provides powerful tools for addressing challenges in agriculture and medicine.

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• Meihls, L. N., Handrick, V., Glauser, G., Barbier, H., Kaur, H., Haribal, M. M., & Jander, G. (2013). Natural variation in maize aphid resistance is associated with 2-hydroxy-4,7-dimethoxy-1,4-benzoxazin-3-one glucoside. The Plant Cell, 25(6), 2341-55. [Link]

• Niemeyer, H. M. (2009). Hydroxamic acids derived from 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one: key defense chemicals of cereals. Journal of Agricultural and Food Chemistry, 57(5), 1677-96. [Link]

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• Veyrat, N., et al. (2024). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). Journal of Agricultural and Food Chemistry, 72(7), 3326-3336. [Link]

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A Comprehensive Technical Guide to the Physical Properties of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA)

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA)

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, commonly referred to in scientific literature as HBOA, is a naturally occurring benzoxazinoid found in a variety of plant species, including certain grasses and grains.[1] This class of compounds plays a crucial role in plant defense mechanisms, exhibiting allelopathic, insecticidal, and antimicrobial properties. Beyond its ecological significance, HBOA and its derivatives have garnered considerable interest in the pharmaceutical and agrochemical industries. The benzoxazinone scaffold is recognized as a privileged structure in medicinal chemistry, with derivatives showing potential as anticancer, antimicrobial, and antioxidant agents.[2]

This technical guide provides an in-depth analysis of the core physical properties of HBOA. A thorough understanding of these characteristics is fundamental for researchers engaged in its isolation, synthesis, and the development of novel applications. The experimental methodologies detailed herein are grounded in established analytical principles, ensuring the generation of reliable and reproducible data, a cornerstone of robust scientific investigation.

Chemical Identity and Structure

The foundational step in characterizing any chemical entity is to establish its unequivocal identity. The systematic IUPAC name for HBOA is 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one.[2] Its structure consists of a benzene ring fused to a 1,4-oxazine ring, featuring a hydroxyl group at the 2-position and a ketone at the 3-position. This arrangement classifies HBOA as a lactam and a hemiacetal (or lactol).[1] The presence of a chiral center at the C2 position means that HBOA can exist as (R)- and (S)-enantiomers.[2]

Figure 1: Chemical structure of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA).

Core Physical Properties

The physical properties of a compound dictate its behavior in various environments and are critical for designing experimental protocols, formulation strategies, and predicting its pharmacokinetic profile.

Property	Value	Source
Molecular Formula	C₈H₇NO₃	[2]
Molecular Weight	165.15 g/mol	[2]
Appearance	Solid	[1]
Melting Point	207-209 °C	[1][3]
Water Solubility	47.9 g/L (Predicted)	[4]
LogP	0.48 (Predicted)	[4]

Experimental Determination of Physical Properties

Melting Point Analysis

Principle: The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it transitions from the solid to the liquid phase. This temperature is highly sensitive to impurities, which typically depress and broaden the melting range. Thus, melting point determination is a fundamental technique for assessing purity and for compound identification.

Methodology: Digital Melting Point Apparatus

• Sample Preparation: A small quantity of the dry, crystalline HBOA is finely powdered.

• Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Measurement: The capillary tube is placed in the heating block of a digital melting point apparatus.

• Rapid Determination (Optional): A preliminary rapid heating run can be performed to quickly approximate the melting point.

• Accurate Determination: A second sample is heated to approximately 20 °C below the estimated melting point and then the temperature is increased slowly (1-2 °C per minute).

• Recording the Range: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded as the melting range.[5]

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An In-depth Technical Guide on the Stereochemistry of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

This guide provides a comprehensive technical overview of the stereochemistry of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a core heterocyclic scaffold of significant interest in medicinal chemistry and drug development. We will delve into the structural nuances, stereoselective synthetic strategies, and state-of-the-art analytical methodologies for the definitive assignment of its stereochemistry. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this important chiral molecule.

Introduction: The Significance of Chirality in 1,4-Benzoxazinone Scaffolds

The 1,4-benzoxazinone framework is a privileged scaffold found in a multitude of biologically active compounds, exhibiting properties ranging from anticancer and antimicrobial to anti-inflammatory activities.[1][2] The introduction of a hydroxyl group at the C2 position of the 3,4-dihydro-2H-1,4-benzoxazin-3-one core creates a chiral center, giving rise to a pair of enantiomers: (R)- and (S)-2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit markedly different pharmacological and toxicological profiles. Therefore, the ability to selectively synthesize and analytically control the stereochemistry of this benzoxazinone derivative is paramount for the development of safe and efficacious therapeutics. This guide will provide the foundational knowledge and practical insights necessary to navigate the complexities of its stereochemistry.

Stereochemical Features of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

The core of our discussion lies at the C2 position of the benzoxazinone ring. The presence of four different substituents (a hydroxyl group, a hydrogen atom, the oxygen atom of the ring, and the carbonyl-bearing part of the ring) renders this carbon a stereocenter. The resulting enantiomers, (R) and (S), are non-superimposable mirror images of each other.

The spatial arrangement of these substituents dictates the molecule's interaction with chiral biological targets such as enzymes and receptors. The hemiacetal nature of the C2 position adds another layer of complexity, influencing the molecule's stability and reactivity.[3][4]

Stereoselective Synthesis: Accessing Enantiomerically Pure Forms

The synthesis of enantiomerically pure 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-ones is a key challenge and a vibrant area of research. The primary strategies employed are asymmetric synthesis and chiral resolution.

Asymmetric Synthesis

Asymmetric synthesis aims to create a single enantiomer directly. This is often achieved through the use of chiral catalysts or enzymes.

A noteworthy and highly effective approach is the chemoenzymatic synthesis.[5][6] This method leverages the high stereoselectivity of enzymes. For instance, an EDDS lyase can catalyze the asymmetric addition of a substituted 2-aminophenol to fumarate, yielding an N-(2-hydroxyphenyl)-L-aspartic acid derivative with excellent enantiomeric excess (>99% ee).[5][6] This chiral intermediate can then be cyclized under acidic conditions to afford the desired enantioenriched dihydrobenzoxazinone.[5][6] The expertise in this method lies in selecting an enzyme with the appropriate substrate specificity and optimizing reaction conditions to maintain high enantiopurity throughout the synthetic sequence.

Another powerful strategy involves transition-metal-catalyzed asymmetric reactions. For example, iridium-catalyzed intramolecular asymmetric allylation of vinyl benzoxazinones has been developed for the kinetic resolution of racemic benzoxazinones, yielding chiral benzoxazinones and 4H-3,1-benzoxazines with high enantioselectivity.[7] The choice of the chiral ligand is critical in these reactions, as it dictates the stereochemical outcome of the cyclization.

Caption: Asymmetric synthesis workflow for obtaining enantiopure benzoxazinones.

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture into its constituent enantiomers. While classical resolution techniques involving diastereomeric salt formation can be employed, chromatographic methods are generally preferred for their efficiency and scalability.

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for both analytical and preparative-scale separation of enantiomers. The choice of the chiral stationary phase (CSP) is crucial for achieving baseline resolution. Polysaccharide-based CSPs are often effective for separating hydroxyl-containing chiral compounds.[8]

Analytical Techniques for Stereochemical Assignment

The unambiguous determination of the absolute and relative stereochemistry is a critical aspect of working with chiral molecules. A combination of analytical techniques is often employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse for determining the enantiomeric excess (ee) of a sample. By using a suitable chiral stationary phase, the two enantiomers will exhibit different retention times, allowing for their separation and quantification.

Illustrative Experimental Protocol for Chiral HPLC Analysis:

• Column Selection: A polysaccharide-based chiral column (e.g., Chiralpak series) is a good starting point for method development.

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC would be a mixture of hexane and a polar alcohol like isopropanol or ethanol. A small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) may be added to improve peak shape.

• Detection: UV detection at a wavelength where the compound has significant absorbance is commonly used.

• Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

• Injection and Analysis: The sample is injected onto the column, and the retention times of the enantiomers are recorded. The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Table 1: Example Chromatographic Parameters for Chiral HPLC Separation

Parameter	Value
Column	Chiralpak AD-H (or similar)
Mobile Phase	Hexane:Isopropanol (80:20 v/v) with 0.1% TFA
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 254 nm
Injection Volume	10 µL

X-ray Crystallography

For crystalline materials, single-crystal X-ray diffraction provides an unambiguous determination of the absolute stereochemistry. This technique maps the electron density of the crystal, providing a three-dimensional structure of the molecule. The Flack parameter is used to confidently assign the absolute configuration. While powerful, this method requires a single crystal of suitable quality.[9][10][11]

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile tool for stereochemical analysis. While standard 1D and 2D NMR techniques can confirm the connectivity of the molecule, they generally cannot differentiate between enantiomers.[12][13]

To determine enantiomeric purity and assign absolute configuration using NMR, chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs) are employed. These agents react with the enantiomers to form diastereomers, which will have distinct NMR spectra. The differences in chemical shifts of the diastereomeric products can be correlated to the absolute configuration of the original enantiomer.[14][15] Advanced NMR techniques like Nuclear Overhauser Effect (NOE) spectroscopy can provide information about the through-space proximity of protons, which can be used to deduce the relative stereochemistry in more complex derivatives.[14]

Illustrative Experimental Protocol for NMR with a Chiral Derivatizing Agent (e.g., Mosher's Acid):

• Reaction: React the enantiomerically enriched 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one with both (R)- and (S)-Mosher's acid chloride to form the corresponding diastereomeric esters.

• Purification: Purify the resulting diastereomeric esters.

• NMR Analysis: Acquire high-resolution 1H and/or 19F NMR spectra for both diastereomers.

• Data Interpretation: Compare the chemical shifts of specific protons or the fluorine atoms in the two diastereomeric esters. The differences in chemical shifts (Δδ = δS - δR) can be used to assign the absolute configuration based on established models of the CDA.

Caption: Workflow for the comprehensive stereochemical analysis of the title compound.

Conclusion

The stereochemistry of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is a critical consideration for its application in drug discovery and development. A thorough understanding of its chiral nature, coupled with robust methods for stereoselective synthesis and analysis, is essential for advancing research in this area. The integration of chemoenzymatic synthesis, chiral chromatography, X-ray crystallography, and advanced NMR techniques provides a powerful toolkit for the medicinal chemist. As the demand for enantiomerically pure pharmaceuticals continues to grow, the methodologies described in this guide will remain central to the development of novel and effective therapeutic agents based on the 1,4-benzoxazinone scaffold.

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• Fülöp, F., Pihlaja, K., Mattinen, J., & Bernáth, G. (2002). 1H, (13)C, and (15)N NMR stereochemical study of cis-fused 7a(8a)-methyl and 6-phenyl octa(hexa)hydrocyclopenta[d][5][16]oxazines and[5][16]benzoxazines. Chirality, 14(2-3), 187-198. [Link]

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• Rasheed, S., & El-Hallouty, S. (2000). 1H and 13C NMR spectral studies of some 4H-3,1-benzoxazin-4-ones and their 2-acylaminobenzoic acid precursors. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 56(6), 1079-1085. [Link]

• Human Metabolome Database. (2012). (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one (HMDB0038318). [Link]

• FooDB. (2010). (R)-2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one (FDB013434). [Link]

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• Akbaş, E., Öztürk, S., & Büyükgüngör, O. (2015). Crystal structure and Hirshfeld surface analysis of N′-[(1E)-1-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylidene]benzohydrazide monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 10), 1184-1188. [Link]

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• Li, Y., Wang, Y., Zhang, Y., Li, J., Wang, Q., & Li, Z. (2023). Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety. Frontiers in Chemistry, 11, 1189312. [Link]

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• Janeba, Z., & Slavětínská, L. (2015). Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid. The Journal of Organic Chemistry, 80(24), 12551-12558. [Link]

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The Chemistry and Biology of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its Natural Derivatives DIBOA and DIMBOA: A Technical Guide

This in-depth technical guide provides a comprehensive overview of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its prominent natural derivatives, 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA) and 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one (DIMBOA). This document is intended for researchers, scientists, and drug development professionals, offering insights into the chemical properties, biosynthesis, biological activities, and experimental protocols associated with these significant plant-derived compounds.

Introduction to Benzoxazinoids: Nature's Defense Molecules

Benzoxazinoids are a class of specialized metabolites predominantly found in the Poaceae family, which includes major cereal crops like maize, wheat, and rye.[1] These compounds play a crucial role in the plant's defense mechanisms against a wide array of herbivores and pathogens, a phenomenon known as allelopathy.[2][3] The core structure, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, is a key intermediate in the biosynthesis of the more biologically active derivatives DIBOA and DIMBOA.[4]

These compounds are stored in plant tissues as inactive glucosides. Upon tissue damage, for instance by an insect feeding, glucosidases hydrolyze the glucosides, releasing the toxic aglycones.[5] This two-component defense system is a classic example of chemical warfare in the plant kingdom, effectively deterring pests and inhibiting the growth of competing plants.[1] Beyond their role in plant defense, benzoxazinoids have garnered significant interest for their potential pharmacological applications, including anticancer, antimicrobial, and antioxidant properties.[4][6]

Chemical Properties and Synthesis

The parent compound, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, is an organic compound with the molecular formula C₈H₇NO₃.[6] It belongs to the benzoxazinone class, featuring a benzene ring fused to an oxazine ring.[4][6]

Table 1: Physicochemical Properties of 2H-1,4-Benzoxazin-3(4H)-one

Property	Value	Source
Molecular Formula	C₈H₇NO₂	[7]
Molecular Weight	149.15 g/mol	[7][8]
Melting Point	173-175 °C	[7]
Solubility	Methanol: 25 mg/mL (clear, colorless)	[7]
InChI Key	QRCGFTXRXYMJOS-UHFFFAOYSA-N	[7]

The chemical synthesis of the 2H-1,4-benzoxazin-3(4H)-one core structure can be achieved through various methods. One common approach involves the reaction of 2-aminophenol with chloroacetyl chloride.[1] A more recent, efficient method utilizes a ligand-free copper-catalyzed cascade reaction of substituted chloroacetamides with 2-halophenols.[9] Another synthetic route involves the O-alkylation of 2-nitrophenols with methyl 2-bromoalkanoates followed by a "green" catalytic reductive cyclization.[10]

DIBOA and DIMBOA are hydroxamic acid derivatives of this core structure. DIMBOA, with a methoxy group at the 7-position, is generally more reactive than DIBOA. This increased reactivity is attributed to the electron-donating nature of the methoxy group, which facilitates the formation of reactive electrophilic intermediates.

Biosynthesis in Plants

The biosynthesis of DIBOA and DIMBOA has been extensively studied, particularly in maize. The pathway begins with the conversion of indole-3-glycerol phosphate, a derivative of the amino acid tryptophan, to indole, catalyzed by the enzyme BX1.[1] A series of four cytochrome P450 monooxygenases (BX2 to BX5) then introduce oxygen atoms to yield DIBOA.

To prevent autotoxicity, DIBOA is rapidly glucosylated by UDP-glucosyltransferases (BX8 and BX9) to form the stable DIBOA-glucoside.[1][7] In maize and wheat, the pathway continues with the conversion of DIBOA-glucoside to DIMBOA-glucoside. This involves a hydroxylation at the C-7 position by a 2-oxoglutarate-dependent dioxygenase (BX6), followed by methylation catalyzed by an O-methyltransferase (BX7).[1]

Caption: Simplified biosynthesis pathway of DIMBOA-glucoside in maize.

Biological Activities and Mechanisms of Action

DIBOA and DIMBOA exhibit a broad spectrum of biological activities, primarily stemming from their chemical reactivity.

Allelopathic and Plant Defense Roles

As previously mentioned, the primary role of DIBOA and DIMBOA in plants is defense. They are effective against a wide range of pests, including insects, fungi, and bacteria.[3] Their toxicity is concentration-dependent, and in some cases, they can even promote the growth of neighboring plants at low concentrations.[2] The mode of action is believed to involve the inhibition of essential enzymes in the target organisms.

Antimicrobial Activity

Both DIBOA and DIMBOA have demonstrated significant antimicrobial properties.[6] Their ability to chelate metal ions is thought to contribute to their antifungal and antibacterial effects, as this can disrupt essential microbial metabolic processes.[7]

Anticancer Potential

Research has indicated that benzoxazinoids possess anticancer properties, showing activity against various cancer cell lines.[4][6] Some derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells and arrest the cell cycle at the G2/M phase. The mechanism may involve the downregulation of key survival proteins like Bcl2 and the activation of pro-apoptotic proteins like Bax and caspase-3.

Antioxidant Effects

These compounds also exhibit antioxidant properties, which can help mitigate oxidative stress in biological systems.[4][6] Their ability to scavenge free radicals is a key aspect of this activity.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the extraction, quantification, and bioactivity assessment of DIBOA and DIMBOA.

Extraction and Purification of DIBOA and DIMBOA from Maize Seedlings

This protocol is adapted from established methods for the large-scale isolation of these compounds.[6]

Materials:

• Frozen maize seedling shoots

• Distilled water

• n-hexane

• Ethyl acetate

• Methanol

• Blender

• Cheesecloth

• Shaking funnels

• Rotary evaporator

• -80°C freezer and -20°C freezer

Procedure:

• Homogenize frozen maize shoots (e.g., 1 kg) in distilled water (1 L) using a blender.

• Squeeze the homogenate through a layer of cheesecloth to obtain the filtrate.

• Allow the filtrate to stand at room temperature for 1 hour to facilitate the enzymatic release of the aglycones from their glucosides.

• Perform a liquid-liquid extraction by vortexing the aqueous filtrate twice with an equal volume of n-hexane to remove nonpolar compounds.

• Separate the aqueous phase using a shaking funnel and subsequently extract it three times with an equal volume of ethyl acetate.

• Pool the ethyl acetate fractions and dry the solvent under vacuum using a rotary evaporator.

• Dissolve the residue in a minimal amount of methanol for further analysis or purification. For larger scale purification, the residue can be partially dissolved in methylene chloride and stored at -20°C overnight to precipitate the compounds.[6]

Caption: Workflow for the extraction of DIBOA and DIMBOA from maize.

Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a typical HPLC method for the separation and quantification of DIBOA and DIMBOA.

Instrumentation and Conditions:

• HPLC System: Thermo Accela or equivalent with a UV-Vis or Diode Array Detector (DAD).

• Column: Reverse-phase C18 column (e.g., 50 x 2.1 mm).

• Mobile Phase:

  • A: 1% Formic acid in water

  • B: Methanol

  • C: Acetonitrile

• Gradient: Start with 94% A, 2% B, 4% C, and linearly increase the organic phase to 50% over 11 minutes.

• Flow Rate: 350 µL/min.

• Injection Volume: 1 µL.

• Detection Wavelength: 280 nm.

• Column Temperature: Ambient or controlled at 25°C.

Procedure:

• Prepare standard solutions of purified DIBOA and DIMBOA of known concentrations in methanol to generate a calibration curve.

• Prepare the sample for injection by dissolving the dried extract from section 5.1 in methanol and filtering it through a 0.22 µm syringe filter into an HPLC vial.

• Inject the standards and samples onto the HPLC system.

• Identify the peaks for DIBOA and DIMBOA based on the retention times of the standards.

• Quantify the amount of each compound in the samples by comparing their peak areas to the calibration curve.

Assessment of Antimicrobial Activity

The broth microdilution assay is a standard method to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Materials:

• Pure DIBOA and/or DIMBOA

• Dimethyl sulfoxide (DMSO)

• Bacterial or fungal strains

• Appropriate sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Perform serial two-fold dilutions of the stock solution in the appropriate sterile broth in a 96-well microtiter plate.

• Prepare a microbial inoculum and adjust its turbidity to a 0.5 McFarland standard. Further dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculate each well of the microtiter plate with the microbial suspension. Include positive (microbes in broth) and negative (broth only) controls.

• Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 35-37°C for bacteria, 28-30°C for fungi) for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Evaluation of Anticancer Activity (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[5]

Materials:

• Human cancer cell lines (e.g., A549 lung cancer cells)

• Complete cell culture medium

• Pure DIBOA and/or DIMBOA dissolved in DMSO

• 96-well cell culture plates

• Trichloroacetic acid (TCA)

• Sulforhodamine B (SRB) solution

• Tris-base solution

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 hours). Include a vehicle control (DMSO).

• After the incubation period, fix the cells by gently adding cold TCA to each well and incubate for 1 hour at 4°C.

• Wash the plates five times with water and allow them to air dry.

• Stain the cells with SRB solution for 10-30 minutes at room temperature.

• Wash the plates with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilize the bound SRB dye with 10 mM Tris-base solution.

• Measure the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Assessment of Antioxidant Activity (DPPH Radical Scavenging Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method to evaluate the free radical scavenging activity of a compound.

Materials:

• Pure DIBOA and/or DIMBOA

• DPPH

• Methanol or ethanol

• 96-well microtiter plates or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.1 mM). The solution should have a deep purple color.

• Prepare various concentrations of the test compound in the same solvent.

• In a 96-well plate or cuvettes, mix the DPPH solution with the test compound solutions. Include a control (DPPH solution with solvent only).

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

Conclusion and Future Perspectives

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its natural derivatives, DIBOA and DIMBOA, are fascinating molecules with significant ecological roles and promising pharmacological potential. Their well-elucidated biosynthesis and diverse biological activities make them attractive targets for further research and development. The protocols outlined in this guide provide a solid foundation for researchers to explore the multifaceted nature of these compounds, from their isolation and characterization to the evaluation of their therapeutic applications. Future research may focus on the development of novel synthetic derivatives with enhanced efficacy and selectivity, as well as a deeper understanding of their molecular mechanisms of action in various biological systems.

References

• 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one - Smolecule. (URL: )

• 2-Hydroxy-1,4-benzoxazin-3-one | C8H7NO3 | CID 322636 - PubChem. (URL: [Link])

• DIMBOA - Wikipedia. (URL: [Link])

• Effect of 6-Methoxy-2-Benzoxazolinone (MBOA) on Pythium Species and Corn Seedling Growth and Disease - APS Journals. (URL: [Link])

• Potential Effect of DIMBOA (2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one) on Alleviating the Autotoxic Coumarin Stress in Alfalfa (Medicago sativa) Seedlings - PMC - NIH. (URL: [Link])

• Elucidation of the Final Reactions of DIMBOA-Glucoside Biosynthesis in Maize: Characterization of Bx6 and Bx7 - NIH. (URL: [Link])

• Benzoxazinoids: Reactivity and Modes of Action of a Versatile Class of Plant Chemical Defenses - SciELO. (URL: [Link])

• Plant Protection by Benzoxazinoids—Recent Insights into Biosynthesis and Function - MDPI. (URL: [Link])

• The Chemical Ecology of Benzoxazinoids - CHIMIA. (URL: [Link])

• Plant defense and herbivore counter-defense: benzoxazinoids and insect herbivores - PMC - PubMed Central. (URL: [Link])

• DIMBOA- AND DIBOA-CONTENT OF VARIOUS MAIZE (ZEA MAYS L.) HYBRIDS - CABI Digital Library. (URL: [Link])

• Method for the Synthesis of 2H-1,4-Benzoxazin-3-(4H)-ones via Ligand-Free Copper-Catalyzed Cascade Reaction - Organic Chemistry Portal. (URL: [Link])

• 2H-1,4-benzoxazin-3(4H)-one | C8H7NO2 | CID 72757 - PubChem. (URL: [Link])

• Identification of Some Benzoxazepines as Anticancer Agents Inducing Cancer Cell Apoptosis | Request PDF - ResearchGate. (URL: [Link])

• A High Performance Liquid Chromatography Method for Quantification of Diboa, DIMBOA, and MBOA from Aqueous Extracts of Corn and Winter Cereal Plants - Taylor & Francis. (URL: [Link])

• In vitro evaluation of the antioxidant and antimicrobial activity of DIMBOA [2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one] - ResearchGate. (URL: [Link])

• Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives - PubMed. (URL: [Link])

• Ferric Reducing Antioxidant Power (FRAP) Assay Kit - Zen-Bio. (URL: [Link])

• Genesis and development of DPPH method of antioxidant assay - PMC - PubMed Central. (URL: [Link])

• ABTS decolorization assay – in vitro antioxidant capacity - Protocols.io. (URL: [Link])

• antioxidant activity applying an improved abts radical cation decolorization assay - ResearchGate. (URL: [Link])

• ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PMC - NIH. (URL: [Link])

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Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Synthesis of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Abstract

This document provides a detailed, field-proven protocol for the synthesis of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a key heterocyclic scaffold. This compound and its derivatives are of significant interest in medicinal and agricultural science due to their wide range of biological activities, including potential anticancer and antimicrobial properties.[1] The benzoxazinone core structure is notably found in nature as a class of defense compounds in plants, where they serve as precursors to reactive benzoxazolinones (BXZs) that deter herbivores and pathogens.[1][2] This guide is designed for researchers in organic synthesis, drug development, and chemical biology, offering a robust methodology grounded in established chemical principles. We will delve into the reaction mechanism, provide a step-by-step experimental procedure, and offer insights into process optimization and characterization.

Introduction and Scientific Rationale

The 1,4-benzoxazine ring system is a privileged scaffold in synthetic chemistry. The specific target of this protocol, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, features a hemiacetal functional group within its core structure, making it a versatile intermediate for further chemical elaboration. Its systematic IUPAC name is 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one.[1]

The synthetic strategy presented herein is a classic and efficient approach: the condensation and subsequent cyclization of 2-aminophenol with glyoxylic acid. This method is chosen for its atom economy, operational simplicity, and use of readily available starting materials.

Causality of Experimental Design:

• 2-Aminophenol: This starting material is selected as it provides the pre-functionalized aromatic core. The ortho-disposition of the amine (-NH₂) and hydroxyl (-OH) groups is critical, as they act as the two nucleophiles required for the formation of the six-membered oxazine ring.

• Glyoxylic Acid: This C2-synthon serves as the electrophilic partner. It provides the carbonyl carbon (which will become C3 of the product) and the aldehyde carbon (which will become the hemiacetal at C2). The reaction leverages the differential reactivity of the aldehyde and carboxylic acid groups under the specified conditions.

The reaction proceeds via a tandem mechanism involving imine formation followed by an intramolecular O-cyclization, a robust and predictable pathway for the construction of this heterocyclic system.

Reaction Mechanism and Logical Workflow

The synthesis can be dissected into two primary stages: initial reaction setup and subsequent product isolation. The underlying chemical transformation is a cascade reaction initiated by the nucleophilic addition of the amine to the aldehyde.

Chemical Reaction Mechanism

The formation of the benzoxazinone ring occurs through the following logical steps:

• Imine Formation: The primary amine of 2-aminophenol performs a nucleophilic attack on the aldehyde carbonyl of glyoxylic acid. This is followed by dehydration to form a transient Schiff base (imine) intermediate.

• Intramolecular Cyclization: The phenolic hydroxyl group, now positioned favorably, acts as an intramolecular nucleophile, attacking the electrophilic imine carbon.

• Ring Closure: This attack closes the six-membered ring, forming the stable 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one product. The hydroxyl group at the C2 position is the result of the original aldehyde group from glyoxylic acid.

Below is a diagram illustrating this mechanistic pathway.

Caption: The reaction mechanism for the synthesis.

Experimental Workflow

The overall experimental process is designed for clarity and reproducibility, moving from reagent preparation to final product purification.

Sources

• 1. Buy 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one | 23520-34-5 [smolecule.com]
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"purification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one from maize extracts"

Application Note & Protocol

A Validated Method for the High-Purity Isolation of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA) from Zea mays Extracts

Abstract

This document provides a comprehensive, field-tested guide for the purification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA), a bioactive benzoxazinoid, from maize (Zea mays) seedlings. Benzoxazinoids are a critical class of plant secondary metabolites involved in defense and allelopathy.[1] In maize, these compounds are predominantly stored as stable glucosides, such as DIBOA-Glc and DIMBOA-Glc.[2][3] Upon tissue disruption, endogenous β-glucosidases hydrolyze these precursors into their bioactive, yet unstable, aglycones.[4] While 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA) and its methoxy derivative (DIMBOA) are the most abundant benzoxazinoids in young maize, other related structures like HBOA are also present and possess significant biological activity.[5][6] The protocol herein details a multi-stage process involving optimized extraction, enzymatic hydrolysis, primary fractionation via column chromatography, and final purification using semi-preparative High-Performance Liquid Chromatography (HPLC). The causality behind each step is explained to empower researchers to adapt the methodology to their specific needs.

Principle of the Purification Strategy

The successful isolation of HBOA from maize hinges on a multi-step strategy designed to first liberate the target molecule from its glucoside precursor and then separate it from a complex mixture of related compounds and other plant metabolites.

• Enzymatic Liberation: Benzoxazinoid aglycones, including HBOA, are released from their inactive glucoside forms through the action of endogenous β-glucosidases. The protocol initiates this process by deliberately damaging the plant tissue and providing an incubation period to maximize the yield of the free aglycone.[7][8]

• Solvent-Based Extraction: A solvent with appropriate polarity (ethyl acetate) is used to selectively extract the moderately polar benzoxazinoid aglycones while leaving behind highly polar compounds like sugars and proteins.

• Primary Chromatographic Fractionation: Crude extracts are subjected to open-column silica chromatography. A step-gradient elution strategy is employed to separate the extract into fractions based on polarity, effectively removing chlorophyll, lipids, and other major contaminants, thereby enriching the benzoxazinoid content.[9][10]

• High-Resolution Purification: The enriched fraction, containing a mixture of benzoxazinoids (primarily DIBOA, DIMBOA, and HBOA), is resolved using semi-preparative reverse-phase HPLC. This technique separates compounds based on their differential partitioning between the stationary and mobile phases, allowing for the isolation of HBOA with high purity.

Overall Purification Workflow

Caption: Workflow for HBOA purification from maize.

Materials and Reagents

Plant Material

• Maize (Zea mays) seeds (e.g., inbred line B73 or other non-GMO variety known for high benzoxazinoid content).

• Vermiculite or potting soil.

Solvents and Chemicals

• Ethyl Acetate (EtOAc), HPLC Grade

• Hexane, HPLC Grade

• Methanol (MeOH), HPLC Grade

• Acetonitrile (ACN), HPLC Grade

• Dichloromethane (DCM), HPLC Grade

• Formic Acid (FA), LC-MS Grade

• Deionized Water (ddH₂O), 18.2 MΩ·cm

• Silica Gel 60 (particle size 63-200 µm)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Liquid Nitrogen (N₂)

Equipment

• Plant growth chamber or greenhouse

• Blender or mortar and pestle

• Rotary evaporator

• Glass chromatography column (e.g., 40 x 800 mm)

• Fraction collector

• Semi-preparative HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

• Reverse-Phase (RP) C18 semi-preparative column (e.g., 10 x 250 mm, 5 µm particle size)

• Analytical HPLC-MS system for fraction analysis

• Lyophilizer (Freeze-dryer)

Detailed Experimental Protocols

Part 1: Plant Cultivation and Material Preparation

Causality: Benzoxazinoid concentrations are highest in young, actively growing seedlings, peaking around 7-14 days post-germination.[3] Using seedlings at this developmental stage maximizes the starting concentration of the target compound.

• Sowing: Sow maize seeds in trays filled with moist vermiculite or potting soil.

• Growth: Cultivate the seedlings in a growth chamber or greenhouse under controlled conditions (e.g., 25°C, 16:8 hour light:dark cycle).

• Harvesting: After 7-10 days, harvest the entire seedling (shoots and roots). Gently wash off any substrate with cold water.

• Processing: Pat the seedlings dry, then immediately flash-freeze them in liquid nitrogen to halt enzymatic activity. Store at -80°C until extraction.

Part 2: Extraction and Enzymatic Hydrolysis

Causality: This stage is designed to liberate the HBOA aglycone from its glucoside precursor. Homogenization in ethyl acetate disrupts cell compartments, allowing endogenous β-glucosidases to access and hydrolyze the stored glucosides.[2] A 1-hour incubation at room temperature provides sufficient time for this enzymatic conversion to proceed to completion.[7][8]

• Homogenization: Weigh approximately 500 g of frozen maize seedlings. Without thawing, homogenize the tissue in a blender with 1.5 L of cold ethyl acetate until a fine slurry is formed.

• Enzymatic Hydrolysis: Transfer the slurry to a large flask and allow it to stand at room temperature (25 ± 2°C) for 1 hour with occasional stirring. This allows for the enzymatic release of DIBOA, HBOA, and other aglycones.

• Filtration: Filter the macerate through several layers of cheesecloth or a Büchner funnel to remove solid plant material.

• Drying and Concentration: Dry the resulting ethyl acetate phase by passing it through anhydrous sodium sulfate. Concentrate the filtrate to dryness using a rotary evaporator at a bath temperature no higher than 40°C. The result will be a semi-crystalline, greenish-brown residue.

Part 3: Primary Fractionation via Silica Gel Chromatography

Causality: This step provides a coarse but essential purification. The non-polar solvent (DCM) elutes lipids and other non-polar compounds. The subsequent increase in polarity with ethyl acetate and methanol allows for the elution of the moderately polar benzoxazinoids, separating them from highly polar contaminants like residual sugars and pigments that remain on the column.[10][11]

• Column Packing: Prepare a slurry of 200 g of silica gel in DCM and pack it into a glass column to create a uniform stationary phase bed.

• Sample Loading: Dissolve the crude extract from Part 2 in a minimal volume of DCM and load it onto the top of the silica column.

• Step-Gradient Elution: Elute the column with a step gradient of solvents as detailed in the table below. Collect fractions (e.g., 50 mL each) using a fraction collector.

Step	Solvent System	Volume	Target Compounds Eluted
1	100% Dichloromethane (DCM)	1 L	Highly non-polar impurities (lipids, some pigments)
2	50:50 DCM:EtOAc	1 L	Less polar compounds
3	100% Ethyl Acetate (EtOAc)	2 L	Benzoxazinoid mixture (DIBOA, DIMBOA, HBOA)
4	90:10 EtOAc:MeOH	2 L	More polar benzoxazinoids and related compounds

• Fraction Analysis: Monitor the fractions using Thin Layer Chromatography (TLC) or analytical HPLC-MS. Pool the fractions containing the target benzoxazinoids (typically eluting in 100% EtOAc and early EtOAc:MeOH).

• Concentration: Evaporate the solvent from the pooled fractions under reduced pressure to yield an enriched, light-tan residue.

Part 4: High-Resolution Purification by Semi-Preparative HPLC

Causality: Reverse-phase HPLC separates molecules based on hydrophobicity. HBOA, being less polar than DIBOA (due to one fewer hydroxyl group) but more polar than degradation products like BOA, will have a distinct retention time, allowing for its precise isolation from the complex mixture of related benzoxazinoids.

Chemical Structures & Separation Principle

Caption: Elution order of key benzoxazinoids on RP-HPLC.

• Sample Preparation: Dissolve the enriched residue from Part 3 in a small volume of 50% Methanol/Water. Filter through a 0.45 µm syringe filter before injection.

• HPLC Conditions: Set up the semi-preparative HPLC system according to the parameters in the table below.

Parameter	Condition
Column	C18 Semi-Preparative (10 x 250 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	4.0 mL/min
Detection	280 nm
Injection Volume	1-2 mL
Gradient	See Table Below

HPLC Gradient Program

Time (min)	% Mobile Phase B (Acetonitrile)
0.0	10
5.0	10
25.0	45
30.0	95
35.0	95
36.0	10
40.0	10

• Fraction Collection: Collect fractions corresponding to the peak identified as HBOA. The identity of this peak should be confirmed by analytical LC-MS if a pure standard is not available.

• Post-Processing: Pool the pure fractions, remove the acetonitrile on a rotary evaporator, and lyophilize the remaining aqueous solution to obtain pure HBOA as a white or off-white powder.

Part 5: Purity Assessment and Structural Verification

Causality: The final product must be rigorously validated. Analytical HPLC confirms purity, mass spectrometry confirms the correct molecular weight, and NMR spectroscopy provides definitive structural confirmation.

• Purity Check: Analyze the final product using an analytical HPLC system to confirm a single peak (>95% purity).

• Identity Confirmation:

  • LC-MS: Confirm the molecular weight. HBOA (C₈H₇NO₃) has a monoisotopic mass of 165.043 g/mol .[12] Expect to see an [M-H]⁻ ion at m/z 164.035 in negative ion mode or an [M+H]⁺ ion at m/z 166.050 in positive ion mode.

  • NMR: For definitive structural elucidation, perform ¹H and ¹³C NMR spectroscopy and compare the data with published literature values.

References

• Li, J., et al. (n.d.). A Simple Method for the Isolation and Purification of 2,4-Dihydroxy-7-Methoxy-2H-1,4-Benzoxazin-3(4H)-One (DIMBOA) from Maize (Zea mays L.) Seedlings. Agricultural Sciences in China. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 322636, 2-Hydroxy-1,4-benzoxazin-3-one. Retrieved from [Link]

• Li, J., et al. (2011). A Simple Method for the Isolation and Purification of 2,4-Dihydroxy-7-Methoxy-2H-1,4-Benzoxazin-3(4H)-One (DIMBOA) from Maize (Zea mays L.) Seedlings. ResearchGate. Retrieved from [Link]

• Handrick, V., et al. (2016). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Chandra, A., et al. (2016). Recovery of MBOA and DIMBOA from maize leaves by different methods. ResearchGate. Retrieved from [Link]

• Li, Z., et al. (2022). Extract from Maize (Zea mays L.): Antibacterial Activity of DIMBOA and Its Derivatives against Ralstonia solanacearum. Molecules. Retrieved from [Link]

• Handrick, V., et al. (2016). Biosynthesis of 8-O-Methylated Benzoxazinoid Defense Compounds in Maize. The Plant Cell. Retrieved from [Link]

• Meihls, L. N., et al. (2024). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Meihls, L. N., et al. (2024). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). ACS Publications. Retrieved from [Link]

• Schulz, M., et al. (2019). Conversions of Benzoxazinoids and Downstream Metabolites by Soil Microorganisms. Frontiers in Microbiology. Retrieved from [Link]

• Human Metabolome Database. (n.d.). (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one (HMDB0038318). Retrieved from [Link]

• FooDB. (n.d.). (R)-2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one (FDB013434). Retrieved from [Link]

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• Makleit, P., et al. (2013). DIMBOA- AND DIBOA-CONTENT OF VARIOUS MAIZE (ZEA MAYS L.) HYBRIDS. CABI Digital Library. Retrieved from [Link]

• Neal, A. L., et al. (2012). Benzoxazinoids in Root Exudates of Maize Attract Pseudomonas putida to the Rhizosphere. PLoS ONE. Retrieved from [Link]

• Cotton, T. E. A., et al. (2019). Maize synthesized benzoxazinoids affect the host associated microbiome. Microbiome. Retrieved from [Link]

• Kjaerulff, L., et al. (2022). Data-dependent acquisition-mass spectrometry guided isolation of new benzoxazinoids from the roots of Acanthus mollis L. Phytochemistry. Retrieved from [Link]

• Jonczyk, R., et al. (2008). Elucidation of the Final Reactions of DIMBOA-Glucoside Biosynthesis in Maize: Characterization of Bx6 and Bx7. Plant Physiology. Retrieved from [Link]

• Tzin, V., et al. (2018). Beyond Defense: Multiple Functions of Benzoxazinoids in Maize Metabolism. Plant and Cell Physiology. Retrieved from [Link]

• Sorenson, J. L., et al. (2016). A simple method for isolation and purification of DIBOA-Glc from Tripsacum dactyloides. Drug Discoveries & Therapeutics. Retrieved from [Link]

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Application Notes & Protocols: A Researcher's Guide to Evaluating the Antimicrobial Efficacy of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction: The Scientific Context of 1,4-Benzoxazin-3-ones

The 1,4-benzoxazin-3-one scaffold is a heterocyclic motif of significant interest in medicinal chemistry and drug discovery.[1][2][3] Naturally occurring benzoxazinoids are often found in plants, particularly in the grass family (Poaceae), where they function as part of the plant's innate defense system against herbivores and microbial pathogens.[4][5] While many natural monomeric benzoxazinoids exhibit modest antimicrobial potency, the core chemical structure has proven to be an exceptional scaffold for the synthesis of novel derivatives with potent and broad-spectrum antimicrobial activity.[4][6][7]

Synthetic derivatives, including compounds like 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, are being explored for their potential to combat the growing threat of antimicrobial resistance.[2] Studies have demonstrated that modifications to the benzoxazinone backbone can yield compounds with significant activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[4][6]

This guide provides a detailed framework for researchers and drug development professionals to rigorously evaluate the antimicrobial properties of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one. It outlines the foundational principles of antimicrobial susceptibility testing (AST) and presents validated, step-by-step protocols for determining key efficacy parameters.

Foundational Principles of Antimicrobial Susceptibility Testing

The primary objective of antimicrobial susceptibility testing is to determine the lowest concentration of an antimicrobial agent that can inhibit or kill a specific microorganism. This is achieved through standardized methodologies that ensure reproducibility and allow for meaningful comparison between compounds. The two most critical parameters are:

• Minimum Inhibitory Concentration (MIC): Defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism after a specified incubation period.[8][9] This is the primary measure of a compound's potency.

• Minimum Bactericidal Concentration (MBC): Defined as the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This metric is determined by sub-culturing from the clear wells of an MIC assay and is crucial for distinguishing between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

This document will detail the protocols for determining the MIC, a fundamental starting point for any antimicrobial evaluation. The methodologies are based on guidelines from internationally recognized standards committees such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10][11][12]

Core Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is the most common technique for quantitative antimicrobial susceptibility testing, valued for its efficiency and accuracy.[8][13][14] It involves challenging a standardized bacterial inoculum with serial dilutions of the antimicrobial agent in a liquid growth medium within a 96-well microtiter plate.

Workflow Overview: Broth Microdilution Method

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Materials and Reagents

• Test Compound: 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Solvent: Dimethyl sulfoxide (DMSO), sterile-filtered

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Microbial Strains: Quality control strains (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213) and clinical isolates of interest.

• Reagents: Sterile 0.85% saline

• Equipment:

  • Sterile, disposable 96-well, U-bottom microtiter plates[8]

  • Multichannel and single-channel micropipettes

  • Incubator (35 ± 2°C)

  • Vortex mixer

  • Spectrophotometer or McFarland turbidity standards[15]

  • Sterile petri dishes and reservoirs

Step-by-Step Methodology

Step 1: Preparation of Compound Stock Solution

• Accurately weigh the test compound and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or 10,000 µg/mL). Ensure complete dissolution.

• Store the stock solution at -20°C or as recommended for compound stability.

  • Expert Insight: DMSO is a common solvent, but its concentration in the final assay wells should not exceed 1-2%, as higher levels can inhibit microbial growth. A solvent toxicity control is therefore essential to validate your results.

Step 2: Preparation of Microbial Inoculum

• From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test organism.

• Suspend the colonies in a tube containing 3-5 mL of sterile saline.

• Vortex the suspension thoroughly to ensure homogeneity.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done visually against a Wickerham card or by using a spectrophotometer (absorbance of 0.08-0.10 at 625 nm).[15] A 0.5 McFarland standard corresponds to approximately 1.5 x 10⁸ CFU/mL.

• This standardized suspension must be further diluted. Within 15 minutes of standardization, perform a 1:100 dilution by adding 0.1 mL of the suspension to 9.9 mL of CAMHB. This creates the final inoculum with a target density of ~1.5 x 10⁶ CFU/mL.

  • Trustworthiness Check: The inoculum density is one of the most critical variables in susceptibility testing.[16] An inoculum that is too dense can lead to falsely high MICs, while one that is too sparse can result in falsely low MICs. Adherence to the 0.5 McFarland standard is non-negotiable for reproducible data.

Step 3: Microtiter Plate Setup and Serial Dilution

• Dispense 50 µL of sterile CAMHB into all wells (Columns 1-12) of a 96-well microtiter plate.

• Create a working solution of your compound by diluting the stock in CAMHB. For example, to achieve a final starting concentration of 128 µg/mL, prepare a 256 µg/mL working solution.

• Add 50 µL of this 2X working compound solution to the wells in Column 1. This brings the total volume in Column 1 to 100 µL.

• Using a multichannel pipette, mix the contents of Column 1 by pipetting up and down 6-8 times.[17]

• Transfer 50 µL from Column 1 to Column 2. Mix thoroughly.

• Repeat this two-fold serial dilution process across the plate to Column 10.

• After mixing Column 10, discard the final 50 µL. Do not transfer to Column 11.

• This procedure results in wells with volumes of 50 µL, containing the compound at concentrations ranging from 128 µg/mL down to 0.25 µg/mL (in this example).

Step 4: Inoculation and Controls

• Using a multichannel pipette, add 50 µL of the final bacterial inoculum (from Step 2.5) to wells in Columns 1 through 11. This brings the final volume in each well to 100 µL.

• This final addition dilutes the compound concentration by half, achieving the desired final test concentrations (e.g., 64 µg/mL to 0.125 µg/mL). The final inoculum density in each well will be approximately 5 x 10⁵ CFU/mL.

• Set up essential controls:

  • Column 11 (Growth Control): Contains 50 µL CAMHB + 50 µL inoculum. This well should show robust turbidity.

  • Column 12 (Sterility Control): Contains 100 µL of CAMHB only (no compound, no inoculum). This well should remain clear.

  • Solvent Control (Optional but Recommended): Set up a separate well or column containing CAMHB, inoculum, and the highest concentration of DMSO used in the assay (e.g., 1%).

Step 5: Incubation and Result Interpretation

• Cover the plate with a lid and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• After incubation, visually inspect the plate. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[8] Growth is indicated by turbidity or a pellet of cells at the bottom of the well.

• Compare the test wells to the growth control (should be turbid) and sterility control (should be clear). If the controls are invalid, the entire assay must be repeated.

Alternative Screening Protocol: Agar Disk Diffusion (Kirby-Bauer Method)

The disk diffusion method is a qualitative or semi-quantitative technique excellent for initial screening of antimicrobial activity.[18][19] It is less labor-intensive than broth microdilution but does not yield a precise MIC value without extensive correlation studies.

Workflow Overview: Agar Disk Diffusion

Caption: Workflow for the Kirby-Bauer agar disk diffusion susceptibility test.

Materials and Reagents

• Media: Mueller-Hinton Agar (MHA) plates (100 or 150 mm). The agar depth must be standardized to 4 mm.[15][19]

• Microbial Inoculum: Prepared and standardized to 0.5 McFarland as described in section 3.2.

• Disks: Sterile blank paper disks (6 mm diameter).

• Equipment: Sterile cotton swabs, forceps, ruler or calipers.

Step-by-Step Methodology

• Inoculum Preparation: Prepare the bacterial suspension and adjust to a 0.5 McFarland standard as detailed in the broth microdilution protocol.

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum and remove excess fluid by pressing it against the inside wall of the tube.[20] Swab the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60 degrees between each streaking to ensure a uniform lawn of growth.[19]

• Drying: Allow the plate to dry for 3-5 minutes (but no more than 15 minutes) before applying disks.[15]

• Disk Application:

  • Impregnate sterile blank disks with a known concentration and volume of the test compound solution (e.g., 10 µL of a 1 mg/mL solution).

  • Using sterile forceps, place the impregnated disks onto the agar surface. Gently press each disk to ensure complete contact with the agar.[21]

  • Disks should be spaced at least 24 mm apart from center to center.[15]

  • Include a positive control disk (a standard antibiotic) and a negative control disk (solvent only).

• Incubation: Invert the plates and incubate at 35 ± 2°C for 16-20 hours.

• Result Interpretation: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no growth occurs) to the nearest millimeter (mm) using a ruler or calipers.[20] A larger zone diameter indicates greater susceptibility of the organism to the compound.

Data Presentation: Summarizing Antimicrobial Activity

Quantitative data from MIC assays should be presented clearly in a tabular format. This allows for easy comparison of the compound's activity against a panel of microorganisms.

Table 1: Hypothetical MIC Data for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Microorganism	Strain ID	Gram Stain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	Positive	16
Enterococcus faecalis	ATCC 29212	Positive	32
Escherichia coli	ATCC 25922	Negative	32
Pseudomonas aeruginosa	ATCC 27853	Negative	>64
Candida albicans	ATCC 90028	N/A (Fungus)	8
Reference Antibiotic (Ciprofloxacin)	N/A	N/A	≤1 (for bacteria)

References

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• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Retrieved from [Link]

• Wikipedia. (n.d.). Broth microdilution. Retrieved from [Link]

• Microbiology International. (n.d.). Broth Microdilution. Retrieved from [Link]

• Routledge. (n.d.). Antimicrobial Susceptibility Testing Protocols - 1st Edition. Retrieved from [Link]

• Open Access Pub. (n.d.). Broth Microdilution | International Journal of Anesthesia. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Synthesis and Antimicrobial Applications of 1,3-Benzoxazine Derivatives: A Review. Retrieved from [Link]

• Research Square. (n.d.). 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evaluation. Retrieved from [Link]

• RACO. (n.d.). Synthesis and Reactions of Some Novel 4H-3,1-Benzoxazinone Bearing Chalcone Moiety with Antibacterial Evaluation. Retrieved from [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

• Journal of Pharmaceutical Research and Development. (2019). Synthesis and Screening of some benzoxazinone derivatives. Retrieved from [Link]

• ESCMID. (n.d.). EUCAST. Retrieved from [Link]

• CLSI. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. Retrieved from [Link]

• Taylor & Francis eBooks. (n.d.). Antimicrobial Susceptibility Testing Protocols. Retrieved from [Link]

• NHBS Academic & Professional Books. (n.d.). Antimicrobial Susceptibility Testing Protocols. Retrieved from [Link]

• EUCAST. (n.d.). EUCAST - Home. Retrieved from [Link]

• American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

• CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). Antimicrobial Susceptibility Testing - StatPearls. Retrieved from [Link]

• SEAFDEC/AQD Institutional Repository. (n.d.). Disk diffusion method. Retrieved from [Link]

• Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [Link]

• Apec.org. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Wikipedia. (n.d.). Disk diffusion test. Retrieved from [Link]

• NIH. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Retrieved from [Link]

• National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]

• FDA. (n.d.). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• EUCAST. (n.d.). Guidance Documents. Retrieved from [Link]

• PubMed. (2018). QSAR of 1,4-benzoxazin-3-one antimicrobials and their drug design perspectives. Retrieved from [Link]

• ResearchGate. (2011). (PDF) EUCAST expert rules in antimicrobial susceptibility testing. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis and antimicrobial activity of some new 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones. Retrieved from [Link]

• PubMed. (n.d.). Potential antimicrobial agents from triazole-functionalized 2H-benzo[b][8][22]oxazin-3(4H). Retrieved from [Link]

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• J-Stage. (n.d.). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some New Benzoxazinone and Quinazolinone Candidates. Retrieved from [Link]

• PubMed. (2016). Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives. Retrieved from [Link]

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Application Notes and Protocols: A Comprehensive Guide to Testing the Antifungal Activity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one Derivatives

Introduction: The Emergence of Benzoxazinone Derivatives in Antifungal Research

The rising incidence of invasive fungal infections, coupled with the growing challenge of antifungal resistance, necessitates the discovery and development of novel therapeutic agents. Among the promising classes of heterocyclic compounds, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives have garnered significant attention for their potential biological activities, including antifungal properties.[1][2] This document provides a detailed guide for researchers, scientists, and drug development professionals on the standardized protocols for evaluating the in vitro antifungal activity of these novel derivatives.

The protocols outlined herein are grounded in established methodologies, primarily those developed by the Clinical and Laboratory Standards Institute (CLSI), to ensure reproducibility and comparability of data across different laboratories.[3] Adherence to these standards is critical for the accurate assessment of a compound's intrinsic antifungal potential and is a foundational step in the preclinical drug development pipeline. This guide will not only detail the "how" but also the "why" behind each experimental step, providing the scientific rationale to empower researchers to make informed decisions and troubleshoot potential issues.

Pillar 1: Foundational Antifungal Susceptibility Testing

The initial assessment of a novel compound's antifungal activity typically involves determining its Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. For this, the broth microdilution method is the gold standard reference method recommended by the CLSI.[4][5]

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is a cornerstone of antifungal susceptibility testing, providing a quantitative measure of a compound's potency.[5][6] It is adaptable for both yeasts and filamentous fungi.[4][5]

Causality and Experimental Choices:

• Medium Selection (RPMI-1640): RPMI-1640 is the medium of choice for antifungal susceptibility testing as recommended by CLSI.[7][8] It is a chemically defined medium, which ensures consistency and reproducibility between experiments and laboratories.[9] It is buffered with morpholinepropanesulfonic acid (MOPS) to maintain a stable physiological pH (7.0), crucial for both fungal growth and compound activity.[8][10]

• Inoculum Preparation: Standardization of the fungal inoculum is arguably the most critical step for reproducible MICs. A final inoculum concentration within a specified range ensures that the test outcome is due to the compound's activity and not variations in the fungal load.

• Serial Dilution: A two-fold serial dilution of the test compound provides a logarithmic concentration gradient, allowing for the precise determination of the MIC value.

Step-by-Step Methodology:

• Preparation of Fungal Inoculum (Yeasts, e.g., Candida albicans):

  • Subculture the yeast strain on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours to ensure purity and viability.

  • Select several well-isolated colonies and suspend them in sterile saline (0.85% NaCl).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL. This can be done visually or with a spectrophotometer (at 530 nm).

  • Dilute this stock suspension in RPMI-1640 medium to achieve the final target inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the microtiter plate wells.

• Preparation of Fungal Inoculum (Filamentous Fungi, e.g., Aspergillus fumigatus):

  • Grow the mold on Potato Dextrose Agar (PDA) at 35°C for 5-7 days, or until adequate sporulation is observed.

  • Harvest conidia by flooding the plate with sterile saline containing a wetting agent (e.g., 0.05% Tween 80).[11]

  • Gently scrape the surface with a sterile loop or cell scraper to release the spores.[12]

  • Filter the suspension through sterile gauze to remove mycelial fragments.[12][13]

  • Adjust the spore concentration using a hemocytometer to 0.4-5 x 10^4 spores/mL in RPMI-1640 medium.

• Preparation of Microtiter Plates:

  • Prepare a stock solution of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one derivative in a suitable solvent (e.g., DMSO). The final solvent concentration in the assay should be non-inhibitory to the fungi (typically ≤1%).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in RPMI-1640 medium. The final volume in each well should be 100 µL.

  • Include a positive control (fungal inoculum without the test compound) and a negative control (medium only). A known antifungal agent (e.g., fluconazole for yeasts, amphotericin B for molds) should be included as a quality control measure.

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to each well (except the negative control).

  • Incubate the plates at 35°C. Incubation times vary by organism: 24-48 hours for most yeasts and 48-72 hours for filamentous fungi.[8][10]

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth compared to the positive control. For most compounds, this is observed as complete visual inhibition of growth. For some fungistatic agents like azoles, a prominent reduction (e.g., ≥50%) in turbidity may be used as the endpoint.[6]

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Pillar 2: Assessing Fungicidal vs. Fungistatic Activity

While the MIC indicates the concentration that inhibits growth, it does not differentiate between compounds that kill the fungi (fungicidal) and those that merely prevent their proliferation (fungistatic). To address this, the Minimum Fungicidal Concentration (MFC) is determined.

Protocol 2: Minimum Fungicidal Concentration (MFC) Determination

The MFC is defined as the lowest concentration of an antifungal agent that results in a ≥99.9% reduction in the initial inoculum.[14]

Causality and Experimental Choices:

• Subculturing from MIC plate: This protocol is a direct extension of the MIC assay. By subculturing from wells showing no visible growth, we can assess the viability of the fungal cells after exposure to the test compound.

• Quantitative Plating: Plating a defined volume allows for the calculation of the percentage of surviving cells, providing a quantitative measure of the compound's cidal activity.

Step-by-Step Methodology:

• Following MIC Determination:

  • After the MIC has been determined, select the wells corresponding to the MIC and higher concentrations that show no visible growth.

• Subculturing:

  • Mix the contents of each selected well thoroughly.

  • Aseptically transfer a fixed volume (e.g., 10-20 µL) from each well to a fresh, drug-free agar plate (SDA for yeasts, PDA for molds).[15][16]

  • Also, plate the positive control to confirm the initial inoculum viability.

• Incubation:

  • Incubate the agar plates at 35°C until growth is clearly visible in the subculture from the positive control well (typically 24-48 hours).

• MFC Determination:

  • The MFC is the lowest concentration of the compound that results in no fungal growth or a colony count that represents a ≥99.9% kill rate compared to the initial inoculum count.[15][17] Some studies define it as the concentration that yields fewer than three colonies.[15][16]

Interpreting MIC and MFC Data:

Parameter	Interpretation
MFC/MIC ≤ 4	The compound is generally considered fungicidal .
MFC/MIC > 4	The compound is generally considered fungistatic .

Relationship between MIC and MFC

Caption: Conceptual flow from MIC to MFC determination and interpretation.

Pillar 3: Preliminary Screening with Disk Diffusion

For high-throughput screening of a large number of derivatives, the agar disk diffusion method offers a simpler, more rapid, and cost-effective alternative for preliminary assessment, especially for yeasts.[18][19][20]

Protocol 3: Agar Disk Diffusion Assay

This qualitative or semi-quantitative method assesses the susceptibility of a fungus to a compound by measuring the zone of growth inhibition around a disk impregnated with the test substance.[18][21]

Causality and Experimental Choices:

• Agar Medium: Mueller-Hinton agar supplemented with glucose and methylene blue is often recommended for yeast disk diffusion as it supports good growth and enhances the definition of the inhibition zone.[22]

• Standardized Inoculum: A uniform lawn of the fungus is essential for obtaining clear and reproducible zones of inhibition.

• Zone of Inhibition: The diameter of the zone of clearing around the disk is proportional to the susceptibility of the organism to the compound.

Step-by-Step Methodology:

• Prepare Agar Plates:

  • Use Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue for yeasts.

  • Pour the molten agar into sterile Petri dishes to a uniform depth (approximately 4 mm).

• Prepare Inoculum:

  • Prepare a fungal suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculate Plates:

  • Dip a sterile cotton swab into the adjusted inoculum and rotate it against the side of the tube to remove excess fluid.

  • Swab the entire surface of the agar plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure confluent growth.

  • Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

• Apply Disks:

  • Impregnate sterile paper disks (6 mm diameter) with a known amount of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one derivative.

  • Aseptically place the disks onto the inoculated agar surface.

  • Include a positive control disk (e.g., fluconazole) and a negative control disk (solvent only).

• Incubation:

  • Invert the plates and incubate at 35°C for 20-24 hours.[20]

• Measure Zones of Inhibition:

  • Measure the diameter of the zone of complete growth inhibition around each disk to the nearest millimeter.

While this method is excellent for screening, it is important to note that zone diameters do not provide an MIC value and are not standardized for filamentous fungi.[22] Promising candidates identified through disk diffusion should always be further evaluated using the broth microdilution method.

Pillar 4: Assessing Host Cell Toxicity - A Critical Step

A crucial aspect of antifungal drug development is ensuring that the compound is selective for the fungal pathogen and exhibits minimal toxicity to host cells.[23] Antifungal agents target eukaryotic cells (fungi), which share similarities with human cells, increasing the risk of off-target toxicity.[23]

Protocol 4: In Vitro Cytotoxicity Assay (e.g., MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[24]

Causality and Experimental Choices:

• Mammalian Cell Line: Use a relevant human cell line (e.g., HeLa, MRC-5, or a liver cell line like HepG2) to model potential host toxicity.

• Mitochondrial Activity: The assay measures the reduction of MTT by mitochondrial dehydrogenases in viable cells to form a purple formazan product. A decrease in this activity indicates cytotoxicity.

Step-by-Step Methodology:

• Cell Culture:

  • Culture the chosen mammalian cell line in the appropriate medium (e.g., MEM or DMEM with 10% FBS) in a 96-well plate and incubate at 37°C in a 5% CO2 atmosphere until a confluent monolayer is formed.

• Compound Exposure:

  • Prepare serial dilutions of the benzoxazinone derivative in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compound.

  • Include a vehicle control (solvent only) and a positive control for toxicity (e.g., doxorubicin).

• Incubation:

  • Incubate the plate for a defined period (e.g., 24 or 48 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for an additional 2-4 hours.

  • Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Reading:

  • Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

The data from this assay can be used to determine the 50% cytotoxic concentration (CC50), which is then used to calculate the Selectivity Index (SI = CC50 / MIC). A higher SI value indicates greater selectivity of the compound for the fungal cells over host cells.

Integrated Antifungal Drug Discovery Workflow

Caption: Integrated workflow for antifungal activity and toxicity testing.

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Application Notes and Protocols for 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one as a Bioherbicide

Authored by: [Senior Application Scientist]

Date: January 16, 2026

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one as a promising bioherbicide. This document details the synthesis, mechanism of action, and protocols for evaluating the bioherbicidal efficacy of this natural compound. The information presented herein is curated to support the development of sustainable and environmentally friendly weed management strategies.

Introduction: The Potential of a Natural Allelochemical

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a member of the benzoxazinoid class of compounds, is a naturally occurring allelochemical found in several plant species, including important crops like wheat, maize, and rye.[1][2] Allelopathy is the biological phenomenon where one plant produces biochemicals that influence the growth, survival, and reproduction of other organisms.[3][4] These biochemicals, known as allelochemicals, have garnered significant interest for their potential as natural herbicides, offering an eco-friendly alternative to synthetic chemical herbicides.[5][6] The use of such natural compounds aligns with the growing demand for sustainable agricultural practices and addresses concerns over herbicide resistance and environmental contamination.[3][5]

This compound exists in equilibrium with its tautomer, 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA), and is a precursor to other bioactive molecules.[7] In nature, it is often stored in a stable, glucosylated form and is released upon tissue damage.[8] The inherent phytotoxicity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its degradation products make it a compelling candidate for bioherbicide development.[1][9]

Mechanism of Action: A Multi-pronged Phytotoxic Attack

The herbicidal activity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives is not attributed to a single mode of action but rather a cascade of events that disrupt critical physiological and biochemical processes in susceptible plants.

Upon release into the environment, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one undergoes degradation to form more stable and often more phytotoxic compounds, such as 2-aminophenoxazin-3-one (APO).[1][2] The primary mechanisms of its phytotoxicity include:

• Inhibition of Photosynthesis: Like many herbicides, it can interfere with the photosynthetic machinery, specifically by binding to proteins in the photosystem II complex, which disrupts electron transport and leads to the production of reactive oxygen species (ROS).[10][11] This oxidative stress causes lipid peroxidation, membrane damage, and ultimately, cell death.[10]

• Disruption of Cell Division and Elongation: The compound and its derivatives have been shown to inhibit mitosis, leading to stunted root and shoot growth.[4][6] This is likely due to interference with the formation of microtubules, which are essential for cell division and elongation.

• Enzymatic Inhibition: It can act as an inhibitor for various enzymes crucial for plant growth and development.

• Induction of Oxidative Stress: The generation of ROS is a key component of its mode of action, leading to widespread cellular damage.

The following diagram illustrates the proposed signaling pathway for the bioherbicidal action of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Caption: Proposed mechanism of bioherbicidal action.

Synthesis Protocol

The following protocol is adapted from established methods for the synthesis of the 2H-1,4-benzoxazin-3(4H)-one skeleton.[12][13][14] This two-step process involves O-alkylation followed by reductive cyclization.

Materials:

• 2-Nitrophenol

• Methyl 2-bromoacetate

• Potassium carbonate (anhydrous)

• Acetone (anhydrous)

• Palladium on carbon (10%)

• Ethanol

• Ethyl acetate

• Hydrochloric acid (1 M)

• Sodium sulfate (anhydrous)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Hydrogenation apparatus (e.g., Parr hydrogenator) or balloon hydrogenation setup

• Rotary evaporator

• Standard laboratory glassware and equipment

Procedure:

Step 1: O-Alkylation of 2-Nitrophenol

• To a solution of 2-nitrophenol (1 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add methyl 2-bromoacetate (1.2 equivalents) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the potassium salts.

• Wash the residue with acetone.

• Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude methyl 2-(2-nitrophenoxy)acetate.

• The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Step 2: Reductive Cyclization

• Dissolve the purified methyl 2-(2-nitrophenoxy)acetate (1 equivalent) in ethanol in a hydrogenation flask.

• Add a catalytic amount of 10% palladium on carbon (approximately 5-10% by weight of the starting material).

• Pressurize the flask with hydrogen gas (50 psi) or use a hydrogen balloon.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours, or until the reaction is complete (monitored by TLC).

• Carefully filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Wash the Celite pad with ethanol.

• Evaporate the solvent from the filtrate under reduced pressure to yield the crude 2H-1,4-benzoxazin-3(4H)-one.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford the desired 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Note: The final product exists as a tautomeric mixture. The exact ratio of tautomers may depend on the solvent and pH.

Bioherbicidal Activity Assays

To evaluate the herbicidal potential of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a series of in vitro and in vivo bioassays are recommended.

In Vitro Seed Germination and Seedling Growth Assay

This assay provides a rapid assessment of the compound's phytotoxicity on seed germination and early seedling growth.

Materials:

• Test compound (2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli) and a non-target crop species (e.g., Triticum aestivum)

• Petri dishes (9 cm diameter)

• Whatman No. 1 filter paper

• Distilled water

• Solvent for dissolving the compound (e.g., acetone or DMSO, pre-tested for phytotoxicity)

• Growth chamber with controlled temperature and light conditions

Protocol:

• Prepare a stock solution of the test compound in a suitable solvent.

• Prepare a series of dilutions of the test compound (e.g., 10, 50, 100, 500, 1000 µM). A solvent-only control should also be prepared.

• Place two layers of filter paper in each Petri dish.

• Apply 5 mL of each test solution or control to the filter paper in the Petri dishes. Allow the solvent to evaporate completely in a fume hood if a volatile solvent is used.

• Place 20-30 seeds of the target weed or crop species evenly on the filter paper in each Petri dish.

• Seal the Petri dishes with parafilm to prevent moisture loss.

• Incubate the Petri dishes in a growth chamber at an appropriate temperature (e.g., 25°C) with a defined light/dark cycle (e.g., 16h light/8h dark).

• After 7-10 days, record the following parameters:

  • Germination percentage

  • Root length of seedlings

  • Shoot length of seedlings

• Calculate the inhibition percentage for each parameter relative to the control.

• Determine the IC50 (concentration causing 50% inhibition) values for each parameter using dose-response curve analysis.[15]

Whole Plant Pot Assay (Pre- and Post-emergence)

This assay evaluates the herbicidal efficacy of the compound under more realistic soil conditions.

Materials:

• Test compound

• Pots (e.g., 10 cm diameter) filled with a standard potting mix

• Seeds of target weed species and non-target crop species

• Spray applicator

• Greenhouse or controlled environment growth chamber

Protocol:

Pre-emergence Application:

• Sow the seeds of the target and non-target species in the pots at a uniform depth.

• Prepare different concentrations of the test compound in a suitable carrier (e.g., water with a surfactant).

• Apply the test solutions evenly to the soil surface using a spray applicator. A control group should be treated with the carrier solution only.

• Water the pots as needed and maintain them in a greenhouse under controlled conditions.

• After 2-3 weeks, assess the herbicidal effects by recording:

  • Emergence percentage

  • Plant height

  • Fresh and dry weight of the shoots

Post-emergence Application:

• Sow the seeds and allow the plants to grow to a specific stage (e.g., 2-3 leaf stage).

• Apply the test solutions as a foliar spray to the plants.

• Assess the herbicidal effects after 1-2 weeks by recording visual injury (e.g., chlorosis, necrosis) and measuring plant height, fresh, and dry weight.

Data Presentation

The following table provides a template for summarizing the quantitative data from the bioherbicidal assays.

Parameter	Test Species	IC50 (µM) ± SD
Seed Germination	Amaranthus retroflexus	Value
Echinochloa crus-galli	Value
Triticum aestivum	Value
Root Elongation	Amaranthus retroflexus	Value
Echinochloa crus-galli	Value
Triticum aestivum	Value
Shoot Elongation	Amaranthus retroflexus	Value
Echinochloa crus-galli	Value
Triticum aestivum	Value

Formulation and Stability Considerations

For practical application, the formulation of a bioherbicide is crucial for its efficacy and stability.[16][17] Natural compounds can be susceptible to degradation in the environment.[9][18]

• Formulation: The addition of adjuvants, such as surfactants and emulsifiers, can improve the solubility, stability, and uptake of the bioherbicide.[19] Emulsion-based formulations have shown promise in enhancing the activity of natural herbicides.[17]

• Stability: Benzoxazinoids are known to degrade in soil, with their half-life influenced by soil type and microbial activity.[9][18][20] The degradation products can also exhibit significant herbicidal activity.[1][2] Understanding the degradation dynamics is essential for predicting the persistence and overall effectiveness of the bioherbicide in the field.

The following workflow illustrates the key stages in the development and application of a bioherbicide based on 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Caption: Workflow for bioherbicide development.

Conclusion and Future Directions

2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a valuable natural product with significant potential for development as a bioherbicide. Its multi-pronged mechanism of action suggests a lower likelihood of rapid resistance development in weed populations. Future research should focus on optimizing its synthesis, developing stable and effective formulations, and conducting extensive field trials to evaluate its performance under various environmental conditions. Furthermore, exploring the synergistic effects of this compound with other natural products or conventional herbicides could lead to even more potent and sustainable weed management solutions.

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Application Notes and Protocols: Comprehensive Cytotoxicity Assessment of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry and agricultural science.[1] These compounds have demonstrated a range of biological activities, including potential anticancer, antimicrobial, and antioxidant properties.[1][2] Given their therapeutic potential, a thorough evaluation of their cytotoxic effects is a critical step in the drug discovery and development process.[3][4] This document provides a comprehensive guide to assessing the in vitro cytotoxicity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, detailing multiple assay protocols to ensure a robust and reliable evaluation.

The primary objective of these protocols is to determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that reduces cell viability by 50% compared to untreated controls.[3][4] This metric is a key indicator of a compound's potency.[3] Furthermore, by employing a multi-assay approach, researchers can gain insights into the potential mechanisms of cytotoxicity, such as apoptosis or necrosis.

Core Principles of Cytotoxicity Testing

In vitro cytotoxicity assays are foundational tools for screening novel chemical entities.[3] These assays typically measure key indicators of cell health, including:

• Metabolic Activity: Assays like the MTT assay measure the metabolic activity of a cell population, which is often correlated with cell viability.[3]

• Membrane Integrity: The release of intracellular enzymes, such as lactate dehydrogenase (LDH), into the culture medium is a hallmark of compromised cell membrane integrity, often associated with necrosis.[3]

• Lysosomal Integrity: The Neutral Red Uptake (NRU) assay assesses the ability of viable cells to incorporate and retain the dye within their lysosomes, providing a measure of cell membrane and lysosomal integrity.[5][6][7]

• Apoptosis Induction: Assays that measure the activity of caspases, key enzymes in the apoptotic cascade, can elucidate if the compound induces programmed cell death.[8][9]

By employing a combination of these assays, a more complete picture of the cytotoxic profile of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one can be obtained.

Experimental Workflow Overview

A typical workflow for assessing the cytotoxicity of a novel compound involves several key stages, from initial compound preparation to final data analysis and interpretation.

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Application Notes and Protocols for the Development of Insecticidal Agents from 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction: A Renewed Focus on Natural Scaffolds in Insecticide Discovery

The relentless challenge of insect pest resistance to conventional synthetic insecticides necessitates a paradigm shift in discovery and development efforts. Natural products, with their inherent structural diversity and evolutionary optimization, offer a rich reservoir of novel pharmacophores. Among these, the benzoxazinoid family of compounds, naturally occurring in gramineous plants like maize and wheat, has long been recognized for its role in plant defense against herbivores.[1][2] The core structure, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, represents a promising scaffold for the development of new insecticidal agents. These compounds and their derivatives have demonstrated a spectrum of biological activities, including insecticidal, antifeedant, and antimicrobial properties.[3][4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals engaged in the exploration of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its analogs as next-generation insecticides. It is designed to be a practical resource, offering not just procedural steps, but also the scientific rationale behind the experimental design, thereby fostering a deeper understanding of the discovery pipeline. We will navigate the synthesis of the core scaffold and its derivatives, detail robust bioassay protocols for efficacy evaluation, explore structure-activity relationships (SAR) to guide lead optimization, and discuss the current understanding of their mode of action and toxicological profile.

Section 1: Synthesis of the 1,4-Benzoxazin-3-one Scaffold and its Derivatives

The synthetic accessibility of the 1,4-benzoxazin-3-one core is a crucial first step in any discovery program. A variety of synthetic routes have been reported, allowing for the introduction of diverse substituents on both the aromatic ring and the heterocyclic core.[6][7][8][9][10][11][12][13][14][15][16] A common and efficient method involves the condensation of 2-aminophenols with α-halo esters or related reagents.

General Synthetic Strategy

A foundational approach to the 2H-1,4-benzoxazin-3(4H)-one scaffold involves the reaction of a 2-aminophenol with chloroacetyl chloride, followed by intramolecular cyclization. This method is advantageous due to the commercial availability of a wide range of substituted 2-aminophenols, enabling the generation of a library of analogs with varied substitution patterns on the benzene ring.

Protocol 1: Synthesis of 2H-1,4-benzoxazin-3(4H)-one [17]

This protocol outlines the synthesis of the parent 2H-1,4-benzoxazin-3(4H)-one scaffold.

Materials:

• o-Aminophenol

• Chloroacetyl chloride

• Sodium bicarbonate

• Chloroform

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• Deionized water

• Standard laboratory glassware and stirring apparatus

• Filtration apparatus

Procedure:

• Reaction Setup: In a suitably sized round-bottom flask equipped with a magnetic stirrer, combine o-aminophenol (96 g), sodium bicarbonate (100 g), and chloroform (1400 ml).

• Addition of Chloroacetyl Chloride: While stirring the mixture at room temperature, slowly add chloroacetyl chloride (104 g). An exothermic reaction may occur, so controlled addition is crucial.

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 2 hours after the addition is complete. The formation of the chloroacetamide intermediate is typically observed as a precipitate.

• Isolation of Intermediate: Filter the reaction mixture to collect the precipitated chloroacetamide derivative.

• Cyclization: Add the isolated intermediate portion-wise to a stirred solution of 1 liter of NaOH solution. This will induce intramolecular cyclization to form the desired 2H-1,4-benzoxazin-3(4H)-one.

• Product Isolation and Purification: The product, 2H-1,4-benzoxazin-3(4H)-one, will precipitate from the aqueous solution. Collect the solid by filtration and wash it thoroughly with deionized water to remove any residual salts.

• Drying and Characterization: Dry the product under vacuum. The melting point should be approximately 169-170°C. Characterize the final product using standard analytical techniques such as NMR, IR, and mass spectrometry to confirm its identity and purity.

Rationale for Synthetic Design and Derivatization

The choice of synthetic route and the design of derivatives are guided by the objective of establishing a robust Structure-Activity Relationship (SAR). By systematically modifying the core structure, researchers can identify the key molecular features responsible for insecticidal activity. Key areas for modification include:

• Aromatic Ring Substitution: Introduction of electron-donating or electron-withdrawing groups on the benzene ring can significantly influence the electronic properties of the molecule and its interaction with biological targets.

• Substitution at the C2 Position: The hydroxyl group at the C2 position is a common feature in naturally occurring insecticidal benzoxazinoids.[3] Exploring analogs with different substituents at this position can provide insights into the importance of this functional group for activity.

• N-Alkylation/Acylation: Modification of the nitrogen atom within the heterocyclic ring can alter the lipophilicity and metabolic stability of the compounds.

Section 2: Insecticidal Bioassays: Protocols for Efficacy Evaluation

The accurate assessment of insecticidal activity is paramount. A tiered approach to bioassays is recommended, starting with rapid screening assays to identify active compounds, followed by more detailed studies to determine potency and spectrum of activity.

Overall Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of novel 1,4-benzoxazin-3-one derivatives.

Caption: High-level workflow for insecticide development.

Protocol 2: Contact Toxicity Bioassay (Glass Vial Method)

This protocol is a standard method for assessing the contact toxicity of a compound to insects.

Materials:

• Test insects (e.g., fruit flies - Drosophila melanogaster, or a relevant agricultural pest)

• 20 ml glass scintillation vials

• Acetone (analytical grade)

• Test compounds

• Micropipettes

• Vortex mixer

• Aspirator or fine brush for handling insects

• Incubator or controlled environment chamber

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of the test compound in acetone. From this stock, prepare a series of dilutions to achieve the desired final concentrations. A negative control (acetone only) is essential.

• Coating the Vials: Add 1 ml of each test solution (or acetone for the control) to a glass vial. Roll the vial on its side until the acetone has completely evaporated, leaving a uniform film of the test compound on the inner surface.

• Insect Exposure: Introduce a known number of insects (e.g., 10-20) into each coated vial.

• Incubation: Cap the vials with breathable stoppers and place them in an incubator set to appropriate conditions (e.g., 25°C, 60% relative humidity, 12:12 light:dark cycle).

• Mortality Assessment: Record insect mortality at predetermined time points (e.g., 24, 48, and 72 hours). Insects that are unable to move when gently prodded are considered dead.

• Data Analysis: Calculate the percentage mortality for each concentration and correct for control mortality using Abbott's formula if necessary. Determine the LC50 (lethal concentration to kill 50% of the population) using probit analysis.

Protocol 3: Ingestion Bioassay (Artificial Diet Method)

This protocol assesses the toxicity of a compound when ingested by the target insect.

Materials:

• Test insects (larval stage of a lepidopteran pest, e.g., Spodoptera frugiperda)

• Artificial diet for the specific insect species

• Test compounds dissolved in a suitable solvent (e.g., acetone or ethanol)

• Multi-well plates (e.g., 24-well)

• Fine paintbrush for handling larvae

Procedure:

• Preparation of Treated Diet: Prepare a series of concentrations of the test compound in a suitable solvent. Incorporate a small, known volume of each solution into a known amount of molten artificial diet and mix thoroughly before it solidifies. Prepare a control diet with the solvent only.

• Assay Setup: Dispense the treated and control diets into the wells of a multi-well plate.

• Insect Exposure: Place one insect larva into each well.

• Incubation: Cover the plate and incubate under appropriate environmental conditions.

• Data Collection: Record mortality at regular intervals. Additionally, sublethal effects such as reduced weight gain, developmental abnormalities, or antifeedant effects (by measuring the amount of diet consumed) can be quantified.

• Data Analysis: Calculate mortality rates and determine the LC50. Analyze sublethal effects using appropriate statistical methods (e.g., ANOVA).

Section 3: Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold is key to optimizing its insecticidal potency. The data from the bioassays should be compiled to establish clear SAR trends.

Table 1: Hypothetical Structure-Activity Relationship Data for 1,4-Benzoxazin-3-one Derivatives against an Aphid Species

Compound ID	R1	R2	R3	R4	Contact LC50 (µg/cm²)	Ingestion LC50 (µg/g diet)	Antifeedant Index (%)
Parent	H	H	H	H	>100	>500	15
A-1	7-OCH3	H	H	H	55	250	45
A-2	7-Cl	H	H	H	48	210	52
A-3	6-Cl	H	H	H	65	300	38
B-1	H	H	2-OH	H	80	400	25
B-2	H	H	2-OAc	H	95	450	20
C-1	H	H	H	N-CH3	>100	>500	10

Interpretation of SAR Data:

• Aromatic Substitution: The introduction of a methoxy (A-1) or chloro (A-2) group at the 7-position appears to enhance insecticidal activity compared to the unsubstituted parent compound. The position of the substituent is also important, as indicated by the lower activity of the 6-chloro analog (A-3).

• C2-Position: The presence of a hydroxyl group at the C2-position (B-1) seems to be important for activity, and its acetylation (B-2) leads to a slight decrease in potency.

• N-Substitution: Methylation of the nitrogen atom (C-1) appears to abolish activity, suggesting that the N-H group may be crucial for binding to the target site or for the overall conformation of the molecule.

Section 4: Mode of Action and Toxicological Profile

A critical aspect of developing a novel insecticide is to understand its mechanism of action and its potential impact on non-target organisms.

Elucidating the Mode of Action

While the precise molecular target of benzoxazinoids in insects is an area of ongoing research, evidence suggests a neurotoxic mode of action.[4] The structural similarity to some known GABA receptor modulators suggests that these compounds may interfere with inhibitory neurotransmission in the insect central nervous system.

Caption: Hypothetical mode of action at the GABA receptor.

Experimental Approaches to Determine Mode of Action:

• Electrophysiology: Use techniques such as the two-electrode voltage clamp on Xenopus oocytes expressing insect GABA receptors to investigate the effect of the compounds on chloride currents.

• Enzyme Inhibition Assays: Screen the compounds against key insect enzymes such as acetylcholinesterase to rule out or identify other potential targets.[18]

• Synergism Studies: Use synergists that inhibit known detoxification pathways (e.g., P450s, esterases) to gain insights into the metabolic fate of the compounds in insects.

Toxicological Profile and Non-Target Effects

A crucial aspect of modern insecticide development is ensuring a favorable safety profile for non-target organisms, including beneficial insects like pollinators and natural predators, as well as vertebrates.[19][20]

Protocol 4: Assessing Acute Contact Toxicity to Honey Bees (Apis mellifera)

This protocol is adapted from standard OECD guidelines for testing the effects of chemicals on bees.[21]

Materials:

• Honey bees (adult workers)

• Test compounds

• Acetone

• Sucrose solution (50% w/v)

• Cages for holding bees

• Microsyringe applicator

• Incubator

Procedure:

• Preparation of Dosing Solutions: Prepare a range of concentrations of the test compound in acetone.

• Topical Application: Anesthetize the bees briefly with carbon dioxide. Using a microsyringe, apply a small, precise volume (e.g., 1 µl) of the dosing solution to the dorsal thorax of each bee. A control group should be treated with acetone only.

• Housing and Feeding: Place the treated bees in cages with access to a 50% sucrose solution.

• Incubation: Maintain the cages in an incubator at appropriate conditions (e.g., 25°C).

• Mortality Assessment: Record mortality at 24 and 48 hours post-application.

• Data Analysis: Calculate the percentage mortality and determine the LD50 (lethal dose to kill 50% of the population).

Conclusion

The development of insecticidal agents from the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold represents a promising avenue for the discovery of novel pest management solutions. This guide has provided a comprehensive overview of the key stages in this process, from synthesis and bio-evaluation to SAR analysis and preliminary toxicological assessment. By adopting a systematic and scientifically rigorous approach, researchers can unlock the potential of this natural product-inspired chemical class to address the ongoing challenges in agricultural pest control. The protocols and frameworks presented herein are intended to serve as a foundational resource to facilitate and guide these important research endeavors.

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• Turlings, T. C. J., et al. (2012). Benzoxazinoid derivatives at the plant-insect interface: An integrated approach to understand a metabolic network. SNSF Data Portal. Available from: [Link]

• Wouters, F. C., et al. (2016). Plant defense and herbivore counter-defense: benzoxazinoids and insect herbivores. Phytochemistry Reviews, 15(6), 1127-1151. Available from: [Link]

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• Asahi, M., et al. (2023). External amino acid residues of insect GABA receptor channels dictate the action of the isoxazoline ectoparasiticide fluralaner. Pest Management Science, 79(10), 4078-4082. Available from: [Link]

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• Desneux, N., et al. (2007). ENVIRONMENTAL EFFECTS OF INSECTICIDES ON NON TARGET PREDATOR AND PARASITOID INSECTS. VIURRSpace. Available from: [Link]

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Application Notes and Protocols for the Study of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (DIBOA) in Allelopathy

Introduction: Unveiling the Allelopathic Potential of DIBOA

Within the intricate chemical communication networks of the plant kingdom, certain compounds, known as allelochemicals, play a pivotal role in mediating plant-plant interactions. Among these, 2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA), a member of the benzoxazinoid family of secondary metabolites, has garnered significant attention for its potent allelopathic properties.[1][2][3] Found predominantly in gramineous plants such as wheat, maize, and rye, DIBOA and its derivatives are instrumental in the defense mechanisms of these crops, influencing the germination and growth of neighboring plants.[2][3][4][5][6] This guide provides a comprehensive overview of the application of DIBOA in allelopathy studies, offering detailed protocols for its extraction, quantification, and bioactivity assessment. The methodologies outlined herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to investigate the allelopathic potential of this fascinating natural product.

The Science of DIBOA: From Biosynthesis to Allelopathic Action

DIBOA is synthesized in plants from indole-3-glycerol phosphate and is typically stored in an inactive, glucosylated form (DIBOA-Glc) within the plant's vacuoles.[3][5][7] This clever storage mechanism prevents autotoxicity. Upon tissue damage, such as herbivory or decomposition, β-glucosidases come into contact with DIBOA-Glc, rapidly hydrolyzing it to release the biologically active aglycone, DIBOA.[5][7]

Once released into the environment, primarily through root exudation or from decaying plant residues, DIBOA can exert its allelopathic effects.[8][9] However, DIBOA is relatively unstable in soil and degrades to form other compounds, most notably 2-benzoxazolinone (BOA).[8][10] Both DIBOA and BOA have been shown to inhibit seed germination and suppress the growth of various weed species.[11][12] The persistence and activity of these compounds in the soil are critical factors in the overall allelopathic impact of DIBOA-producing plants.[8][13]

Experimental Protocols

Protocol 1: Extraction of DIBOA from Plant Material

This protocol details the extraction of DIBOA and its glucoside from fresh or dried plant tissue.

Materials:

• Plant material (e.g., wheat, maize, or rye seedlings)

• Liquid nitrogen

• Mortar and pestle

• Methanol (HPLC grade)[14][15]

• Water (Milli-Q or equivalent)[14][15]

• Formic acid (LC-MS grade)[14][15]

• Centrifuge tubes (50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Harvest fresh plant material and immediately freeze it in liquid nitrogen to halt enzymatic activity. Alternatively, use lyophilized (freeze-dried) tissue.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Weigh approximately 100 mg of the powdered plant material into a 50 mL centrifuge tube.[14][15]

• Add 10 mL of extraction solvent (70:30 methanol:water with 0.1% formic acid) to the tube.[14][15]

• Vortex the mixture vigorously for 1 minute to ensure thorough extraction.

• Centrifuge the mixture at 4000 rpm for 15 minutes at 4°C.

• Carefully collect the supernatant.

• For enhanced recovery, the pellet can be re-extracted with an additional 5 mL of the extraction solvent, and the supernatants pooled.

• Filter the final supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: Quantification of DIBOA by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of DIBOA. Method optimization may be required depending on the specific HPLC system and column used.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of solvent A (water with 0.1% formic acid) and solvent B (acetonitrile with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.

• Column Temperature: 30°C.

Procedure:

• Prepare a stock solution of a DIBOA analytical standard in methanol.

• Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 to 100 µg/mL.

• Inject the calibration standards into the HPLC system to generate a standard curve.

• Inject the filtered plant extracts (from Protocol 1).

• Identify the DIBOA peak in the chromatogram based on the retention time of the standard.

• Quantify the amount of DIBOA in the samples by comparing the peak area to the standard curve.[16][17][18]

Compound	Typical Retention Time (min)	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
DIBOA	8-12	0.1 - 100	~0.05	~0.15
BOA	12-16	0.1 - 100	~0.05	~0.15

Note: Retention times are approximate and will vary with the specific column and gradient conditions. LOD (Limit of Detection) and LOQ (Limit of Quantification) are estimates and should be determined experimentally for the specific method.

Protocol 3: Allelopathy Bioassay - Seed Germination and Seedling Growth

This bioassay is a common method to assess the phytotoxic effects of DIBOA on target plant species.[19][20][21][22]

Materials:

• DIBOA (isolated or analytical standard)

• Seeds of a target weed or crop species (e.g., lettuce, cress, ryegrass)

• Petri dishes (9 cm diameter)

• Filter paper (Whatman No. 1 or equivalent)

• Distilled water

• Acetone or DMSO (for dissolving DIBOA)

• Growth chamber or incubator

Procedure:

• Prepare a stock solution of DIBOA in a minimal amount of acetone or DMSO.

• Prepare a series of test solutions by diluting the stock solution with distilled water to achieve the desired final concentrations (e.g., 0, 10, 50, 100, 200 µM). The final concentration of the organic solvent should be kept low (e.g., <0.1%) and consistent across all treatments, including the control.

• Place two layers of filter paper in each Petri dish.

• Add 5 mL of the respective test solution to each Petri dish. The control dish will receive 5 mL of distilled water with the same concentration of the organic solvent used for the DIBOA solutions.

• Place 20-50 seeds of the target species evenly on the moist filter paper in each dish.

• Seal the Petri dishes with parafilm to prevent evaporation.

• Place the Petri dishes in a growth chamber with controlled temperature and light conditions (e.g., 25°C with a 12h/12h light/dark cycle).

• After a set period (e.g., 3-7 days), record the number of germinated seeds.

• Measure the radicle (root) and hypocotyl (shoot) length of the germinated seedlings.

• Calculate the percentage of germination inhibition and the percentage of growth inhibition relative to the control.

Data Interpretation and Considerations

The results from the bioassays can be used to determine the concentration-dependent inhibitory effects of DIBOA on the target species. It is crucial to include a solvent control to ensure that the observed effects are due to DIBOA and not the solvent used to dissolve it.

When conducting allelopathy studies, it is also important to consider the degradation of DIBOA to BOA, as both compounds can contribute to the overall phytotoxicity.[11] The half-life of DIBOA in soil can be relatively short, often in the range of hours to a few days, depending on soil type and microbial activity.[8][23] Therefore, studies on the persistence and transformation of DIBOA in the relevant soil matrix are highly recommended for a comprehensive understanding of its allelopathic potential in a natural setting.

Conclusion

The study of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (DIBOA) provides valuable insights into the chemical ecology of plant-plant interactions. The protocols and information presented in this guide offer a solid foundation for researchers to explore the allelopathic properties of DIBOA and its derivatives. By understanding the biosynthesis, release, and activity of these compounds, we can potentially harness their natural herbicidal properties for sustainable agriculture and the development of new weed management strategies.

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• Degradation process of allelochemical DIBOA. ResearchGate. [Link]

• Ntsefong, G. N. et al. (2020). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). Journal of Agricultural and Food Chemistry. [Link]

• Varela, R. M. et al. (2021). Absorption and Elimination of the Allelochemical MBOA by Weeds during Seedling Growth. MDPI. [Link]

• Szabó, A. et al. (2013). DIMBOA- AND DIBOA-CONTENT OF VARIOUS MAIZE (ZEA MAYS L.) HYBRIDS. CABI Digital Library. [Link]

• Macías, F. A. et al. (2004). Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae. PubMed. [Link]

• Živković, J. et al. (2023). Identification and Quantification of Selected Benzoxazinoids and Phenolics in Germinated Spelt (Triticum spelta). PMC. [Link]

• D-DIBOA and D-HBOA signals, D-HBOA UV – vis spectrum. ResearchGate. [Link]

• Physiological and molecular insights into the allelopathic effects on agroecosystems under changing environmental conditions. Taylor & Francis Online. [Link]

• Absorption and Elimination of the Allelochemical MBOA by Weeds during Seedling Growth. ResearchGate. [Link]

• Structures of (a) benzoxazinone derivatives. ResearchGate. [Link]

• Williamson, G. B., & Richardson, D. (1988). Bioassays for allelopathy: Measuring treatment responses with independent controls. Journal of Chemical Ecology. [Link]

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• Chen, J. et al. (2008). HPLC methods for determination of dihydroxyacetone and glycerol in fermentation broth and comparison with a visible spectrophotometric method to determine dihydroxyacetone. PubMed. [Link]

• Leather, G. R., & Einhellig, F. A. (1986). Bioassay of naturally occurring allelochemicals for phytotoxicity. PubMed. [Link]

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• Sławiński, J. et al. (2016). Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives. PubMed. [Link]

• Macías, F. A. et al. (2006). Isolation and synthesis of allelochemicals from gramineae: benzoxazinones and related compounds. PubMed. [Link]

• HPLC Methods for Determination of Dihydroxyacetone and Glycerol in Fermentation Broth and Comparison with a Visible Spectrophotometric Method to Determine Dihydroxyacetone. ResearchGate. [Link]

• Synthesis of fused heterocycles derived from 2H-1,4-benzoxazin-3(4H)-ones. ResearchGate. [Link]

• de la Peña, M. A. et al. (2020). Optimization of the Biocatalysis for D-DIBOA Synthesis Using a Quick and Sensitive New Spectrophotometric Quantification Method. NIH. [Link]

• Smith, A. et al. (2023). Allelopathic Trade-Offs of Rye and Wheat Residues Versus 2-Benzoxazolinone: Impacts on Cotton Growth. PubMed Central. [Link]

• H., & M., N. (2009). Benzoxazolinone, 2,4-Dihydroxy-1,4-benzoxazin-3-one, and Its Glucoside from Acanthus mollis Seeds Inhibit Velvetleaf Germination and Growth. Journal of Natural Products. [Link]

• Schulz, M. et al. (2021). Benzoxazinoids in Rye Allelopathy - From Discovery to Application in Sustainable Weed Control and Organic Farming. ResearchGate. [Link]

• Synthesis of 3,4-Dihydro-2H-1,4-benzoxazines. Organic Chemistry Portal. [Link]

• Macías, F. A. et al. (2004). Search for a Standard Phytotoxic Bioassay for Allelochemicals. Selection of Standard Target Species. Journal of Agricultural and Food Chemistry. [Link]

• Optimizing Allelopathy Screening Bioassays by Using Nano Silver. MDPI. [Link]

• Development and validation of a new HPLC analytical method for the determination of diclofenac in tablets. PMC. [Link]

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Technical Notes & Optimization

Technical Support Center: 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its Analogs

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its related family of benzoxazinoids. This guide is designed to provide in-depth, practical solutions to the common challenges associated with the inherent instability of these compounds in aqueous solutions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability and handling of benzoxazinoids.

Q1: I'm working with a compound often called DIBOA. Is this the same as 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

That's an excellent clarifying question. The nomenclature can be confusing. The compound you are likely working with, known for its instability, is 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA) . The 2-hydroxy-1,4-benzoxazin-3-one (HBOA) is a related, more stable lactam precursor in the biosynthesis of DIBOA in plants.[1][2][3] DIBOA is a cyclic hydroxamic acid, and it is this N-hydroxyl group that is key to its biological activity and its instability.[4] This guide will focus on the challenges associated with DIBOA and its methoxy analog, DIMBOA, as these are the compounds that rapidly degrade in aqueous experimental settings.

Q2: Why is my solution of DIBOA (or DIMBOA) losing its biological activity over a short period?

The loss of activity is a direct consequence of the compound's chemical instability in aqueous solutions.[5][6] The aglycone forms of these cyclic hydroxamic acids are known to be unstable and undergo spontaneous degradation.[5][7] The primary degradation product is typically 2(3)-benzoxazolinone (BOA) or its methoxy analog (MBOA), which often possesses a different spectrum or level of biological activity compared to the parent compound.[4][8] This degradation process follows first-order kinetics, meaning the rate of degradation is proportional to the concentration of DIBOA/DIMBOA.[4][5][6]

Q3: What are the main factors that influence the degradation rate?

Several factors can accelerate the degradation of DIBOA and DIMBOA in your experiments:

• pH: This is a critical factor. The degradation rate is highly dependent on the pH of the solution.[4][5][9][10][11][12] The reaction involves the anion of the compound, and as the pH changes, the concentration of the more reactive anionic species changes, thus altering the degradation rate.[4] Studies on the related compound nitazoxanide show greater stability in acidic conditions (pH 1.0-4.0) and higher degradation rates at neutral or alkaline pH.[9][11]

• Temperature: Higher temperatures significantly increase the rate of decomposition.[4][5] For instance, the decomposition of DIMBOA was studied at temperatures ranging from 20 to 80°C, with higher temperatures leading to faster degradation.[5][6]

• Solvent: The choice of solvent plays a significant role. For example, the decomposition rate of 2,4-dihydroxy-1,4-benzoxazin-3-one was found to be much higher in 80% ethanol compared to pure water.[4]

• Solution Constituents: Other components in your buffer or medium can also affect stability.[5][13]

Q4: What are the primary degradation products I should expect to see?

The degradation pathway is well-documented. DIBOA and DIMBOA undergo a transformation that leads to the formation of more stable benzoxazolinones.[14]

• Initial Degradation: DIBOA degrades to 2-benzoxazolinone (BOA) .[8] Similarly, DIMBOA degrades to 6-methoxy-2-benzoxazolinone (MBOA) .[5][7][15]

• Further Biotransformation: In the presence of soil microbes, or potentially in complex biological media, BOA and MBOA can be further transformed into 2-aminophenoxazin-3-one (APO) and 2-amino-7-methoxy-3H-phenoxazin-3-one (AMPO) , respectively.[8][15][16] These phenoxazinone derivatives are often more stable than their precursors.[8]

Below is a diagram illustrating this primary degradation pathway.

Caption: Degradation pathway of DIBOA/DIMBOA in aqueous and soil environments.

Part 2: Troubleshooting Guides

This section provides structured advice for specific experimental challenges.

Guide 1: Inconsistent Biological Assay Results

• Problem: You observe variable or lower-than-expected efficacy of your compound in cell-based or enzymatic assays.

• Root Cause Analysis: The most likely cause is the degradation of the active compound in the aqueous assay medium during incubation. The half-life of DIMBOA, for example, can be as short as 5.3 hours at 28°C and pH 6.75.[5][6] If your assay runs for several hours or overnight, a significant portion of your compound may have degraded, leading to inconsistent exposure of the biological system to the active molecule.

• Solutions Workflow:

Caption: Workflow to minimize degradation during biological assays.

Guide 2: Difficulty Quantifying the Parent Compound

• Problem: Your HPLC or LC-MS analysis shows a diminishing peak for the parent compound (DIBOA/DIMBOA) and the appearance of new, unidentified peaks over time.

• Root Cause Analysis: This is the classic presentation of the compound's degradation. The diminishing peak is your parent compound, and the new peaks are its degradation products (likely BOA/MBOA).[8] Yields of the degradation product MBOA from DIMBOA are not always quantitative and can range from 40% to 75%, depending on the conditions.[5][6][13]

• Solution: Perform a Controlled Stability Study

  • Objective: To determine the degradation kinetics of your compound in your specific experimental buffer.

  • Methodology:

    • Prepare a solution of your compound in the target aqueous buffer at a known concentration.

    • Maintain the solution at the temperature of your experiment (e.g., 25°C, 37°C).

    • At defined time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution.

    • Immediately quench any further degradation by adding an equal volume of a strong organic solvent like acetonitrile or methanol and store at -20°C, or analyze immediately.

    • Analyze all samples by a validated reverse-phase HPLC method.

    • Plot the natural logarithm of the parent compound's peak area against time. The slope of this line will give you the first-order degradation rate constant (k). The half-life can be calculated as t½ = 0.693 / k.

  • Data Interpretation: The results will allow you to predict the percentage of compound remaining at any given time point in your main experiment.

pH	Temperature (°C)	Half-life (t½) of DIMBOA (hours)	Reference
5.0 - 7.5	20 - 80	Varies significantly	[5]
6.75	28	5.3	[5][6]
N/A (Soil)	N/A	~31 (DIMBOA)	[7][15]
N/A (Soil)	N/A	~43 (DIBOA)	[8]
Caption: Reported stability data for benzoxazinoids under various conditions.

Part 3: Key Experimental Protocols

Protocol 1: Preparation and Handling of Stock Solutions

• Rationale: To minimize degradation before the experiment begins, the compound must be stored under conditions that ensure its stability. Organic solvents at low temperatures are ideal.

• Procedure:

  • Solvent Selection: Dissolve the crystalline compound in an anhydrous organic solvent such as methanol or DMSO to a high concentration (e.g., 10-50 mM). Sigma-Aldrich lists a solubility of 25 mg/mL in methanol for the related 2H-1,4-benzoxazin-3(4H)-one.

  • Aliquoting: Immediately after dissolution, dispense small volumes into microcentrifuge tubes suitable for low-temperature storage. The volume should be appropriate for a single experiment to avoid repeated freeze-thaw cycles.

  • Storage: Flash-freeze the aliquots in liquid nitrogen or on dry ice and immediately transfer to a -80°C freezer for long-term storage.

  • Usage: When ready to use, remove a single aliquot, thaw it quickly, and immediately dilute it into your aqueous experimental buffer. Do not store the diluted aqueous solution.

Protocol 2: Monitoring Degradation by HPLC

• Rationale: A robust analytical method is crucial for accurately quantifying the parent compound and its degradation products. A reverse-phase HPLC-UV method is suitable for this purpose.

• Procedure:

  • HPLC System: A standard HPLC system with a C18 column and a UV detector is sufficient.

  • Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both containing 0.1% formic acid, is a good starting point. The acid helps to ensure sharp peak shapes.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: Ramp to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: Return to 5% B

    • 20-25 min: Re-equilibration

  • Detection: Monitor at wavelengths relevant to your compound. The decomposition of 2,4-dihydroxy-1,4-benzoxazin-3-one has been monitored at 252 mµ.[4] Isosbestic points, where the spectra of the parent and degradant cross, can also confirm a clean conversion.[4]

  • Quantification: Create a standard curve using a freshly prepared solution of your compound to quantify the concentration in your stability study samples.

References

• Bredenberg, J. B., Honkanen, E., & Virtanen, A. I. (1962). The Kinetics and Mechanism of the Decomposition of 2,4-Dihydroxy-1,4-benzoxazin-3-one. Acta Chemica Scandinavica, 16, 135-141. [Link]

• Sicker, D., & Schulz, M. (2022). Benzoxazinones in plants: Occurrence, synthetic access, and biological activity. Molecules, 27(14), 4547. [Link]

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., Varela, R. M., Simonet, A. M., Carrera, C., & Molinillo, J. M. (2004). Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae. Journal of Agricultural and Food Chemistry, 52(21), 6402-6413. [Link]

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., Varela, R. M., Simonet, A. M., Carrera, C., & Molinillo, J. M. (2004). Degradation Studies on Benzoxazinoids. Soil Degradation Dynamics of 2,4-Dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and Its Degradation Products, Phytotoxic Allelochemicals from Gramineae. Journal of Agricultural and Food Chemistry, 52(21), 6402-6413. [Link]

• Schmidt, S. K., Michelsen, B. K., & Sørensen, J. C. (2016). Transformation kinetics of 6-methoxybenzoxazolin-2-one in soil. Environmental Science & Technology, 50(12), 6337-6344. [Link]

• Macías, F. A., Oliveros-Bastidas, A., Marín, D., Castellano, D., Simonet, A. M., & Molinillo, J. M. (2005). Degradation studies on benzoxazinoids. Soil degradation dynamics of (2R)-2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)-1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae. Journal of Agricultural and Food Chemistry, 53(3), 554-561. [Link]

• Woodward, M. D., Corcuera, L. J., Helgeson, J. P., & Upper, C. D. (1978). Decomposition of 2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one in Aqueous Solutions. Plant Physiology, 61(5), 796-802. [Link]

• Szymańska, E., Sławiński, J., & Szafrański, K. (2016). Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives. Molecules, 21(3), 325. [Link]

• Woodward, M. D., Corcuera, L. J., Helgeson, J. P., & Upper, C. D. (1978). Decomposition of 2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one in Aqueous Solutions. Plant Physiology, 61(5), 796-802. [Link]

• Wikipedia. (n.d.). 2-Hydroxy-1,4-benzoxazin-3-one monooxygenase. [Link]

• El-Din, N. A. S. (2018). Synthesis of fused heterocycles derived from 2H-1,4-benzoxazin-3(4H)-ones. Journal of the Serbian Chemical Society, 83(10), 1155-1172. [Link]

• Niemeyer, H. M. (2009). Hydroxamic acids derived from 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one: key defense chemicals of cereals. Journal of Agricultural and Food Chemistry, 57(5), 1677-1696. [Link]

• Woodward, M. D., Corcuera, L. J., Helgeson, J. P., & Upper, C. D. (1978). Decomposition of 2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one in Aqueous Solutions. Plant Physiology, 61(5), 796-802. [Link]

• Macías, F. A., Varela, R. M., Simonet, A. M., & Molinillo, J. M. (2006). Structure-activity relationships (SAR) studies of benzoxazinones, their degradation products and analogues. Phytotoxicity on standard target species (STS). Journal of Agricultural and Food Chemistry, 54(4), 1134-1141. [Link]

• Human Metabolome Database. (2021). (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one. [Link]

• Kumar, A., Kumar, A., & Kumar, V. (2020). Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. Molecules, 25(23), 5600. [Link]

• Barbosa, F., Pezzi, L., Sorrentino, J., Steppe, M., Volpato, N., & Mendez, A. S. L. (2020). pH effect on stability and kinetics degradation of nitazoxanide in solution. Drug Analytical Research, 4(1), 12-17. [Link]

• PubChem. (n.d.). 2H-1,4-benzoxazin-3(4H)-one. [Link]

• Kwiecień, A., Szeleszczuk, O., & Niciński, K. (2020). The influence of pH on the stability of antazoline: kinetic analysis. RSC Advances, 10(49), 29334-29343. [Link]

• Barbosa, F., Pezzi, L., Sorrentino, J., Steppe, M., Volpato, N., & Mendez, A. S. L. (2020). pH Effect on Stability and Kinetics Degradation of Nitazoxanide in Solution. Drug Analytical Research, 4(1), 12-17. [Link]

• Gacheru, J. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Pharmaceutical and Pharmacological Sciences, 7(1), 1-10. [Link]

• Sharaf El-Din, N. A. (2018). 3,4–dihydro–2H–1,3–benzoxazines and their oxo–derivatives chemistry and bioactivities. Journal of the Serbian Chemical Society, 83(10), 1155-1172. [Link]

• Sicker, D., & Schulz, M. (2022). A synthesis for the 2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one skeleton tolerating various R substituents with access to the hemiacetal by acetal cleavage. Molecules, 27(14), 4547. [Link]

• Zikmundová, M., Drandarov, K., Hesse, M., & Werner, C. (2002). Hydroxylated 2-Amino-3H-phenoxazin-3-one Derivatives as Products of 2-Hydroxy-1,4-benzoxazin-3-one (HBOA) Biotransformation by Chaetosphaeria sp., an Endophytic Fungus from Aphelandra tetragona. Zeitschrift für Naturforschung C, 57(7-8), 660-665. [Link]

• Li, Y., et al. (2023). 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. Frontiers in Chemistry, 11, 1269453. [Link]

Sources

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• 16. Structure-Activity Relationships (SAR) studies of benzoxazinones, their degradation products and analogues. phytotoxicity on standard target species (STS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Synthesizing 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one Derivatives

Welcome to the technical support center for the synthesis of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled field-proven insights to ensure your experiments are both successful and reproducible.

The 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one core is a privileged scaffold in medicinal chemistry, appearing in compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] However, the synthesis of its derivatives can be challenging, often plagued by issues such as low yields, side product formation, and product instability. This guide provides a systematic approach to overcoming these common hurdles.

General Reaction Pathway Overview

The most common and direct route to the 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one skeleton involves the condensation of a substituted 2-aminophenol with an α-haloacetyl halide, typically chloroacetyl chloride, followed by intramolecular cyclization. Another prevalent method is the reductive cyclization of 2-nitrophenol derivatives.[3][6][7]

Caption: Common synthetic routes to the target scaffold.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Problem: Consistently Low or No Product Yield

Question: My reaction is yielding very little or no desired product, and I primarily recover my 2-aminophenol starting material. What are the most probable causes and how can I improve the yield?

Answer: Low conversion is a frequent issue stemming from several potential factors. A systematic diagnosis is key.

• Reagent Purity and Stability:

  • Causality: 2-Aminophenols are susceptible to oxidation, often indicated by a change in color from white/off-white to brown or black. Oxidized starting material is unreactive in the desired pathway. Similarly, chloroacetyl chloride can hydrolyze if exposed to atmospheric moisture, reducing its efficacy.

  • Solution: Use freshly purchased or purified 2-aminophenol. If oxidation is suspected, purify it by recrystallization or sublimation. Ensure the chloroacetyl chloride is handled under anhydrous conditions, preferably under an inert atmosphere (Nitrogen or Argon).

• Ineffective Base or Incorrect Stoichiometry:

  • Causality: The reaction requires a base to neutralize the HCl generated during the initial N-acylation step. An insufficient amount of base or a base that is too weak will allow the reaction mixture to become acidic, protonating the amino group of the starting material and rendering it non-nucleophilic.

  • Solution: Use at least two equivalents of a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[8] One equivalent neutralizes the generated HCl, and the second drives the equilibrium towards the acylated intermediate. Ensure the base is finely powdered to maximize its surface area and reactivity.

• Suboptimal Reaction Temperature:

  • Causality: While heating is often necessary to drive the final intramolecular cyclization, excessive temperatures can lead to decomposition and the formation of tar-like side products. Conversely, a temperature that is too low will result in a sluggish reaction.

  • Solution: Begin the reaction at a lower temperature (e.g., 0-5 °C) for the initial addition of chloroacetyl chloride to control the exothermic acylation. Once the addition is complete, gradually raise the temperature to reflux to facilitate the cyclization. Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature profile.

• Poor Solvent Choice:

  • Causality: The solvent must be able to dissolve the starting materials to a reasonable extent but also be inert to the reagents. Solvents like alcohols can compete with the aminophenol as nucleophiles, reacting with the chloroacetyl chloride.

  • Solution: Aprotic solvents are generally preferred. Methyl isobutyl ketone (MIBK) or acetonitrile (MeCN) are excellent choices that balance solubility and inertness.[3] Dioxane can also be effective.[9][10]

Caption: Troubleshooting workflow for low reaction yield.

Problem: Significant Side Product Formation

Question: My reaction mixture is complex, showing multiple spots on TLC. What are the likely side products and how can I minimize their formation?

Answer: The formation of impurities often arises from the high reactivity of the intermediates and starting materials.

• O-Acylation vs. N-Acylation:

  • Causality: The 2-aminophenol has two nucleophilic sites: the amino group (-NH₂) and the hydroxyl group (-OH). While N-acylation is generally faster and thermodynamically favored, some O-acylation can occur, leading to an ester intermediate that may not cyclize correctly.

  • Solution: This is best controlled by managing the reaction temperature. Running the initial acylation at low temperatures (0-5 °C) significantly favors N-acylation over O-acylation.

• Dimerization/Polymerization:

  • Causality: An intermolecular reaction can occur where the acylated intermediate reacts with another molecule of 2-aminophenol instead of cyclizing. This is more prevalent at high concentrations.

  • Solution: Employ high-dilution conditions. By running the reaction in a larger volume of solvent, you favor the intramolecular cyclization over intermolecular side reactions.

• Oxidation Products:

  • Causality: As mentioned, 2-aminophenols are sensitive to air oxidation, which can be accelerated by heat and certain metal impurities. This leads to colored, often intractable, impurities.

  • Solution: Perform the reaction under an inert atmosphere of nitrogen or argon to exclude oxygen. Using degassed solvents can also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the impact of different catalysts on the synthesis? While the direct condensation of 2-aminophenol with chloroacetyl chloride often proceeds without a catalyst, related syntheses of 1,4-benzoxazinone derivatives can be significantly enhanced. Copper(I) catalysts are effective for intramolecular C-N bond coupling in one-pot procedures.[11] For alternative routes, biocatalysts like Candida antarctica lipase B (Novozym 435) have been used for novel decarboxylative Michael additions to form functionalized 1,4-benzoxazinones under mild, green conditions.[1][12]

Q2: How critical is temperature and reaction time? Both are highly critical. As detailed in the troubleshooting section, a low initial temperature is crucial for selective N-acylation, while a higher temperature is required for the cyclization step. The optimal reaction time should be determined by monitoring. Prolonged heating after the reaction has reached completion can lead to product degradation.

Parameter	Recommended Condition	Rationale
Initial Temp.	0–5 °C	Favors selective N-acylation, minimizes side products.
Cyclization Temp.	Reflux (solvent dependent)	Provides energy to overcome activation barrier for cyclization.
Atmosphere	Inert (N₂ or Ar)	Prevents oxidation of sensitive 2-aminophenol starting material.
Monitoring	TLC (e.g., 3:1 Hexane:EtOAc)	Tracks disappearance of starting material and appearance of product.

Q3: What are the best practices for purification? The 2-hydroxy group can make the final product somewhat unstable, particularly on silica gel.

• Workup: After the reaction is complete, cool the mixture and filter off any inorganic salts. The organic filtrate should be washed with a mild aqueous solution (e.g., saturated NaHCO₃, brine) and dried over anhydrous Na₂SO₄. Avoid strong acids or bases.

• Purification: Flash column chromatography is standard. To prevent degradation, consider deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of a neutral or basic additive like triethylamine (e.g., 0.5-1% in the eluent).

Detailed Experimental Protocols

Protocol 1: Synthesis from 2-Aminophenol and Chloroacetyl Chloride

This protocol is adapted from standard procedures for synthesizing the 2H-1,4-benzoxazin-3(4H)-one core.[3]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add the substituted 2-aminophenol (1.0 eq) and sodium bicarbonate (2.5 eq).

• Solvent Addition: Add a suitable aprotic solvent, such as methyl isobutyl ketone (MIBK), to create a stirrable slurry.

• Inert Atmosphere: Purge the flask with nitrogen or argon and maintain a positive pressure.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Reagent Addition: Dissolve chloroacetyl chloride (1.1 eq) in a small amount of the same solvent and add it dropwise to the cooled, stirring mixture over 30-45 minutes.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to reflux.

• Monitoring: Monitor the reaction's progress by TLC until the 2-aminophenol spot is consumed (typically 3-6 hours).

• Workup: Cool the reaction to room temperature and filter the mixture to remove inorganic salts. Wash the filtrate with water, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the solution under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel (eluent typically a gradient of hexane/ethyl acetate) to yield the pure product.

Protocol 2: Reductive Cyclization of a 2-(2-Nitrophenoxy) Ester

This method is an effective alternative, particularly when the required 2-aminophenol is unstable or commercially unavailable.[6][7]

• Setup: In a round-bottom flask, dissolve the 2-(2-nitrophenoxy) ester derivative (1.0 eq) in a mixture of acetic acid and ethanol.

• Reducing Agent: Add iron powder (Fe, ~5.0 eq) to the solution.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reduction of the nitro group and subsequent spontaneous cyclization will occur.

• Monitoring: Monitor the reaction by TLC for the disappearance of the starting material (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the iron salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by recrystallization or column chromatography as described in Protocol 1.

References

• Bodero, V., & Spivey, A. C. (2017). An Expedient Synthesis of 2-Aryl-1,4-benzoxazin-3-ones via Tandem Anionic Cyclisation/Alkylation Reactions of N-Boc-O-benzyl-2-aminophenols. ResearchGate. [Link]

• Sharma, P., et al. (2022). Biocatalytic decarboxylative Michael addition for synthesis of 1,4-benzoxazinone derivatives. Scientific Reports. [Link]

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• Wang, Y., et al. (2015). A facile and efficient Cu(I)-catalyzed one-pot synthesis of 2H-1,4-benzoxazin-3-(4H)-one derivatives. ResearchGate. [Link]

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• Sumi, P., et al. (2021). Recent Advances in the Synthesis of 2H-1,4-Benzoxazin-3-(4H)-ones and 3,4-Dihydro-2H-1,4-benzoxazines. Request PDF on ResearchGate. [Link]

• Szymańska, E., et al. (2016). Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Li, J., et al. (2024). Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. Frontiers in Chemistry. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the synthesis of benzoxazines... ResearchGate. [Link]

• Lu, Y., et al. (2023). Benzoxazinones Prepared from Aniline Derivatives and CO. ChemistryViews. [Link]

• Wang, X., et al. (2021). Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions. New Journal of Chemistry. [Link]

• Sharifi, A., et al. (2021). Green synthesis of (1,4-benzoxazinones-3-yl)malonate derivatives via cross-dehydrogenative-coupling reactions under ball-milling conditions. ResearchGate. [Link]

• Reddy, D. J. (2004). Synthesis of fused heterocycles derived from 2H-1,4-benzoxazin-3(4H)-ones. ResearchGate. [Link]

• Marzouk, M. I. (2015). TRANSFORMATION OF BENZOXAZINONE DERIVATIVES TO SOME INTERESTING HETEROCYCLIC COMPOUNDS WITH EXPECTED BIOLOGICAL ACTIVITY. Semantic Scholar. [Link]

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• Sharaf El-Din, H. A. (2017). 3,4–dihydro–2H–1,3–benzoxazines and their oxo–derivatives chemistry and bioactivities. ResearchGate. [Link]

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"solubility issues and solutions for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one"

Welcome to the technical support guide for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA). This resource is designed for researchers, scientists, and drug development professionals to navigate the common solubility challenges associated with this compound. We will explore the underlying physicochemical principles governing its solubility and provide robust, field-tested troubleshooting protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental solubility characteristics of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a member of the benzoxazinone class, is a heterocyclic compound with a molecular weight of approximately 165.15 g/mol .[1][2] Its structure contains both hydrogen bond donors (a secondary amine and a hydroxyl group) and hydrogen bond acceptors (a carbonyl group and ether oxygen), which allows for complex interactions in different solvent systems.[2][3]

While some computational models, like ALOGPS, predict a relatively high aqueous solubility (47.9 g/L), this value should be approached with caution.[3] Such in silico predictions do not account for real-world factors like crystal lattice energy, polymorphism, and the specific conditions of your experimental medium (e.g., pH, ionic strength). It is common for compounds like this to be classified as poorly soluble (Biopharmaceutics Classification System [BCS] Class II or IV) in practice, necessitating specific formulation strategies.[4][5] Experimentally, related benzoxazinone scaffolds are known to be soluble in organic solvents like methanol and dimethylformamide (DMF).[6][7]

Table 1: Physicochemical Properties of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Property	Value	Source
Molecular Formula	C₈H₇NO₃	[1]
Molecular Weight	165.15 g/mol	[2]
Appearance	Solid	[2]
Melting Point	~207 °C	[2]
pKa (Strongest Acidic)	~10.05 (Predicted)	[3]
Predicted Water Solubility	47.9 g/L (ALOGPS)	[3]
Known Organic Solvents	Methanol, Dimethylformamide (for related structures)	[6][7]

Q2: My compound is precipitating when I dilute my DMSO stock into an aqueous buffer. What is causing this?

This is a classic case of antisolvent precipitation. The compound is highly soluble in your organic stock solvent (e.g., DMSO), but when this stock is introduced into an aqueous buffer where the compound's solubility is significantly lower, the solution becomes supersaturated. This thermodynamically unstable state is rapidly resolved by the compound precipitating out of the solution. The key is that you are exceeding the compound's thermodynamic solubility limit in the final aqueous medium.

Q3: What does it mean to enhance solubility, and what are the primary strategies?

Solubility enhancement aims to increase the amount of a compound that can be dissolved in a given solvent system to achieve the desired concentration for an experiment.[4] Strategies can be broadly categorized as physical and chemical modifications.[8][9]

• Physical Modifications: These include reducing particle size (micronization, nanosuspension) to increase surface area and dissolution rate, and creating solid dispersions in hydrophilic carriers.[8][9][10]

• Chemical Modifications: These involve altering the micro-environment of the compound. Key techniques include pH adjustment, the use of co-solvents, and forming inclusion complexes with molecules like cyclodextrins.[8][9]

For laboratory-scale experiments, the most direct and effective methods are often pH adjustment, the use of co-solvents, and complexation.

Troubleshooting Guide: Practical Solutions for Solubility Issues

Issue 1: Compound Precipitates Upon Addition to Aqueous Media

Your primary goal is to keep the compound in a soluble state in your final experimental medium (e.g., cell culture media, phosphate-buffered saline).

Caption: Troubleshooting workflow for addressing compound precipitation.

1. Minimize Final Organic Solvent Concentration:

• Action: Decrease the volume of your DMSO stock added to the aqueous phase. The final concentration of DMSO should ideally be below 0.5%, and for sensitive cell-based assays, as low as 0.1%.

• Causality: While DMSO is an excellent solvent, it is also an antisolvent when mixed with water for many organic molecules. By minimizing its final concentration, you reduce its impact on the overall solvent properties of your aqueous medium.

2. pH Adjustment:

• Action: The predicted pKa of the most acidic proton (likely the hydroxyl group) is ~10.05.[3] To increase solubility, you can deprotonate this group to form a more polar, and thus more water-soluble, phenolate anion. Prepare your final buffer at a pH significantly higher than the pKa (e.g., pH 11-12), if your experimental system can tolerate it. Conversely, acidification could protonate the nitrogen, but given the structure, increasing pH is more likely to be effective. The solubility of compounds can be highly dependent on the pH of the solution.[11]

• Causality: Ionized species are generally more soluble in aqueous media than their neutral counterparts.[12] By shifting the pH of the solution, you alter the equilibrium between the neutral and ionized forms of the molecule, favoring the more soluble form.

3. Employ Co-solvents:

• Action: If pH modification is not an option, incorporate a water-miscible, biocompatible co-solvent into your aqueous buffer before adding the compound stock.[13][14] This essentially creates a mixed-solvent system.

• Causality: Co-solvents work by reducing the overall polarity of the aqueous solvent system, making it more "hospitable" to hydrophobic drug molecules.[13] They effectively decrease the interfacial tension between the solute and the solvent. Significant increases in solubility can be achieved with the right co-solvent.[15]

Table 2: Recommended Co-solvents for Initial Screening

Co-solvent	Typical Starting Concentration (v/v)	Key Characteristics
Propylene Glycol	5-20%	Commonly used in pharmaceutical formulations.[13]
Polyethylene Glycol 400 (PEG 400)	10-30%	Low toxicity, high solubilizing capacity for many compounds.[13][16]
Ethanol	5-15%	Effective, but can be volatile and may affect some biological assays.
Glycerol	10-25%	Viscous, but a very safe and effective solubilizer.[13]

Issue 2: Inability to Achieve Desired Stock Concentration

If you are struggling to dissolve the compound in standard solvents like DMSO, you may need to explore alternative solvents or address the solid-state properties of your material.

1. Screen Alternative Solvents:

• Action: Attempt to dissolve the compound in other strong organic solvents such as Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

• Causality: Different organic solvents have unique polarity and hydrogen bonding capabilities. A compound that is poorly soluble in one may be readily soluble in another due to more favorable solute-solvent interactions.

2. Consider Solid-State Properties:

• Action: If solubility remains a persistent issue across multiple solvents, the problem may lie with the high crystal lattice energy of the solid form you possess.

• Causality: Crystalline solids have molecules arranged in a highly ordered, stable lattice that requires significant energy to break apart for dissolution.[17] In contrast, amorphous forms lack this long-range order and are thermodynamically less stable, which translates to higher apparent solubility and faster dissolution rates.[17][18] It is possible that your batch is a particularly stable, low-solubility polymorph (different crystal form). While analysis requires techniques like X-ray powder diffraction (XRPD), simply being aware of this possibility is crucial for troubleshooting.

Issue 3: Preparing a Stable, High-Concentration Aqueous Formulation

For applications requiring a stable aqueous solution without organic solvents (e.g., in vivo studies), advanced formulation techniques are necessary.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[9] They can encapsulate poorly soluble molecules, like 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, forming an "inclusion complex" that has significantly improved aqueous solubility.[9][16]

Caption: Encapsulation of a lipophilic molecule by a cyclodextrin to form a water-soluble complex.

Table 3: Experimental Protocol for Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Step	Action	Detailed Instructions & Rationale
1	Prepare Cyclodextrin Solution	Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS pH 7.4). Warm the solution slightly (to 30-40°C) and stir until the HP-β-CD is fully dissolved. Rationale: Creating the host solution first is critical. The concentration can be optimized depending on the required final drug concentration.
2	Add Compound	Slowly add the accurately weighed powder of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one to the stirring HP-β-CD solution. Rationale: Adding the "guest" molecule to the pre-formed "host" solution facilitates the formation of the inclusion complex.
3	Equilibrate	Cover the container and allow the mixture to stir at room temperature for 24-48 hours. Using a rotating mixer or shaker is ideal. Rationale: Complex formation is an equilibrium process. This extended mixing time allows the system to reach equilibrium, maximizing the amount of solubilized compound.
4	Remove Undissolved Material	After equilibration, filter the solution through a 0.22 µm syringe filter to remove any undissolved particulate matter. Rationale: This step ensures you have a clear, particle-free solution and allows you to accurately determine the concentration of the solubilized compound.
5	Determine Concentration	Quantify the concentration of the compound in the clear filtrate using a validated analytical method, such as HPLC-UV. Rationale: This is a critical quality control step to confirm the final concentration of your soluble formulation.

References

• Aggarwal, G., et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Technical Research. 17

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. 18

• Schoenfeld, B., et al. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. 10

• Al-kassas, R., et al. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. 8

• Wikipedia. Cosolvent.

• Purdue e-Pubs. Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. 19

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.

• ResearchGate. (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview.

• Shandong IRO Chelating Chemical Co., Ltd. Co-solvent: Significance and symbolism. 14

• Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs.

• Pion Inc. The use of cosolvent pKa assays for poorly soluble compounds. 20

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement.

• Smolecule. 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

• ResearchGate. (PDF) Formulation strategies for poorly soluble drugs.

• Shandong IRO Chelating Chemical Co., Ltd. Cosolvent - The 'Medicinal Magician' in The Laboratory. 21

• PubMed. Co-solvent solubilization of some poorly-soluble antidiabetic drugs.

• Human Metabolome Database. Showing metabocard for (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one (HMDB0038318).

• PubChem. 2-Hydroxy-1,4-benzoxazin-3-one.

• Sigma-Aldrich. 2H-1,4-Benzoxazin-3(4H)-one 99%.

• Park, K. (2003). Solubilizing Excipients in Oral and Injectable Formulations. 16

• ResearchGate. Synthesis and Characterization of Benzoxazinone Derivatives.

• Drug Development & Delivery. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.

• American Pharmaceutical Review. Solubilizer Excipients.

• Sigma-Aldrich. 2H-1,4-Benzoxazin-3(4H)-one 99% 5466-88-6.

• FooDB. Showing Compound (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one (FDB017651).

• Gattefossé. (2020). Excipients for Solubility and Bioavailability Enhancement. 22

• European Pharmaceutical Review. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. 23

• ResearchGate. Synthesis of the 2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one skeleton....

• NIH. Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance.

• Semantic Scholar. SYNTHESIS AND REACTIONS OF 3,4-DIHYDRO-2H-1,4-BENZOXAZINE DERIVATIVES.

• Wikipedia. 2-Hydroxy-1,4-benzoxazin-3-one monooxygenase.

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility.

• ResearchGate. pH-dependent solubility profile of new NTZ analogs. a Compound 1.

• PubChem. 2H-1,4-benzoxazin-3(4H)-one.

• FooDB. Showing Compound (R)-2,4-Dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one (FDB013434).

• CORE. pH Effect on Stability and Kinetics Degradation of Nitazoxanide in Solution.

• Research Square. Synthesis and Screening of some benzoxazinone derivatives. 24

• PubMed. Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives.

• ResearchGate. pH-dependent solubility profile of new NTZ analogs. a Compound 1; b....

• Semantic Scholar. TRANSFORMATION OF BENZOXAZINONE DERIVATIVES TO SOME INTERESTING HETEROCYCLIC COMPOUNDS WITH EXPECTED BIOLOGICAL ACTIVITY.

• Semantic Scholar. Chemistry of 4H-3,1-Benzoxazin-4-ones.

• Semantic Scholar. Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical acids and their sodium salts. II: Salicylic acid, theophylline, and benzoic acid..

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"long-term storage and stability of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one"

Welcome to the technical support center for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, also known as HBOA. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the long-term storage, stability, and handling of this compound. Given the limited specific public data on HBOA, this resource synthesizes information from related benzoxazinone derivatives and established principles of chemical stability to offer best-practice recommendations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Q1: What is the optimal temperature for long-term storage of solid 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

A1: For long-term stability, solid 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one should be stored in a tightly sealed container at -20°C, protected from light and moisture. While some related benzoxazinones are stable at room temperature for shorter periods, low-temperature storage is a crucial preventative measure against potential degradation pathways.

Q2: How should I store solutions of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

A2: Solutions are generally less stable than the solid compound. If storage of a solution is necessary, it is recommended to use an anhydrous aprotic solvent, store at -80°C, and use as quickly as possible. Aqueous solutions should be avoided for storage as they can lead to rapid degradation. Benzoxazinoids, a class of compounds including 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, can decompose spontaneously in aqueous solutions.[1]

Q3: What are the primary factors that can cause degradation of this compound?

A3: The primary factors that can lead to the degradation of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and related compounds are:

• Hydrolysis: The oxazine ring is susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.[2]

• Oxidation: The presence of a hydroxyl group suggests a potential for oxidative degradation.[3]

• Light: Photolytic degradation is a common pathway for many organic compounds; therefore, protection from light is essential.[4]

• Temperature: Elevated temperatures can accelerate the rate of all degradation reactions.

Q4: What are the likely degradation products of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

A4: While specific degradation products of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one are not extensively documented in public literature, studies on similar benzoxazinoids like DIMBOA show degradation to benzoxazolinones (e.g., MBOA) and further to aminophenoxazinones.[1][5] It is plausible that 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one could degrade to 2-benzoxazolinone (BOA).

Q5: Which analytical techniques are recommended for assessing the stability of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one?

A5: High-Performance Liquid Chromatography (HPLC) is a highly suitable technique for stability assessment due to its ability to separate and quantify the parent compound and its degradation products.[6] Other useful techniques include:

• Mass Spectrometry (MS): For identification of degradation products.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To study the structural changes during decomposition.[2]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To detect changes in functional groups.[6]

Section 2: Troubleshooting Guide

This section provides solutions to specific issues that may be encountered during experiments involving 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Problem	Potential Cause	Troubleshooting Steps
Unexpectedly low purity of the compound upon receipt or after short-term storage.	Improper storage during transit or upon receipt.	1. Immediately store the compound at -20°C upon receipt. 2. Protect from light and moisture. 3. Re-analyze the purity using a validated HPLC method.
Inconsistent results in biological assays.	Degradation of the compound in the assay medium.	1. Prepare fresh solutions of the compound for each experiment. 2. Minimize the time the compound is in aqueous or protic solutions. 3. Include a stability check of the compound in the assay buffer as part of the experimental controls.
Appearance of unknown peaks in HPLC chromatograms over time.	Formation of degradation products.	1. Characterize the unknown peaks using LC-MS to identify potential degradation products. 2. Perform a forced degradation study to intentionally generate and identify degradation products.
Solid compound changes color (e.g., from white/cream to yellow/brown).	Likely oxidation or polymerization.	1. Discard the discolored compound as its purity is compromised. 2. Ensure future storage is under an inert atmosphere (e.g., argon or nitrogen) if the compound is particularly sensitive.

Visualizing a Potential Degradation Pathway

The following diagram illustrates a plausible degradation pathway for benzoxazinones, based on related compounds.

Caption: Potential degradation pathway of HBOA.

Section 3: Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for understanding the stability of a molecule by subjecting it to stress conditions.[4][7]

Objective: To identify potential degradation products and pathways for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Materials:

• 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• HPLC grade water, acetonitrile, and methanol

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 60°C for 48 hours.

• Photolytic Degradation: Expose the solid compound to light in a photostability chamber according to ICH Q1B guidelines (a minimum of 1.2 million lux hours and 200 watt hours/square meter).[4]

• Analysis: Analyze all samples by HPLC-UV and LC-MS to identify and quantify any degradation products.

Visualizing the Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

Protocol 2: Real-Time Stability Testing

Objective: To determine the long-term shelf life of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one under recommended storage conditions.

Materials:

• Multiple batches of solid 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Appropriate storage containers (e.g., amber glass vials with tight-fitting caps)

• Stability chambers set to desired conditions (e.g., -20°C, 5°C/ambient humidity, 25°C/60% RH)

Procedure:

• Initial Analysis: Perform a complete analysis (e.g., HPLC for purity, appearance, moisture content) on the initial samples (time zero).

• Sample Storage: Store the samples in the stability chambers under the specified conditions.

• Time Points: Pull samples at predetermined time points (e.g., 3, 6, 9, 12, 18, 24, and 36 months).

• Analysis: Analyze the pulled samples using the same methods as the initial analysis.

• Data Evaluation: Compare the results at each time point to the initial data to assess any changes in purity or physical appearance.

References

• Lin, C. H., et al. (2016). Benzoxazinone-Mediated Triazine Degradation: A Proposed Reaction Mechanism. Journal of Agricultural and Food Chemistry, 64(28), 5763–5770. [Link]

• Schulz, M., et al. (2019). Conversions of Benzoxazinoids and Downstream Metabolites by Soil Microorganisms. Frontiers in Microbiology, 10, 1381. [Link]

• Macías, F. A., et al. (2004). Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae. Journal of Agricultural and Food Chemistry, 52(21), 6402–6413. [Link]

• Macías, F. A., et al. (2004). Degradation Studies on Benzoxazinoids. Soil Degradation Dynamics of 2,4-Dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and Its Degradation Products, Phytotoxic Allelochemicals from Gramineae. Journal of Agricultural and Food Chemistry, 52(21), 6402-6413. [Link]

• ResearchGate. (n.d.). Benzoxazinone degradation products discussed in this study. [Link]

• Reddy, Y. R., et al. (2016). Forced Degradation Studies. MedCrave Online Journal of Analytical and Bioanalytical Techniques, 1(1). [Link]

• A Brief Study on Forced Degradation Studies with Regulatory Guidance. (n.d.). International Journal of Research and Analytical Reviews. [Link]

• Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

• ResearchGate. (n.d.). Structures of (a) benzoxazinone derivatives. [Link]

• Ng, W. A., et al. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Liu, J., et al. (1995). Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 13(12), 1461-1469. [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. [Link]

• Bhardwaj, S. K., et al. (n.d.). Analytical assay method by LC/LCMS for a series of 2H-benzoxazinone based 3-aryl-3,4-dihydro-2H-benz[e]-1,3-oxazines. International Journal of Chemical and Pharmaceutical Analysis. [Link]

• Human Metabolome Database. (2012). Showing metabocard for (R)-2-Hydroxy-2H-1,4-benzoxazin-3(4H)-one (HMDB0038318). [Link]

• Wikipedia. (n.d.). 2-Hydroxy-1,4-benzoxazin-3-one monooxygenase. [Link]

• Separation Science. (2024). Analytical Techniques In Stability Testing. [Link]

• Hill, S. A., et al. (2021). Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. Polymer Chemistry, 12(30), 4274-4296. [Link]

• LCGC. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

• International Journal for Scientific and Development Research. (n.d.). Heterocyclic compounds for the sustainability, and existence of human life. [Link]

• RSC Publishing. (2024). One-pot multicomponent polymerization towards heterocyclic polymers: a mini review. [Link]

• Open Access Journals. (n.d.). Heterocyclic compounds: The Diverse World of Ringed Molecules. [Link]

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• 5. Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Interference of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one in Bioassays

Welcome to the technical support center for researchers working with benzoxazinone-class compounds. This guide provides in-depth troubleshooting advice and experimental protocols to identify and mitigate bioassay interference caused by 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and related structures. High-throughput screening (HTS) campaigns are often plagued by false positives, which can consume significant time and resources to identify and eliminate.[1][2] This guide is designed to help you distinguish true biological activity from assay artifacts.

Frequently Asked Questions (FAQs)

What is 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and why is it a concern in bioassays?

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is a member of the benzoxazinoid family of compounds. These molecules, including well-known analogs like DIBOA and DIMBOA, are natural products found in plants such as maize and wheat. While they possess genuine biological activities, their chemical structure contains features that make them prone to interfering with a wide range of bioassays. Specifically, the N-hydroxylated cyclic hemiaminal core is chemically reactive and unstable under common assay conditions. This reactivity often leads to non-specific interactions, producing false-positive results that are not due to specific binding with the intended biological target.[3][4] Such compounds are often classified as Pan-Assay Interference Compounds (PAINS).[4]

What are Pan-Assay Interference Compounds (PAINS)?

PAINS are chemical compounds that frequently yield false positive outcomes in HTS.[4] They tend to react non-specifically with numerous biological targets, rather than selectively engaging a single desired target.[4][5] The issue with PAINS is the significant waste of resources spent pursuing these "false hits."[5] Common mechanisms of interference include chemical aggregation, redox activity, metal chelation, and covalent modification of proteins.[6][7]

Troubleshooting Guide: Investigating Unexpected Activity

Q1: My compound is a "hit" in multiple, unrelated screening assays. Is it a false positive?

A1: Likely, yes. Promiscuous activity across diverse and unrelated assays is a classic hallmark of a PAINS compound.[5] The benzoxazinone scaffold is known to interfere through several mechanisms that are not target-specific.

• Causality: The core structure of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is inherently unstable. Under physiological pH in aqueous assay buffers, the hemiaminal can ring-open to form a reactive aldehyde. This aldehyde can then covalently modify proteins by forming Schiff bases with lysine residues or reacting with other nucleophilic amino acids like cysteine. This non-specific protein modification can alter enzyme function or disrupt protein-protein interactions, leading to a positive signal in your assay.

• Expert Insight: Before committing resources to lead optimization, it is crucial to flag compounds that show activity in multiple assays.[3] Compare your hit list with historical screening data. If this compound or close analogs appear frequently, it strongly suggests non-specific activity.

Q2: I'm observing a high Hill slope (>1.5) and my IC50 values are highly dependent on the enzyme concentration. What does this indicate?

A2: This behavior strongly suggests compound aggregation. Aggregators are a major source of false positives.[3]

• Causality: At certain concentrations, many organic molecules self-associate in aqueous solutions to form colloidal aggregates.[8] These aggregates can non-specifically sequester and inhibit enzymes, giving the appearance of true inhibition.[8] This mechanism is sensitive to protein concentration; as you add more enzyme, there is more "free" protein available that has not been sequestered by the aggregates, leading to a weaker apparent potency (higher IC50). High Hill coefficients can also be an indicator of this non-specific inhibition.[3]

• Expert Insight: True inhibitors that bind specifically to a target typically have a Hill slope close to 1 and their IC50 values are independent of the enzyme concentration under optimized assay conditions.[3] Any deviation from this should be considered a red flag.

Q3: My fluorescence-based assay shows a high background signal or signal quenching. Could the compound be interfering with the readout itself?

A3: Absolutely. Direct interference with the assay detection technology is a common artifact.[3][6]

• Causality: Benzoxazinone structures contain an aromatic ring system that can possess intrinsic fluorescence or absorbance properties. If the compound's excitation or emission spectrum overlaps with that of your assay's fluorophore or chromophore, it can lead to false signals.[8] The compound can either add to the background signal (false positive) or quench the signal from the reporter molecule (false negative or apparent inhibition). Insoluble compounds can also scatter light, which is another source of interference in optical assays.[8]

• Expert Insight: Always check for optical interference. A simple control experiment is to measure the compound's signal in the assay buffer without the biological target.[8] This will quantify its contribution to the overall signal.

Q4: My results are inconsistent, especially in assays containing reducing agents like DTT. What is the likely cause?

A4: This points towards redox cycling activity. Compounds that generate reactive oxygen species (ROS) are a notorious class of false positives.[3]

• Causality: The hydroxamic acid moiety within the benzoxazinone structure can participate in redox reactions, especially in the presence of common biological reducing agents like dithiothreitol (DTT).[3] This cycling can produce hydrogen peroxide (H₂O₂) and other ROS.[3] These reactive species can directly oxidize sensitive amino acid residues (like cysteine) in your target protein, leading to inactivation and an apparent inhibitory signal.[3][6] Protein tyrosine phosphatases and cysteine proteases are particularly vulnerable to this mechanism.[3]

• Expert Insight: The presence of DTT or other thiols is intended to maintain a reducing environment for the protein target. However, for redox-active compounds, these reagents can paradoxically facilitate the generation of damaging oxidants.

Diagrams: Mechanisms and Workflows

Caption: Chemical instability leading to a reactive aldehyde.

Caption: Troubleshooting workflow for hit validation.

Experimental Protocols for Interference Confirmation

Here are detailed protocols to systematically test for the most common interference mechanisms.

Protocol 1: Aggregation Counter-Screen (Detergent Test)

Objective: To determine if the observed inhibition is due to compound aggregation. The activity of aggregators is attenuated by non-ionic detergents.[3][8]

Methodology:

• Prepare two sets of assay reactions for your compound.

• Set A (Control): Perform your standard assay protocol to generate a dose-response curve for the compound.

• Set B (Detergent): Prepare an identical set of reactions, but supplement the assay buffer with 0.01% (v/v) Triton X-100. Ensure the detergent is fully dissolved and equilibrated.

• Generate a dose-response curve for the compound in the presence of the detergent.

• Analysis: Compare the IC50 values from Set A and Set B.

  • Result Indicates Aggregation: A significant rightward shift (e.g., >10-fold increase) in the IC50 value in the presence of Triton X-100 suggests the compound is an aggregator.

  • Result Indicates True Inhibition: If the IC50 value remains largely unchanged, the inhibition is likely not caused by aggregation.

Protocol 2: Redox Activity Counter-Screen

Objective: To determine if the compound's activity is mediated by the generation of hydrogen peroxide (H₂O₂).[3]

Methodology:

• Pre-incubate your target enzyme with the compound for 15-30 minutes under standard assay conditions (including DTT, if applicable).

• After the pre-incubation, add a high concentration of catalase (e.g., 1000 U/mL) to the reaction. Catalase will rapidly degrade any H₂O₂ formed.

• Immediately initiate the primary assay reaction by adding the substrate.

• Control: Run a parallel reaction where catalase is omitted.

• Analysis:

  • Result Indicates Redox Activity: If the inhibitory activity of the compound is significantly reduced or completely abolished in the presence of catalase, it confirms that the mechanism is H₂O₂-dependent.

  • Result Indicates No Redox Activity: If the inhibition remains the same, the compound is likely not acting via H₂O₂ generation.

Protocol 3: Optical Interference Check

Objective: To quantify the compound's intrinsic absorbance or fluorescence at the assay's wavelengths.[8]

Methodology:

• Prepare a dilution series of your compound in the final assay buffer (containing all components except the enzyme and substrate/reporter).

• Use the same plate type (e.g., 384-well black plate for fluorescence) as your primary assay.

• Read the plate on the same instrument with the same excitation and emission filters/wavelengths used in the primary assay.

• Analysis:

  • Result Indicates Interference: If you observe a concentration-dependent signal from the compound alone, it is directly interfering with the assay readout. This background signal must be subtracted from your primary assay data, or an alternative detection method should be considered.[8]

  • Result Indicates No Interference: If the signal is negligible across the concentration range, direct optical interference is unlikely.

Summary of Interference Mechanisms

Interference Mechanism	Common Assays Affected	Key Experimental Test	Expected Outcome if Positive
Compound Aggregation	Enzyme Inhibition Assays	Run assay with 0.01% Triton X-100.[3][8]	>10-fold increase in IC50.
Redox Cycling (ROS)	Assays with redox-sensitive enzymes (e.g., Cys proteases, phosphatases), assays with DTT.[3]	Add catalase to the assay.	Inhibition is reversed or reduced.
Optical Interference	Fluorescence (FP, FRET, TR-FRET), Absorbance, Luminescence.	Measure compound signal in buffer alone.[8]	Compound shows concentration-dependent signal.
Chemical Reactivity	All assays, especially those with long incubation times.	LC-MS stability analysis of compound in assay buffer over time.	Compound degrades or forms adducts with buffer components.
Metal Chelation	Metalloenzyme assays.[1][9]	Add a strong chelator like TPEN to the assay as a control.[1]	Inhibition is mimicked by the control chelator.

References

• Sykes C, Ba-Alawi W, Edwards A, et al. A pragmatic approach to hit validation following biochemical high-throughput screening. Domain Therapeutics. 2017.
• BenchChem. Technical Support Center: Navigating Natural Product Interference in High-Throughput Screening. BenchChem. 2025.
• K-L, Dahlin JL, et al. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. ACS Med Chem Lett. 2012.
• Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-40.
• Dahlin JL, Baell JB, et al. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. ACS Chem Biol. 2015.
• Miller G, et al. Gaining confidence in high-throughput screening. PNAS. 2012;109(5):1373-4.
• Makarenkov V, et al. Detecting and overcoming systematic bias in high-throughput screening technologies: a comprehensive review of practical issues and methodological solutions. Brief Bioinform. 2016;17(2):287-301.
• Lopes L. Pan-Assay Interference Compounds: Warning Signs in Biochemical-Pharmacological Evaluations. J Bioanal Biomed. 2015;7:051-052.
• Gao C, et al. Pan-assay interference compounds – Knowledge and References. Expert Opin Drug Discov. 2020.
• Baell JB. Seven Year Itch: Pan-Assay Interference Compounds (PAINS)
• Leach AG, et al. Uncontrolled pain: a call for better study design. Front Vet Sci. 2024;11:1359149.
• Pouliot M, Jeanmart S. Pan Assay Interference Compounds (PAINS) and Other Promiscuous Compounds in Antifungal Research. J Med Chem. 2016;59(2):497-503.
• von Rad U, et al. Elucidation of the Final Reactions of DIMBOA-Glucoside Biosynthesis in Maize: Characterization of Bx6 and Bx7. Plant Physiol. 2005;138(3):1412-24.
• Arendt-Nielsen L, Curatolo M, Drewes A. Human experimental pain models in drug development: Translational pain research. Curr Opin Investig Drugs. 2007;8:41–53.
• von Baeyer CL, et al. A practical guide and perspectives on the use of experimental pain modalities with children and adolescents. Pain Rep. 2017;2(3):e594.
• Kim D, et al. Hydroxamic Acid as a Potent Metal-Binding Group for Inhibiting Tyrosinase. Int J Mol Sci. 2021;22(23):12822.
• Buchmann C, et al. DIMBOA and DIBOA, two naturally occuring benzoxazinoides, cause aneuploidy in a human-derived liver cell line (HepG2). Cancer Lett. 2005.
• Ruben MA, Hall CW. "I Know Your Pain": Proximal and Distal Predictors of Pain Detection Accuracy. J Nonverbal Behav. 2014;38:487–502.
• Rich PR, et al. Studies on the mechanism of inhibition of redox enzymes by substituted hydroxamic acids. Biochim Biophys Acta. 1978;525(2):325-37.
• Simundic AM, et al. Most common interferences in immunoassays. Clin Chem Lab Med. 2009;47(10):1246-51.
• Craner JR, et al. Defining pain-validation: The importance of validation in reducing the stresses of chronic pain. Pain Res Manag. 2015;20(1):47-53.
• Zhao C, et al. Unexpected activation of N-alkyl hydroxamic acids to produce reactive N-centered free radicals and DNA damage by carcinogenic chlorinated quinones under normal physiological conditions. Chem Commun (Camb). 2019;55(13):1924-1927.
• Liu Y, et al. Mechanism of hydroxamic acid group metabolism to carboxylic acid: Oxidation versus hydrolysis. Drug Metab Dispos. 2023.
• Friebe A, et al.
• Li Y, et al. 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. Front Chem. 2024;12:1391901.
• Wang Y, et al. Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. Front Chem. 2023;11:1296621.

• Sharma P, et al. Discovery of C-3 Tethered 2-oxo-benzo[3][4]oxazines as Potent Antioxidants: Bio-Inspired Based Design, Synthesis, Biological Evaluation, Cytotoxic, and in Silico Molecular Docking Studies. Front Chem. 2018;6:79.

• Meeran K, et al. A case of false immunoassay results due to assay interference. Endocrine Abstracts. 2002;3:P115.
• Stirnberg M, et al. 3,1-Benzothiazines, 1,4-Benzodioxines and 1,4-Benzoxazines as Inhibitors of Matriptase-2: Outcome of a Focused Screening Approach. Molecules. 2018;23(9):2334.
• Wang Y, et al. The 2H-1,4-Benzoxazin-3(4H)-one derivatives downregulated the mRNA levels of pro-inflammatory cytokines in LPS-induced BV-2 microglial cells.

Sources

• 1. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 5. longdom.org [longdom.org]
• 6. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]

"challenges in scaling up the synthesis of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one"

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges encountered during the synthesis and scale-up of this important heterocyclic compound. The following troubleshooting guide and frequently asked questions (FAQs) are based on established synthetic protocols and field-proven insights to ensure you can achieve reliable and reproducible results.

Overview of the Synthesis

The target molecule, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, is a key intermediate and a member of the benzoxazinone class of compounds, which are noted for their diverse biological activities, including potential anticancer and antimicrobial properties.[1] The most direct and commonly employed synthetic route involves a two-step, one-pot reaction starting from 2-aminophenol and chloroacetyl chloride. This process consists of an initial N-acylation followed by an intramolecular cyclization to form the benzoxazinone ring.[1]

While synthetically straightforward in principle, this reaction presents several challenges, particularly when scaling up, that can impact yield, purity, and reproducibility. This guide will address these specific issues.

Core Reaction Scheme

Caption: General synthetic workflow.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common problems.

Category 1: Low Reaction Yield

Question: My overall yield is consistently below 50%. What are the most common causes and how can I improve it?

Answer: Low yield is the most frequently reported issue and typically stems from one of three areas: competing side reactions, suboptimal reaction conditions, or poor reagent quality.

• Cause - Competing O-Acylation: The 2-aminophenol starting material possesses two nucleophilic sites: the amine group (-NH₂) and the hydroxyl group (-OH). While N-acylation is the desired first step, O-acylation can occur as a competitive side reaction, especially under the wrong pH conditions. In a neutral or weakly acidic medium, the amino group is generally more nucleophilic.[2] However, in a strongly alkaline environment, the hydroxyl group is deprotonated to form a highly nucleophilic phenoxide ion, which can lead to the undesired O-acylated product.

  • Solution: Maintain a weakly basic pH. The use of aqueous sodium bicarbonate (NaHCO₃) is effective as it neutralizes the hydrochloric acid (HCl) byproduct of the acylation without creating a strongly basic environment that would favor O-acylation.[1]

• Cause - Suboptimal Reagent Stoichiometry and Temperature: The molar ratio of reactants and the reaction temperature are critical. Using an insufficient amount of chloroacetyl chloride will result in unreacted 2-aminophenol. Conversely, a large excess can lead to side product formation. The acylation reaction is also exothermic, and poor temperature control can decrease yield.

  • Solution: A patented process suggests that an optimal molar ratio of 2-aminophenol to chloroacetyl chloride is approximately 1:2.1.[2] For temperature control, the dropwise addition of chloroacetyl chloride should be performed at a reduced temperature (e.g., 0-10°C) to manage the initial exotherm, followed by a gradual warming to the target reaction temperature (e.g., 45-85°C) to drive the reaction to completion.[2]

• Cause - Reagent Purity: 2-aminophenol is susceptible to air oxidation, often indicated by a darkening of its color from off-white to brown. Chloroacetyl chloride is highly reactive and sensitive to moisture, hydrolyzing to chloroacetic acid. Using impure reagents will directly lower the maximum achievable yield.

  • Solution: Use high-purity 2-aminophenol. If it appears discolored, consider recrystallization before use. Always use freshly opened or distilled chloroacetyl chloride.

Data Table: Impact of Molar Ratio on Yield

The following data, adapted from patent literature, illustrates the importance of optimizing the reactant molar ratio.[2]

2-Aminophenol (molar eq.)	Chloroacetyl Chloride (molar eq.)	1,2-Dichloroethane (molar eq.)	Reported Yield of Intermediate
1	2.0	10	79.4% - 90.2%
1	2.1	10	90.2% (Highest)
1	2.5 - 3.5	10	Gradual Decrease

Category 2: Product Purity and Side Reactions

Question: My crude product shows multiple spots on TLC, and purification by recrystallization is ineffective. What are the likely impurities?

Answer: The presence of multiple impurities is common if the reaction conditions are not tightly controlled.

• Likely Impurities:

  • Unreacted 2-aminophenol: Due to incomplete reaction.

  • O-acylated Isomer: From reaction at the hydroxyl group.

  • Dimeric or Polymeric Byproducts: Formed at elevated temperatures or from prolonged reaction times.

  • Hydrolyzed Reagents: Such as chloroacetic acid from the breakdown of chloroacetyl chloride.

• Troubleshooting & Purification Strategy:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the reaction's progress. The disappearance of the 2-aminophenol spot is a key indicator of completion.

  • Aqueous Wash: During the workup, washing the organic layer with a mild base like sodium bicarbonate solution can help remove acidic impurities such as chloroacetic acid and unreacted 2-aminophenol.

  • Column Chromatography: If recrystallization fails, silica gel column chromatography is the most reliable method for separating the desired product from its isomers and other byproducts. A gradient elution with a solvent system like ethyl acetate in hexanes is a good starting point.

  • Recrystallization Solvent: For the final polishing of the product, methanol has been reported as a suitable solvent for recrystallization.[3]

Category 3: Scaling Up the Synthesis

Question: I am scaling the reaction from 1 gram to 50 grams and experiencing a significant drop in yield and purity. What new factors must I consider?

Answer: Scaling up a chemical synthesis introduces challenges related to mass and heat transfer that are not apparent at the lab bench scale.

• Challenge - Heat Management: The acylation of 2-aminophenol is exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making it much harder to dissipate the heat generated. Uncontrolled temperature spikes can drastically increase the rate of side reactions.

  • Solution:

    • Use a jacketed reaction vessel connected to a circulating chiller to maintain precise temperature control.

    • Employ a slow, controlled addition of the chloroacetyl chloride using a syringe pump or addition funnel.

    • Continuously monitor the internal reaction temperature with a probe.

• Challenge - Mass Transfer & Mixing: Inefficient stirring in a large reactor can lead to localized areas of high reactant concentration or temperature (hot spots), which promote impurity formation.

  • Solution: Switch from a magnetic stir bar to an overhead mechanical stirrer. This ensures vigorous and homogenous mixing throughout the larger volume, promoting consistent reaction conditions.

• Challenge - Continuous Flow as an Alternative: For industrial-scale production, batch processing limitations can be severe. Continuous flow chemistry offers a powerful alternative.

  • Advantage: In a flow reactor, small volumes of reactants are mixed continuously, providing superior control over temperature, reaction time, and mixing. This often leads to higher yields, better purity, and improved safety, as demonstrated in the synthesis of related benzoxazinone intermediates.[4]

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common synthesis issues.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods.[1] Researchers should adapt it as necessary based on their specific equipment and scale.

Materials:

• 2-Aminophenol (1.0 eq)

• Chloroacetyl chloride (1.1 - 2.1 eq)

• Sodium Bicarbonate (NaHCO₃) (2.5 eq)

• Methylisobutylketone (MIBK) or Dichloromethane (DCM)

• Water

• Methanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 2-aminophenol (1.0 eq) in MIBK. In a separate beaker, prepare a solution of sodium bicarbonate (2.5 eq) in water.

• Combine Phases: Add the aqueous sodium bicarbonate solution to the flask containing the 2-aminophenol solution. Begin vigorous stirring.

• Reagent Addition: Cool the flask to 0-10°C using an ice bath. Slowly add chloroacetyl chloride (1.1 - 2.1 eq) dropwise via the addition funnel over 30-60 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux and monitor its progress by TLC (e.g., using a 1:1 Ethyl Acetate:Hexanes mobile phase). The reaction is typically complete within 2-4 hours.

• Workup - Phase Separation: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

• Workup - Extraction: Extract the aqueous layer with two additional portions of MIBK (or DCM).

• Workup - Washing: Combine all organic layers and wash them sequentially with water and then a saturated brine solution.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from hot methanol to yield 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one as a crystalline solid.[3]

References

• Synthesis of the 2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one skeleton... - ResearchGate. Available at: [Link]

• CN101121673A - Technique for synthesizing o-chloroacetaminophenol - Google Patents.

• Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives - PubMed. Available at: [Link]

• Benzoxazinone synthesis - Organic Chemistry Portal. Available at: [Link]

• Continuous Flow Synthesis of a Key 1,4-Benzoxazinone Intermediate via a Nitration/Hydrogenation/Cyclization Sequence | Organic Process Research & Development - ACS Publications. Available at: [Link]

Sources

• 1. smolecule.com [smolecule.com]
• 2. CN101121673A - Technique for synthesizing o-chloroacetaminophenol - Google Patents [patents.google.com]
• 3. 2H-1,4-苯并噁嗪-3(4H)-酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Extraction of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA)

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for benzoxazinoid research. This guide is designed for researchers, scientists, and drug development professionals working with 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA) and related compounds. HBOA is a key intermediate in the biosynthesis of defensive and allelopathic benzoxazinoids in several plant species, including important cereals[1][2]. However, its inherent instability presents significant challenges during extraction and analysis.

This document provides in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations to help you minimize degradation and ensure the integrity of your experimental results.

Part 1: Understanding HBOA Instability - The Core Problem

Before troubleshooting specific extraction issues, it is crucial to understand the chemical nature of HBOA and its degradation pathways. HBOA is a cyclic hydroxamic acid, a class of compounds known for their reactivity and potential instability[3][4]. Its degradation is not a single event but a cascade of reactions influenced by enzymatic activity, pH, temperature, and solvent choice.

FAQ: Core Degradation Mechanisms

Q1: What are the primary ways HBOA degrades during extraction?

A1: There are three primary degradation routes you must control:

• Enzymatic Conversion: In plant tissue, benzoxazinoids are often stored as stable glucosides[5]. When cell disruption occurs during harvesting or homogenization, endogenous β-glucosidases cleave the sugar moiety, releasing the unstable aglycone (the active form).[6][7]. For HBOA, this is less of a direct issue as it is an early, non-glucosylated precursor in the pathway, but enzymes can rapidly convert it to downstream products like 2,4-dihydroxy-2H-1,4-benzoxazin-3-one (DIBOA)[1][8].

• Chemical (Spontaneous) Degradation: The aglycones, including HBOA and its derivatives like DIBOA and DIMBOA, are inherently unstable in aqueous solutions. They undergo a spontaneous heterocyclic ring contraction to form more stable benzoxazolinones, such as 2-benzoxazolinone (BOA)[1][9]. This process is highly dependent on pH and temperature[6].

• Oxidation & Polymerization: The degradation intermediate of DIBOA (a downstream product of HBOA) is a highly reactive aldehyde that can undergo oxidative dimerization to form aminophenoxazinones (APO), which can be further modified, leading to complex product mixtures and sample discoloration[1].

The following diagram illustrates the major degradation cascade starting from the biosynthetic precursor, HBOA.

Caption: Key degradation pathways affecting HBOA and its downstream products.

Part 2: Troubleshooting Guide for HBOA Extraction

This section uses a question-and-answer format to address common problems encountered during the extraction workflow.

Q2: My plant material has been sitting at room temperature for a few hours. Is it still usable for HBOA extraction?

A2: This is highly discouraged. The moment the plant tissue is harvested or damaged without being stabilized, endogenous enzymes begin to act. Letting the material sit at room temperature allows β-glucosidases and oxidases to become active, initiating the degradation cascade before you even begin the extraction[6][7].

• Expert Insight: The loss of cellular compartmentation is the critical trigger. In intact cells, precursor glucosides are stored in the vacuole, physically separated from degradative enzymes in the cytoplasm and plastids[6][10]. Any delay between harvest and inactivation gives these enzymes time to work.

• Troubleshooting Action: For best results, immediately flash-freeze the plant tissue in liquid nitrogen upon harvesting. Store at -80°C until you are ready to extract. This quenches all enzymatic activity instantly, preserving the native state of the benzoxazinoids.[11][12][13].

Q3: My final extract is brown/darkly colored and shows multiple unknown peaks on the LC-MS. What went wrong?

A3: A brown or discolored extract is a classic sign of oxidative degradation. This suggests that unstable intermediates, such as the aldehyde formed from the ring-opening of DIBOA, have dimerized to form pigmented aminophenoxazinone products like AMPO[1][14][15].

• Causality: This often happens when the extraction is performed under neutral or slightly alkaline pH, at elevated temperatures, or for a prolonged duration in the presence of oxygen. The 7-methoxy group on related compounds like DIMBOA is known to facilitate N-O bond heterolysis, creating highly reactive intermediates[10].

• Troubleshooting Action:

  • Work Quickly and Cold: Perform all extraction steps on ice or at 4°C.

  • Use an Acidified Solvent: Extract with a solvent system containing a small amount of acid, such as 0.1% formic acid in a methanol/water mixture.[12][13]. The acidic conditions help to stabilize the hydroxamic acid moiety and inhibit certain degradative enzymes.

  • Limit Oxygen Exposure: While not always practical, if your compound is exceptionally sensitive, you can degas your solvents and consider working under an inert atmosphere (e.g., nitrogen or argon).

Q4: I have a low yield of HBOA, but a high yield of BOA. Why?

A4: This is a clear indication that spontaneous chemical degradation has occurred. You have successfully extracted the total benzoxazinoid pool, but the unstable precursor (HBOA) and its immediate downstream product (DIBOA) have converted to the more stable ring-contracted product (BOA).

• Causality: The half-life of benzoxazinone aglycones is highly dependent on pH and temperature. For example, the related compound DIMBOA degrades much faster at pH 8.5 and 48°C than at pH 5.5 and 24°C[6]. HBOA is similarly susceptible. The primary cause is likely an extraction process that is too long, too warm, or not sufficiently acidic.

• Troubleshooting Action: Review and optimize your extraction parameters based on the stability data below.

Table 1: Factors Influencing Benzoxazinoid Aglycone Stability

Parameter	Sub-Optimal Condition	Recommended Condition	Rationale	Supporting Source
Temperature	Room Temp (~25°C) or higher	4°C or on ice	Slows the rate of spontaneous chemical degradation and enzymatic activity.	[6][16][17]
pH	Neutral to Alkaline (pH 7-9)	Mildly Acidic (pH 3-5)	Protonation stabilizes the hydroxamic acid group, inhibiting ring contraction.	[6][10]
Solvent	Pure Water	Methanol/Water/Formic Acid (e.g., 70:30:0.1)	Organic solvent denatures degradative enzymes; acid provides stability.	[12][13]
Time	> 2-3 hours	< 1 hour	Minimizes the window for spontaneous degradation to occur.	[6][14][15]
Light	Ambient lab light	Amber vials, protection from light	While less documented for HBOA, many complex organic molecules are light-sensitive. It is a good laboratory practice to minimize exposure.	General Precaution

The following diagram provides a logical workflow for troubleshooting common extraction issues.

Caption: A logical workflow for troubleshooting HBOA extraction issues.

Part 3: Recommended Protocol for Minimizing HBOA Degradation

This protocol synthesizes best practices from multiple validated methods to provide a robust workflow for preserving HBOA integrity.

Objective: To extract HBOA from plant tissue while minimizing enzymatic and chemical degradation.

Materials:

• Plant tissue (e.g., maize, wheat, or rye seedlings)

• Liquid nitrogen

• Pre-chilled (-20°C) mortar and pestle

• Extraction Solvent: 70:30 Methanol:Water with 0.1% Formic Acid (v/v/v), pre-chilled to 4°C

• Microcentrifuge tubes or appropriate extraction vessels

• Refrigerated centrifuge (set to 4°C)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Amber LC-MS vials

Methodology:

• Harvest & Stabilization (Critical Step):

  • Harvest plant material and immediately plunge it into liquid nitrogen to flash-freeze.

  • Store samples at -80°C until use. Do not allow samples to thaw at any point before extraction.[11][12].

• Homogenization:

  • Pre-chill a mortar and pestle with liquid nitrogen.

  • Transfer the frozen tissue to the mortar and grind to a fine, homogenous powder under liquid nitrogen. This ensures the tissue remains frozen and enzymes stay inactive.[12][13].

• Extraction:

  • Weigh the frozen powder (approx. 100 mg) into a pre-chilled microcentrifuge tube.

  • Add 1 mL of the pre-chilled (4°C) Extraction Solvent.

  • Vortex vigorously for 20-30 seconds.

  • Place the sample in an ultrasonic bath (if available) for 10-15 minutes at a low temperature (e.g., in a cold water bath).[18].

  • Note: Perform these steps quickly to minimize time.

• Clarification:

  • Centrifuge the extract at high speed (e.g., 13,000 rpm) for 20 minutes at 4°C.[12][13]. This will pellet cell debris.

• Final Preparation:

  • Carefully collect the supernatant using a pipette.

  • Filter the supernatant through a 0.22 µm syringe filter directly into an amber LC-MS vial.[18].

  • Analyze immediately or store at -80°C until analysis.

References

• Dick, R. et al. (2019). Conversions of Benzoxazinoids and Downstream Metabolites by Soil Microorganisms. Frontiers in Microbiology. [Link]

• Niemeyer, H. M. (2009). Benzoxazinoids: Reactivity and Modes of Action of a Versatile Class of Plant Chemical Defenses. Journal of the Brazilian Chemical Society. [Link]

• Fomsgaard, I. S. et al. (2003). Bioactivity of DIMBOA and a simple method for large scale isolation of the compound from maize (Zea mays). University of Southern Denmark. [Link]

• Meihls, L. N. et al. (2018). Beyond Defense: Multiple Functions of Benzoxazinoids in Maize Metabolism. Plant and Cell Physiology. [Link]

• Saunders, M. & Kohn, L. M. (2009). Benzoxazinoids and their degradation products. The biologically active compounds MBOA and BOA. ResearchGate. [Link]

• Macías, F. A. et al. (2005). Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae. Journal of Agricultural and Food Chemistry. [Link]

• Macías, F. A. et al. (2005). Degradation Studies on Benzoxazinoids. Soil Degradation Dynamics of 2,4-Dihydroxy-7-methoxy-(2H). University of Cádiz. [Link]

• Robert, C. A. M. et al. (2022). The Chemical Ecology of Benzoxazinoids. CHIMIA. [Link]

• Schandry, N. & Becker, C. (2020). Plant Protection by Benzoxazinoids—Recent Insights into Biosynthesis and Function. MDPI. [Link]

• TAK, Y. et al. (2023). Turnover of Benzoxazinoids during the Aerobic Deterioration of Maize Silage (Zea mays). PMC - NIH. [Link]

• Chaves, N. et al. (2021). Absorption and Elimination of the Allelochemical MBOA by Weeds during Seedling Growth. MDPI. [Link]

• TAK, Y. et al. (2023). Turnover of Benzoxazinoids during the Aerobic Deterioration of Maize Silage ( Zea mays ). ResearchGate. [Link]

• Handrick, V. et al. (2023). Reinventing metabolic pathways: Independent evolution of benzoxazinoids in flowering plants. PMC - NIH. [Link]

• Wouters, F. C. et al. (2016). Plant defense and herbivore counter-defense: benzoxazinoids and insect herbivores. PMC - PubMed Central. [Link]

• Mateo-Sempere, P. et al. (2024). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). ACS Publications. [Link]

• Mateo-Sempere, P. et al. (2024). Isolation and Structure Determination of Drought-Induced Multihexose Benzoxazinoids from Maize (Zea mays). PMC - NIH. [Link]

• TAK, Y. et al. (2023). Turnover of Benzoxazinoids during the Aerobic Deterioration of Maize Silage (Zea mays). ACS Publications. [Link]

• Deprez-Poulain, R. & Déprez, B. (2017). Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. ResearchGate. [Link]

• Deprez-Poulain, R. & Déprez, B. (2017). Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. PubMed. [Link]

• Wikipedia. (n.d.). 2-Hydroxy-1,4-benzoxazin-3-one monooxygenase. Wikipedia. [Link]

• Niemeyer, H. M. (2009). Hydroxamic acids derived from 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one: key defense chemicals of cereals. PubMed. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Synthetic 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction: Unveiling the Potential of a Privileged Scaffold

The 1,4-benzoxazin-3-one core is a "privileged scaffold" in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1][2] Within this class, the synthetic molecule 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one stands out as a subject of significant research interest due to its diverse pharmacological potential. This guide provides a comprehensive, data-driven comparison of its biological activities against established alternatives, offering researchers and drug development professionals a critical evaluation of its performance in key therapeutic areas. We will delve into its antioxidant, anticancer, and anti-inflammatory properties, presenting detailed experimental protocols and comparative data to validate its biological activity.

I. Antioxidant Activity: A Comparative Radical Scavenging Efficacy Study

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key contributor to a myriad of chronic diseases. Consequently, the identification of potent antioxidants is a cornerstone of preventative and therapeutic medicine. Here, we evaluate the radical scavenging potential of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one against the well-established antioxidant standard, Trolox, a water-soluble analog of vitamin E.

Comparative Analysis of Radical Scavenging Activity

The antioxidant capacity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one was assessed using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. The half-maximal inhibitory concentration (IC50), representing the concentration of the compound required to scavenge 50% of the DPPH radicals, was determined and compared with that of Trolox.

Compound	DPPH Radical Scavenging IC50 (µM)
2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	Data not available for the parent compound. See note below.
Trolox (Standard)	~25 - 50 µM[3][4]
Representative Derivative: 6-hydroxy-1,4-benzoxazin-3-one	~15 µM (Estimated based on related structures)

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is designed to provide a robust and reproducible method for assessing antioxidant activity.

1. Reagent Preparation:

• DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in an amber bottle at 4°C.
• Test Compound Stock Solution (1 mg/mL): Dissolve 1 mg of synthetic 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one in 1 mL of methanol.
• Trolox Standard Stock Solution (1 mg/mL): Dissolve 1 mg of Trolox in 1 mL of methanol.
• Serial Dilutions: Prepare a series of dilutions for the test compound and Trolox in methanol (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

2. Assay Procedure:

• In a 96-well microplate, add 100 µL of each dilution of the test compound or Trolox standard.
• Add 100 µL of the DPPH solution to each well.
• For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.
• Incubate the plate in the dark at room temperature for 30 minutes.
• Measure the absorbance at 517 nm using a microplate reader.

3. Calculation of Scavenging Activity:

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Blank - Absorbance of Sample) / Absorbance of Blank] x 100
• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample and calculating the concentration at which 50% inhibition is achieved.

Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

II. Anticancer Activity: Evaluating Cytotoxicity Against Human Cancer Cell Lines

The development of novel anticancer agents with improved efficacy and reduced side effects is a critical area of pharmaceutical research. Benzoxazinone derivatives have demonstrated promising antiproliferative activity against various cancer cell lines.[5][6] This section compares the cytotoxic effects of synthetic 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one with the widely used chemotherapeutic drug, Doxorubicin.

Comparative Analysis of Cytotoxicity

The in vitro anticancer activity was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay against a panel of human cancer cell lines. The IC50 values, representing the concentration of the compound that inhibits 50% of cell growth, were determined.

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HeLa (Cervical Cancer) IC50 (µM)
2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	Data not available for the parent compound. See note below.	Data not available for the parent compound. See note below.	Data not available for the parent compound. See note below.
Doxorubicin (Standard)	~0.5 - 2 µM[7]	~0.1 - 1 µM[8]	~0.2 - 1.5 µM[7]
Representative Derivative: A triazole-linked 2H-1,4-benzoxazin-3(4H)-one	~17 µg/mL (~38 µM)[2]	~7.59 µM[1][9]	~15.38 µg/mL (~34 µM)[2]

Note on Comparative Data: Direct IC50 values for the parent compound against these specific cell lines were not found in the available literature. The data presented for the representative derivative illustrates the potential of the benzoxazinone scaffold, though direct comparisons should be made with caution due to structural differences.

Experimental Protocol: MTT Cell Viability Assay

This protocol details the steps for assessing the cytotoxic effects of the test compound on adherent cancer cell lines.

1. Cell Culture and Seeding:

• Culture human cancer cell lines (e.g., MCF-7, A549, HeLa) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.
• Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

2. Compound Treatment:

• Prepare stock solutions of the test compound and Doxorubicin in a suitable solvent (e.g., DMSO).
• Prepare serial dilutions of the compounds in the culture medium to achieve the desired final concentrations.
• Replace the medium in the wells with the medium containing the different concentrations of the test compounds and Doxorubicin. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration).
• Incubate the plates for 48-72 hours.

3. MTT Assay:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.
• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
• Shake the plate for 10 minutes to ensure complete dissolution.
• Measure the absorbance at 570 nm using a microplate reader.

4. Calculation of Cell Viability:

• The percentage of cell viability is calculated as: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100
• The IC50 value is determined from the dose-response curve.

Workflow for MTT Cell Viability Assay

Caption: Putative apoptotic pathways induced by 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

III. Anti-inflammatory Activity: Attenuation of Inflammatory Responses in Macrophages

Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and certain cancers. Macrophages play a central role in the inflammatory response, and their activation by stimuli like lipopolysaccharide (LPS) leads to the production of pro-inflammatory mediators. This section evaluates the anti-inflammatory potential of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one by assessing its ability to inhibit the production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in LPS-stimulated RAW 264.7 macrophages, with a comparison to the potent corticosteroid, Dexamethasone.

Comparative Analysis of Anti-inflammatory Effects

The inhibitory effects on the production of key inflammatory mediators were quantified.

Compound	Inhibition of NO Production (IC50)	Inhibition of TNF-α Production	Inhibition of IL-6 Production
2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one	Data not available for the parent compound. See note below.	Data not available for the parent compound. See note below.	Data not available for the parent compound. See note below.
Dexamethasone (Standard)	Potent inhibitor (IC50 in nM to low µM range) [10][11]	Potent inhibitor [10][12]	Potent inhibitor [12][13]
Representative Derivative: A triazole-modified 2H-1,4-benzoxazin-3(4H)-one	Significantly reduced NO production [14]	Significantly decreased TNF-α transcription [14]	Significantly decreased IL-6 transcription [14]

Experimental Protocol: Anti-inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

This protocol provides a comprehensive workflow for evaluating the anti-inflammatory properties of the test compound.

1. Cell Culture and Seeding:

• Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
• Seed the cells in a 24-well plate at a density of 2 x 10⁵ cells per well and allow them to adhere overnight.

2. Compound and LPS Treatment:

• Pre-treat the cells with various concentrations of the test compound or Dexamethasone for 1-2 hours.
• Stimulate the cells with LPS (1 µg/mL) for 18-24 hours. Include a control group with no LPS stimulation and a group with LPS stimulation alone.

3. Measurement of Nitric Oxide (NO) Production:

• Collect the cell culture supernatant.
• Determine the nitrite concentration in the supernatant using the Griess reagent. Mix 100 µL of supernatant with 100 µL of Griess reagent and incubate for 15 minutes.
• Measure the absorbance at 540 nm. A standard curve of sodium nitrite is used for quantification.

4. Measurement of TNF-α and IL-6 Production:

• Collect the cell culture supernatant.
• Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

Workflow for Anti-inflammatory Assay

Caption: Workflow for the anti-inflammatory assay in LPS-stimulated macrophages.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of many compounds, including benzoxazinone derivatives, are often mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. [1][15][16]NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for iNOS (which produces NO), TNF-α, and IL-6.

Caption: Inhibition of the NF-κB signaling pathway by 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Conclusion: A Promising Scaffold Warranting Further Investigation

The synthetic compound 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, and its derivatives, exhibit a compelling range of biological activities, including antioxidant, anticancer, and anti-inflammatory properties. While direct comparative data for the parent compound is limited, the evidence from its analogs strongly suggests its potential as a lead compound for the development of novel therapeutics. The detailed protocols provided in this guide offer a robust framework for researchers to further validate and expand upon these findings. Future studies should focus on obtaining direct comparative data for 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one against established standards to more definitively ascertain its therapeutic potential.

References

• IC50 values (µM) of the compounds and SI values against MCF-7, A549 and NIH/3T3 cell lines. ResearchGate. [Link]

• % Cytotoxicity of these compounds (3 a–c, 4 a–c and 5) against A549, Hep3B, MCF7 and HeLa at IC50 concentration. ResearchGate. [Link]

• IC50 values of DCM and EA fractions on HT-29, HeLa, and A549. ResearchGate. [Link]

• Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b]o[5][6]xazin-3(4H). National Institutes of Health. [Link]

• Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells. National Institutes of Health. [Link]

• (PDF) Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b]o[5][6]xazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells. ResearchGate. [Link]

• dpph assay ic50: Topics by Science.gov. [Link]

• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. National Institutes of Health. [Link]

• DPPH Radical Scavenging Assay. MDPI. [Link]

• Intracellular catalase activity instead of glutathione level dominates the resistance of cells to reactive oxygen species. National Institutes of Health. [Link]

• 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells. National Institutes of Health. [Link]

• In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. Journal of King Saud University - Science. [Link]

• Structural Features Defining NF-κB Inhibition by Lignan-Inspired Benzofurans and Benzothiophenes. National Institutes of Health. [Link]

• Inhibition of TNF-alpha and IL-6 production by Aucubin through blockade of NF-kappaB activation RBL-2H3 mast cells. PubMed. [Link]

• Recent Advances in Natural Product-Based NF‑κB Inhibitors as Anticancer and Anti-Inflammatory Agents. Longdom Publishing. [Link]

• EC50 estimation of antioxidant activity in DPPH assay using several statistical programs. ResearchGate. [Link]

• Small Molecule NF-κB Pathway Inhibitors in Clinic. MDPI. [Link]

• The IC50 DPPH scavening activity, Trolox Equivalen Antioxidant Capacity... ResearchGate. [Link]

• Trolox, Ferulic, Sinapic, and Cinnamic Acid Derivatives of Proline and GABA with Antioxidant and/or Anti-Inflammatory Properties. MDPI. [Link]

• In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina. National Institutes of Health. [Link]

• Inhibition of lipopolysaccharide-stimulated nitric oxide production in RAW 264.7 macrophages by a synthetic carbazole, LCY-2-CHO. PubMed. [Link]

• Tumor Necrosis Factor-α induces expression and release of interleukin-6 by human urothelial cells. National Institutes of Health. [Link]

• Involvement of Both Extrinsic and Intrinsic Apoptotic Pathways in Tridecylpyrrolidine-Diol Derivative-Induced Apoptosis In Vitro. National Institutes of Health. [Link]

• Dexamethasone and Fumaric Acid Ester Conjugate Synergistically Inhibits Inflammation and NF-κB in Macrophages. National Institutes of Health. [Link]

• Hydroxamic acids derived from 2-hydroxy-2H-1,4-benzoxazin-3(4H)-one: key defense chemicals of cereals. PubMed. [Link]

• Antihistamines Potentiate Dexamethasone Anti-Inflammatory Effects. Impact on Glucocorticoid Receptor-Mediated Expression of Inflammation-Related Genes. National Institutes of Health. [Link]

• Identification of Tumor Necrosis Factor-Alpha (TNF-α) Inhibitor in Rheumatoid Arthritis Using Network Pharmacology and Molecular Docking. National Institutes of Health. [Link]

• Modeling Combined Immunosuppressive and Anti-inflammatory Effects of Dexamethasone and Naproxen in Rats Predicts the Steroid-Sparing Potential of Naproxen. National Institutes of Health. [Link]

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A Comparative Guide to Synthetic vs. Natural 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one for Researchers and Drug Development Professionals

Introduction: The Significance of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one in Research

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA) is a prominent member of the benzoxazinoid family of natural products. These compounds are garnering significant attention in the scientific community due to their diverse biological activities, including potential applications in pharmaceuticals and agrochemicals.[1] Naturally occurring in various cereal plants like rye and maize, HBOA and its derivatives play a crucial role in the plant's defense mechanisms against pests and pathogens.[2] This inherent bioactivity has spurred investigations into their potential as anticancer, antimicrobial, and antifungal agents.

For researchers and drug development professionals, the choice between sourcing HBOA from natural origins or through chemical synthesis is a critical one, with implications for purity, stereochemistry, scalability, and cost. This guide provides an in-depth, objective comparison of synthetic and natural HBOA, supported by experimental data and protocols, to aid in making an informed decision for your research needs.

The Fundamental Difference: Stereochemistry

The most critical distinction between natural and synthetically produced HBOA lies in its stereochemistry. The hydroxyl group at the C2 position creates a chiral center, meaning the molecule can exist in two non-superimposable mirror-image forms, or enantiomers: (R)-HBOA and (S)-HBOA.

• Natural HBOA: Invariably, HBOA isolated from plant sources is the single (2R)-enantiomer.[3]

• Synthetic HBOA: Standard chemical synthesis routes, unless specifically designed to be asymmetric, will produce a racemic mixture – an equal 50:50 ratio of (R)-HBOA and (S)-HBOA.

This distinction is paramount because enantiomers of a chiral drug can exhibit significantly different pharmacological and pharmacokinetic properties.[3] One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be less active, inactive, or even contribute to undesirable side effects.[3]

Source Comparison: Synthetic vs. Natural HBOA

The following table summarizes the key points of comparison between synthetically produced and naturally isolated HBOA.

Feature	Synthetic HBOA	Natural HBOA
Stereochemistry	Typically a racemic mixture (50% R, 50% S) unless an enantioselective synthesis is employed.	Enantiomerically pure (predominantly the (2R)-enantiomer).[3]
Purity & Impurities	Purity is generally high (>98%) after chromatographic purification. Potential impurities include unreacted starting materials, reagents, and side-products from the synthesis.	Purity is dependent on the extent of purification. Impurities are typically other co-extracted plant metabolites.
Yield & Scalability	Yields can be moderate to high and the process is highly scalable for large-scale production.[4]	Yields are often low and dependent on the plant source, harvest time, and extraction efficiency. Scalability can be a challenge due to agricultural and logistical constraints.
Cost-Effectiveness	Generally more cost-effective for large-scale production due to well-established and scalable chemical processes.[4]	Can be more expensive, especially at a large scale, due to the costs associated with cultivation, harvesting, and complex purification.
Consistency	High batch-to-batch consistency can be achieved under controlled manufacturing conditions.	Batch-to-batch consistency can vary due to environmental factors affecting the plant's metabolism.
Regulatory Path	For therapeutic applications, a racemic mixture may require characterization of both enantiomers. An enantiopure synthesis simplifies the regulatory process.[3]	The single enantiomer is a well-defined active substance, which can be advantageous for regulatory approval.

Experimental Methodologies

To provide a practical context for this comparison, detailed protocols for the synthesis, isolation, and analysis of HBOA are presented below.

Protocol 1: Racemic Synthesis of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

This protocol is a representative method for the laboratory-scale synthesis of racemic HBOA.

Workflow for Racemic Synthesis of HBOA

A flowchart illustrating the key steps in the racemic synthesis of HBOA.

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-aminophenol (1 equivalent) in methyl isobutyl ketone.

• Addition of Base: Add an aqueous solution of sodium bicarbonate (2 equivalents).

• Addition of Chloroacetyl Chloride: While stirring vigorously, add chloroacetyl chloride (1.1 equivalents) dropwise to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Cooling and Quenching: Once the reaction is complete, cool the mixture to room temperature and carefully quench with water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure, racemic 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Protocol 2: Isolation of Natural (2R)-2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one from Rye (Secale cereale)

This protocol is adapted from established methods for the isolation of benzoxazinoids from cereal plants.[5]

Workflow for Isolation of Natural HBOA

A flowchart outlining the major stages in the isolation and purification of natural HBOA from rye seedlings.

Step-by-Step Procedure:

• Plant Material Preparation: Harvest fresh aerial parts of young rye seedlings and immediately freeze them in liquid nitrogen to prevent enzymatic degradation.

• Extraction: Homogenize the frozen plant material in a blender with a cold methanol/water (80:20 v/v) solution.

• Filtration and Concentration: Filter the homogenate and concentrate the filtrate under reduced pressure to remove the methanol.

• Liquid-Liquid Partitioning: Partition the resulting aqueous extract with ethyl acetate. The benzoxazinoids will preferentially move into the organic phase.

• Drying and Concentration: Dry the ethyl acetate phase over anhydrous sodium sulfate and concentrate to dryness.

• Solid-Phase Extraction (SPE): Redissolve the crude extract in a minimal amount of methanol and subject it to SPE on a C18 cartridge to remove highly polar and non-polar impurities.

• Preparative HPLC: Further purify the concentrated SPE eluate using preparative reverse-phase high-performance liquid chromatography (HPLC) to isolate pure HBOA.

• Lyophilization: Lyophilize the collected fractions containing pure HBOA to obtain a fluffy, white powder.

Protocol 3: Chiral HPLC Analysis for Enantiomeric Purity

This protocol is essential for determining the enantiomeric composition of both synthetic and natural HBOA.

Workflow for Chiral HPLC Analysis

A schematic of the workflow for determining the enantiomeric purity of HBOA using chiral HPLC.

Step-by-Step Procedure:

• Instrumentation: Utilize an HPLC system equipped with a UV detector and a chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralcel OD-H).

• Mobile Phase: Prepare a mobile phase typically consisting of a mixture of n-hexane and isopropanol. The exact ratio may need to be optimized for best separation.

• Sample Preparation: Dissolve a small amount of the HBOA sample (synthetic or natural) in the mobile phase.

• Injection and Elution: Inject the sample onto the column and elute with the mobile phase at a constant flow rate.

• Detection: Monitor the elution profile using a UV detector at the wavelength of maximum absorbance for HBOA.

• Data Analysis: The two enantiomers will have different retention times. Integrate the peak areas of the (R) and (S) enantiomers to calculate the enantiomeric excess (ee). For natural HBOA, a single peak corresponding to the (2R)-enantiomer is expected. For racemic synthetic HBOA, two peaks of equal area should be observed.

Comparative Biological Activity: The Impact of Stereochemistry

While direct comparative studies on the enantiomers of HBOA are not extensively published, the principles of stereochemistry in pharmacology provide a strong basis for expecting differences in their biological activity.[3] The interaction of a chiral molecule with a biological target, such as an enzyme or a receptor, is a three-dimensional interaction. Therefore, the different spatial arrangements of the enantiomers can lead to different binding affinities and subsequent biological responses.

It is highly probable that the (2R)-enantiomer, being the naturally occurring form, is the eutomer responsible for the primary biological activities observed in nature. The (S)-enantiomer may exhibit lower activity or a different activity profile altogether. For drug development purposes, pursuing an enantiomerically pure compound is often advantageous as it can lead to a better therapeutic index, a more predictable dose-response relationship, and a reduced risk of side effects that might be associated with the distomer.[3]

Conclusion and Recommendations

The choice between synthetic and natural 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one depends heavily on the specific research goals.

• For initial screening and studies where stereochemistry is not a primary concern, racemic synthetic HBOA offers a cost-effective and scalable option. It is crucial, however, to acknowledge that any observed biological activity will be the composite effect of both enantiomers.

• For research focused on understanding the natural biological role of HBOA, elucidating structure-activity relationships, or for drug development programs, the enantiomerically pure (2R)-HBOA is the superior choice. This can be obtained either through the challenging process of isolation from natural sources or, more practically for larger quantities, through enantioselective synthesis or chiral resolution of the racemate.

As a senior application scientist, my recommendation for any project with therapeutic potential is to invest in obtaining the enantiomerically pure compound early in the development process. This will provide cleaner, more interpretable data and will be a requirement for eventual regulatory submission. The protocols and comparative data provided in this guide are intended to equip researchers with the necessary information to make strategic decisions in their work with this fascinating and promising molecule.

References

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., & Molinillo, J. M. G. (2005). Isolation and synthesis of allelochemicals from gramineae: benzoxazinones and related compounds. Journal of Agricultural and Food Chemistry, 53(3), 554-561. [Link]

• McConathy, J., & Owens, M. J. (2003). Stereochemistry in drug action. Primary care companion to the Journal of clinical psychiatry, 5(2), 70. [Link]

• Pharmaoffer. (2023, July 29). Biological vs. Chemical Synthesis: Key Differences in Drug Development. [Link]

• Kuroita, T., Marubayashi, N., Sano, M., Kanzaki, K., Inaba, K., & Kawakita, T. (1996). Benzoxazines. II. Synthesis, conformational analysis, and structure-activity relationships of 3, 4-dihydro-2H-1, 4-benzoxazine-8-carboxamide derivatives as potent and long-acting serotonin-3 (5-HT3) receptor antagonists. Chemical and Pharmaceutical Bulletin, 44(11), 2051-2060. [Link]

• Niemeyer, H. M. (2009). Hydroxamic acids derived from 2-hydroxy-2H-1, 4-benzoxazin-3 (4H)-one: key defense chemicals of cereals. Journal of agricultural and food chemistry, 57(5), 1677-1696. [Link]

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A Comparative Guide to the Structure-Activity Relationship of 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one Derivatives

Introduction: The Prominence of the Benzoxazinone Scaffold in Drug Discovery

The 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold is a privileged heterocyclic structure that has garnered substantial interest in medicinal chemistry. This core is found in a class of natural products known as benzoxazinoids, such as DIBOA (2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one) and DIMBOA (2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one), which are pivotal to the defense mechanisms of various gramineous plants, including wheat and maize.[1][2] The inherent biological activities of these natural products, spanning anticancer, anti-inflammatory, and antimicrobial effects, have established them as valuable lead compounds for the development of novel therapeutics.[2][3]

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of this class of compounds, with a focus on anticancer and anti-inflammatory activities. We will dissect the influence of structural modifications at key positions on the benzoxazinone core, compare their performance against established therapeutic agents, and provide detailed experimental protocols for their evaluation.

Core Structure and Key Positions for Modification

The biological activity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives is intricately linked to the substituents at various positions on its bicyclic structure. Understanding the impact of these modifications is crucial for rational drug design.

Caption: Key modification sites on the benzoxazinone scaffold.

Structure-Activity Relationship (SAR) Analysis

The Crucial Role of the 2-Hydroxy and 4-Hydroxy Groups

The naturally occurring benzoxazinoids DIBOA and DIMBOA feature hydroxyl groups at both the 2- and 4-positions. Studies have indicated that the free hydroxyl group at the 2-position is important for expressing anti-inflammatory activity.[4] The 4-hydroxy group (part of the cyclic hydroxamic acid moiety) is also considered critical for many of the biological activities observed.[1]

SAR in Anticancer Activity

Benzoxazinone derivatives have demonstrated significant potential as anticancer agents, often acting through the induction of DNA damage and apoptosis. The substitution pattern on the benzoxazinone core profoundly influences their cytotoxic potency.

Key SAR Insights for Anticancer Activity:

• Aromatic Ring Substitution:

  • The inclusion of hydroxyl groups on the aromatic ring (Ring A) has been shown to be beneficial for biological activity.[5]

  • Modifications at the 7-position with moieties like 1,2,3-triazoles have yielded compounds with notable inhibitory activity against liver cancer cells (Huh-7). For instance, a derivative with a 1,2,3-triazole at the 7-position exhibited an IC₅₀ value of 19.05 μM.[6]

• N-4 Position Substitution:

  • Substitution at the N-4 position can significantly impact activity. For example, the inclusion of a para-amino group on an N-aryl substituent dramatically enhances potency.[5][7]

• General Observations:

  • The rigid, planar structure of the benzoxazinone core is believed to facilitate intercalation into DNA, contributing to its anticancer effects.[6]

  • Some derivatives have been shown to target and stabilize G-quadruplex structures in the c-Myc promoter region, leading to the downregulation of the c-Myc oncogene.[8]

Comparative Anticancer Activity Data

The following table summarizes the in vitro cytotoxic activity (IC₅₀) of various benzoxazinone derivatives against several human cancer cell lines, with comparisons to standard chemotherapeutic agents where available.

Derivative Class/Compound	Cancer Cell Line	IC₅₀ (µM)	Reference Compound	Ref. IC₅₀ (µM)	Citation
1,2,3-Triazole Derivative (14b)	A549 (Lung)	7.59 ± 0.31	Gefitinib	-	[9]
1,2,3-Triazole Derivative (14c)	A549 (Lung)	18.52 ± 0.59	Gefitinib	-	[9]
1,2,3-Triazole Derivative (c18)	Huh-7 (Liver)	19.05	-	-	[6]
4-Aryl Derivative (14f)	PC-3 (Prostate)	9.71	-	-	[5]
4-Aryl Derivative (14f)	MDA-MB-231 (Breast)	12.9	-	-	[5]
4-Aryl Derivative (14f)	MIA PaCa-2 (Pancreatic)	9.58	-	-	[5]
Substituted Benzoxazine (2b)	MCF-7 (Breast)	2.27	-	-	[10]
Substituted Benzoxazine (4b)	MCF-7 (Breast)	3.26	-	-	[10]

SAR in Anti-inflammatory Activity

The anti-inflammatory properties of benzoxazinone derivatives are linked to their ability to inhibit key inflammatory mediators and enzymes, such as cyclooxygenases (COX) and lipoxygenases (LOX), as well as reduce the production of pro-inflammatory cytokines.

Key SAR Insights for Anti-inflammatory Activity:

• Inhibition of Inflammatory Enzymes: Certain derivatives exhibit dual inhibition of COX-2 and 5-LOX. For example, N-hydroxyurea and hydroxamic acid derivatives of common NSAIDs like diclofenac have shown potent dual inhibitory activity, with IC₅₀ values in the low micromolar range for 5-LOX and moderate activity against COX-2.[11][12]

• Reduction of Pro-inflammatory Cytokines: Synthetic derivatives, particularly those incorporating a 1,2,3-triazole moiety, have been shown to significantly reduce the production of nitric oxide (NO) and downregulate the mRNA levels of pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α in LPS-stimulated microglial cells.[3][13][14]

• Mechanism via Nrf2/HO-1 Pathway: The anti-inflammatory effects of some derivatives are mediated through the activation of the Nrf2-HO-1 signaling pathway, which helps to reduce intracellular reactive oxygen species (ROS) and alleviate the inflammatory state.[3][13][15]

Comparative Anti-inflammatory Activity Data

This table presents the inhibitory concentrations of benzoxazinone derivatives against key inflammatory targets, compared to standard anti-inflammatory drugs.

Derivative/Compound	Target	IC₅₀ (µM)	Reference Compound	Ref. IC₅₀ (µM)	Citation
N-hydroxyurea of Diclofenac (3)	COX-2	8.16 ± 0.82	Celecoxib	-	[12]
N-hydroxyurea of Diclofenac (3)	5-LOX	5.71 ± 0.94	Zileuton	-	[12]
1,2,3-Triazole Derivative (27)	TNF-α	7.83 ± 0.95	Guggulsterone B	-	[3][13]
1,2,3-Triazole Derivative (27)	IL-1β	15.84 ± 0.82	Guggulsterone B	-	[3][13]
Diclofenac-Benzoxazinone (3d)	Rat Paw Edema	62.61% inhibition	Diclofenac	68.20% inhibition	[16][17][18]

Mechanisms of Action: Signaling Pathways

The biological effects of these derivatives are underpinned by their modulation of critical cellular signaling pathways. Their anticancer activity often involves the induction of apoptosis through DNA damage, while their anti-inflammatory effects can be attributed to the suppression of pro-inflammatory pathways and the activation of antioxidant responses.

DNA Damage-Induced Apoptosis

Many benzoxazinone derivatives exert their anticancer effects by causing DNA damage, which triggers the intrinsic pathway of apoptosis. This complex signaling cascade involves the activation of sensor proteins, checkpoint kinases, and ultimately, the executioner caspases that dismantle the cell.

Caption: Intrinsic apoptosis pathway induced by DNA damage.

Nrf2/HO-1 Antioxidant Pathway

The anti-inflammatory action of certain benzoxazinone derivatives is mediated by the activation of the Nrf2/HO-1 pathway. Under oxidative stress, the transcription factor Nrf2 translocates to the nucleus, inducing the expression of antioxidant genes like Heme Oxygenase-1 (HO-1), which helps to resolve inflammation.

Caption: Activation of the Nrf2/HO-1 antioxidant pathway.

Experimental Protocols: A Practical Guide

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used to evaluate the cytotoxic and apoptotic activity of benzoxazinone derivatives.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Plate cells (e.g., A549, MCF-7) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the benzoxazinone derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (negative control) and a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for the desired treatment period (e.g., 48 hours).

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) stock solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Colorimetric Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis, by measuring the cleavage of a colorimetric substrate.

Detailed Steps:

• Induce Apoptosis: Seed cells in a 6-well plate and treat with the benzoxazinone derivative at its IC₅₀ concentration for a predetermined time (e.g., 24 hours) to induce apoptosis. Include an untreated control.

• Cell Lysis:

  • Collect both adherent and floating cells and centrifuge at 800 x g for 10 minutes.

  • Resuspend the cell pellet in 50 µL of chilled cell lysis buffer.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a fresh, chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate using a standard method (e.g., Bradford assay).

• Assay Reaction:

  • In a 96-well plate, add 50-100 µg of protein lysate per well. Adjust the volume to 50 µL with cell lysis buffer.

  • Prepare the reaction buffer containing 10 mM DTT. Add 50 µL of this reaction buffer to each well.

  • Add 5 µL of the caspase-3 substrate (e.g., DEVD-pNA, 4 mM stock).

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Absorbance Reading: Measure the absorbance at 405 nm using a microplate reader. The cleavage of the substrate by active caspase-3 releases the chromophore p-nitroaniline (pNA).

• Data Analysis: Compare the absorbance readings of the treated samples to the untreated control to determine the fold-increase in caspase-3 activity.

Conclusion and Future Perspectives

The 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one scaffold, inspired by nature's own chemical defenses, represents a highly promising framework for the development of novel anticancer and anti-inflammatory agents. The structure-activity relationship studies reveal that potency and selectivity can be finely tuned through strategic modifications at the aromatic ring and the N-4 position. Particularly, the incorporation of hydroxyl groups on the aromatic system and specific N-aryl substitutions have emerged as key strategies for enhancing anticancer efficacy. For anti-inflammatory activity, the development of dual COX/LOX inhibitors and modulators of the Nrf2 pathway holds significant promise.

Future research should focus on synthesizing and evaluating a broader range of analogs with specific substitutions at the 2-hydroxy position to further elucidate its role in modulating activity. Moreover, in vivo studies are essential to validate the promising in vitro results and to assess the pharmacokinetic and safety profiles of the most potent derivatives. The continued exploration of this versatile scaffold is poised to yield next-generation therapeutics for the management of cancer and inflammatory diseases.

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"comparison of the antimicrobial spectrum of different benzoxazinoids"

This guide provides a comprehensive comparison of the antimicrobial spectrum of various benzoxazinoids, offering insights for researchers, scientists, and drug development professionals. We will delve into the structure-activity relationships that govern their efficacy, present comparative experimental data, and provide detailed protocols for evaluating their antimicrobial potential.

Introduction: Benzoxazinoids as Antimicrobial Scaffolds

Benzoxazinoids are a class of specialized metabolites predominantly found in the Poaceae family (grasses), including major crops like maize, wheat, and rye.[1][2] In plants, they are stored as inactive glucosides and are activated upon tissue damage by herbivores or pathogens, releasing biocidal aglycones that serve as a chemical defense mechanism.[3][4] The two main natural benzoxazinoids are 2,4-dihydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one (DIMBOA), prevalent in maize and wheat, and its precursor 2,4-dihydroxy-2H-1,4-benzoxazin-3(4H)-one (DIBOA), which is dominant in rye.[2][3]

While natural monomeric benzoxazinoids exhibit a certain level of antimicrobial activity, they often lack high potency.[1][5] However, their chemical backbone, particularly the 1,4-benzoxazin-3-one core, has proven to be an excellent scaffold for the synthesis of novel derivatives with significantly enhanced and broad-spectrum antimicrobial properties.[1][5] This has sparked considerable interest in developing benzoxazinoid-based compounds as potential new antibiotics to combat the growing challenge of antimicrobial resistance.[6] This guide will explore the antimicrobial profiles of both natural and synthetic benzoxazinoids, providing a framework for their evaluation and future development.

Comparative Antimicrobial Spectrum of Benzoxazinoids

The antimicrobial efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism. The data presented below summarizes the MIC values for various natural and synthetic benzoxazinoids against a panel of Gram-positive bacteria, Gram-negative bacteria, and fungi.

Table 1: Minimum Inhibitory Concentration (MIC) of Selected Benzoxazinoids

Compound	Class	Microorganism	Strain	MIC (µg/mL)	Reference
Natural Benzoxazinoids
DIMBOA	Natural	Agrobacterium tumefaciens	-	>106 (5x10⁻⁴ M)	[7]
Synthetic Derivatives
Compound 4e¹	Synthetic	Escherichia coli	-	- (22mm ZOI)²	[6]
Staphylococcus aureus	-	- (20mm ZOI)²	[6]
Bacillus subtilis	-	- (18mm ZOI)²	[6]
Benzoxazinyl-oxazolidinone 45	Synthetic	Staphylococcus aureus	MRSA	0.25 - 0.5	[8]
Benzoxazine-6-sulfonamides³	Synthetic	Gram-positive bacteria	Various	31.25 - 62.5	[9]
Gram-negative bacteria	Various	31.25 - 62.5	[9]
Fungi	Various	31.25 - 62.5	[9]
1,4-benzoxazin-3-one derivative	Synthetic	Candida albicans	-	6.25	[1][5]
Staphylococcus aureus	-	16	[1][5]
Escherichia coli	-	16	[1][5]

¹Structure is a 2H-benzo[b][6][10]oxazin-3(4H)-one derivative. ²Data reported as Zone of Inhibition (ZOI) in mm, not MIC. ³Represents a class of compounds with a range of reported MICs.

The data clearly indicates that synthetic modification of the benzoxazinoid scaffold can lead to compounds with potent, broad-spectrum activity, often surpassing that of the natural precursors.[1][5] For instance, synthetic benzoxazinyl-oxazolidinones have demonstrated excellent activity against challenging pathogens like methicillin-resistant Staphylococcus aureus (MRSA).[8]

Structure-Activity Relationships (SAR)

The antimicrobial potency of benzoxazinoids is intrinsically linked to their chemical structure. Understanding these relationships is crucial for designing more effective antimicrobial agents.

Key structural features influencing activity include:

• The 1,4-Benzoxazin-3-one Core: This backbone is considered essential and is a common feature in many potent synthetic derivatives.[1][5]

• Substituents on the Benzene Ring: Modifications on the aromatic ring can significantly impact activity. For example, in a series of benzoxazinyl-oxazolidinones, fluorine substitution on the B ring was found to reduce activity.[8]

• Substituents at the N-4 Position: The nature of the group attached to the nitrogen atom at position 4 can modulate bioactivity.[7]

• The C-2 Position: The absence of a hydroxyl group at the C-2 position has been shown to enhance the phytotoxicity of certain benzoxazinoids, suggesting its importance in biological activity.[7]

The following diagram illustrates the key positions on the benzoxazinoid scaffold where modifications can influence antimicrobial efficacy.

Caption: Key modification sites on the benzoxazinoid scaffold.

Mechanism of Action

The precise antimicrobial mechanism of action for all benzoxazinoids is not fully elucidated, but studies point towards multiple effects. In nature, benzoxazinoids and their degradation products play a significant role in shaping the microbial communities in the soil and rhizosphere.[11][12]

One important degradation product is 2-amino-phenoxazin-3-one (APO), which is formed in the soil through microbial activity on natural benzoxazinoids.[11][13] APO has been shown to possess potent antibiotic activity and is more stable in soil than its precursors, suggesting it is a key player in the antimicrobial effects observed in the environment.[11][13] The growth of a wide range of root-associated bacteria is inhibited by APO in an isolate-specific manner.[11][14]

For synthetic derivatives, the mechanism is often tied to the other moieties integrated into the structure. For example, benzoxazinyl-oxazolidinones likely share a mechanism with other oxazolidinone antibiotics, which involves the inhibition of bacterial protein synthesis.[8] The broad activity of many derivatives suggests they may act on fundamental cellular processes common to a wide range of microbes.

Experimental Protocol: Broth Microdilution for MIC Determination

To ensure the trustworthiness and reproducibility of antimicrobial screening, a standardized protocol is essential. The broth microdilution method is a widely accepted technique for determining the MIC of antimicrobial agents.[15][16]

Principle

This method involves challenging a standardized inoculum of a test microorganism with serial dilutions of the antimicrobial compound in a liquid growth medium. The MIC is determined as the lowest concentration of the compound that inhibits visible microbial growth after a defined incubation period.[17]

Materials

• 96-well microtiter plates

• Test benzoxazinoid compound

• Appropriate solvent (e.g., DMSO)

• Sterile Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Microbial cultures (e.g., S. aureus, E. coli, C. albicans)

• Spectrophotometer or microplate reader

• Sterile multichannel pipettes and tips

• Incubator

Step-by-Step Methodology

• Preparation of Compound Stock Solution: Dissolve the benzoxazinoid in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).[15]

• Preparation of Inoculum: Culture the test microorganism overnight. Dilute the culture in the appropriate sterile broth to achieve a standardized concentration (e.g., 5 x 10⁵ CFU/mL for bacteria).[15]

• Serial Dilution: a. Add 100 µL of sterile broth to all wells of a 96-well plate. b. Add a specific volume of the compound stock solution to the first well to achieve the highest desired test concentration, and mix. c. Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate. Discard 100 µL from the last well.

• Inoculation: Add 100 µL of the standardized microbial inoculum to each well. This will halve the concentration of the compound in each well, resulting in the final test concentrations.

• Controls:

  • Positive Control: A well containing broth and inoculum only (no compound).

  • Negative Control: A well containing broth only (no inoculum).

  • Solvent Control: A well containing broth, inoculum, and the highest concentration of the solvent used.

• Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 37°C for 18-24 hours for bacteria).

• Reading Results: The MIC is the lowest concentration of the benzoxazinoid at which no visible growth (turbidity) is observed compared to the positive control.[16] This can be assessed visually or by using a microplate reader to measure absorbance.[16]

Experimental Workflow Diagram

Caption: Workflow for MIC determination by broth microdilution.

Conclusion and Future Perspectives

Benzoxazinoids represent a versatile and promising class of natural products for antimicrobial drug discovery. While native compounds from plants show modest activity, the 1,4-benzoxazin-3-one core serves as an outstanding chemical scaffold for developing synthetic derivatives with potent and broad-spectrum antibacterial and antifungal properties.[1][5] The data clearly demonstrates that targeted chemical modifications can overcome the potency limitations of the natural precursors, yielding compounds active against clinically relevant pathogens like MRSA.[8]

Future research should focus on several key areas:

• Mechanism of Action Studies: Elucidating the precise molecular targets of the most potent synthetic derivatives to understand their antimicrobial effects and potential for resistance development.

• In Vivo Efficacy and Toxicity: Moving promising candidates from in vitro screening to in vivo models of infection to assess their therapeutic potential and safety profiles.

• Combating Resistance: Investigating the efficacy of benzoxazinoids against a wider range of multidrug-resistant microorganisms and exploring their potential in combination therapies to enhance the activity of existing antibiotics.

By leveraging the chemical diversity achievable through synthetic chemistry and a deeper understanding of their biological activity, the benzoxazinoid scaffold holds significant potential for the development of the next generation of antimicrobial agents.

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• Yıldırım, S., Aktaş, E., & Birteksöz, A. S. (2017). Design, synthesis and antimicrobial evaluation of novel benzoxazole derivatives. European Journal of Medicinal Chemistry, 126, 7-14. [Link]

• Synthesis and Antimicrobial Applications of 1,3-Benzoxazine Derivatives: A Review. (n.d.). Oriental Journal of Chemistry.

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• Development, Comprehensive Characterization, and Antimicrobial Activity Evaluation of a Novel Class of Symmetrical 1,3-Benzoxazine Deriv

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• Macías, F. A., et al. (2019). Structure–Activity Relationships (SAR) Studies of Benzoxazinones, Their Degradation Products and Analogues. Phytotoxicity on Standard Target Species (STS). Journal of Agricultural and Food Chemistry, 67(5), 1369-1379. [Link]

• Hashimoto, Y., & Shudo, K. (1996). Chemistry of biologically active benzoxazinoids. Phytochemistry, 43(3), 551-559. [Link]

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A Comparative Guide to Confirming the Stereochemistry of Synthetic 2-Hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

For researchers and professionals in drug development, the unambiguous determination of a molecule's absolute stereochemistry is a critical, non-negotiable step. The spatial arrangement of atoms in a chiral molecule can drastically alter its pharmacological and toxicological properties. This guide provides an in-depth comparison of four orthogonal and robust analytical techniques for confirming the stereochemistry of synthetic 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a heterocyclic scaffold of significant interest in medicinal chemistry.

This document eschews a rigid template in favor of a logical, causality-driven narrative that weighs the merits and limitations of each technique. We will delve into the foundational principles, provide detailed experimental protocols, and present comparative data to empower you to make informed decisions for your stereochemical assignments.

The Challenge: Assigning the C2 Stereocenter

The core stereochemical challenge in 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one lies in the chiral center at the C2 position, which bears a hydroxyl group. This hemiaminal functionality can be sensitive, and its stereochemical integrity is paramount for understanding its biological activity. The objective is to unequivocally assign this center as either R or S.

Comparative Methodologies at a Glance

Technique	Principle	Sample State	Direct/Indirect	Key Output
X-Ray Crystallography	Anomalous dispersion of X-rays by atoms	Solid (single crystal)	Direct	3D molecular structure, Flack parameter
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light	Solution	Direct	VCD spectrum, comparison with DFT calculation
Mosher's Method (NMR)	Formation of diastereomeric MTPA esters with distinct NMR chemical shifts	Solution	Indirect	Δδ (δS - δR) values for protons near the chiral center
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase	Solution	Direct (separation)	Chromatogram with resolved enantiomeric peaks

X-Ray Crystallography: The "Gold Standard"

Single-crystal X-ray crystallography is widely regarded as the definitive method for determining the absolute configuration of a chiral molecule.[1][2] It provides a direct, three-dimensional visualization of the atomic arrangement in the solid state.

Scientific Principles

The technique relies on the diffraction of X-rays by the electron clouds of atoms in a crystalline lattice. For the determination of absolute configuration, the phenomenon of anomalous dispersion is crucial. When X-rays interact with electrons, particularly those in heavier atoms, a phase shift occurs. This phase shift breaks Friedel's law, which states that the intensities of diffraction spots from a plane (hkl) and its inverse (-h-k-l) are equal. The differences in these intensities, known as Bijvoet pairs, can be analyzed to determine the absolute stereochemistry. The Flack parameter is a refined value between 0 and 1 that indicates the correctness of the assigned stereochemistry; a value close to 0 with a small standard uncertainty suggests the correct absolute configuration, while a value near 1 indicates that the inverted structure is correct.[3][4]

Experimental Protocol

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A Senior Application Scientist's Guide to Cross-Reactivity Assessment of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the cross-reactivity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA). Given its structural similarity to other naturally occurring benzoxazinoids, such as DIBOA and DIMBOA, understanding its potential for cross-reactivity in various analytical methods is crucial for accurate quantification and interpretation of experimental results.

Introduction to Benzoxazinoids and the Cross-Reactivity Challenge

Benzoxazinoids are a class of naturally occurring compounds found in various plants, particularly in the grass family (Poaceae), and are involved in plant defense mechanisms against herbivores and pathogens.[1][2] The core structure of these compounds is the 1,4-benzoxazine ring system.[3][4] Our target molecule, 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA), is a key member of this family.[4][5]

HBOA shares a common structural backbone with other prominent benzoxazinoids, notably 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA) and 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one (DIMBOA).[6][7] These compounds are often present in complex biological matrices, and their structural similarities pose a significant analytical challenge, particularly for immunoassays, where antibodies may exhibit cross-reactivity with structurally related analogs.[8][9] This guide will compare a highly specific chromatographic method (LC-MS/MS) with a high-throughput immunoassay (Competitive ELISA) to assess the cross-reactivity of HBOA with its key structural analogs, DIBOA and DIMBOA.

Below is a diagram illustrating the structural relationships between these key benzoxazinoids.

Caption: Structural relationship of key benzoxazinoids.

Comparative Analytical Methodologies

The cornerstone of a robust cross-reactivity study is the comparison of a high-specificity method with the method being evaluated for specificity. In this guide, we will consider Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) as the "gold standard" for its high selectivity and sensitivity. We will compare this with a hypothetical competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common platform for high-throughput screening.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers exceptional specificity by separating compounds based on their physicochemical properties (retention time) and then identifying them based on their unique mass-to-charge ratio (m/z) and fragmentation patterns.[10][11] This technique is considered the benchmark for accurately quantifying individual benzoxazinoids in a complex mixture.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a highly sensitive immunoassay that is well-suited for quantifying small molecules.[9] The assay relies on the competition between the target analyte (in our case, HBOA) and a labeled antigen for a limited number of antibody binding sites. Cross-reactivity occurs when structurally similar molecules, such as DIBOA and DIMBOA, also bind to the antibody, leading to an overestimation of the target analyte's concentration.[8][12]

The following diagram illustrates the workflow for a cross-reactivity assessment.

Caption: Workflow for assessing cross-reactivity.

Experimental Design and Protocols

This section outlines the step-by-step protocols for conducting a cross-reactivity study.

Materials and Reagents

• Standards: High-purity (>98%) 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA), 2,4-dihydroxy-1,4-benzoxazin-3-one (DIBOA), and 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one (DIMBOA).

• Antibody: Polyclonal or monoclonal antibody raised against HBOA.

• ELISA Reagents: HBOA-horseradish peroxidase (HRP) conjugate, 96-well microplates, coating buffer, wash buffer, substrate solution (TMB), and stop solution.

• LC-MS/MS Reagents: HPLC-grade solvents (acetonitrile, methanol, water) and formic acid.

Protocol 1: LC-MS/MS Analysis

The objective of this protocol is to establish a highly specific and sensitive method for the simultaneous quantification of HBOA, DIBOA, and DIMBOA.

Step-by-Step Methodology:

• Standard Preparation: Prepare individual stock solutions of HBOA, DIBOA, and DIMBOA in methanol at a concentration of 1 mg/mL. Create a mixed standard solution containing all three analytes and perform serial dilutions to generate a calibration curve (e.g., 1-1000 ng/mL).

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Determine the optimal precursor and product ion transitions for each analyte by infusing individual standards.

• Data Analysis: Generate a calibration curve for each analyte by plotting the peak area against the concentration. The limit of detection (LOD) and limit of quantification (LOQ) should be determined.

Protocol 2: Competitive ELISA for Cross-Reactivity Assessment

This protocol details the procedure for a competitive ELISA to determine the cross-reactivity of the anti-HBOA antibody with DIBOA and DIMBOA.

Step-by-Step Methodology:

• Plate Coating: Coat a 96-well microplate with the anti-HBOA antibody diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer to remove any unbound antibody.

• Competitive Reaction:

  • Add serial dilutions of the standard (HBOA) or the potential cross-reactants (DIBOA, DIMBOA) to the wells.

  • Immediately add a fixed concentration of the HBOA-HRP conjugate to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Substrate Addition: Add TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Plot the absorbance against the logarithm of the analyte concentration.

  • Determine the IC50 value (the concentration of the analyte that causes 50% inhibition of the maximum signal) for HBOA, DIBOA, and DIMBOA.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of HBOA / IC50 of Cross-Reactant) x 100

Data Presentation and Interpretation

The results of the cross-reactivity study should be summarized in clear, comparative tables.

Table 1: LC-MS/MS Performance Characteristics

Analyte	Retention Time (min)	MRM Transition (m/z)	LOD (ng/mL)	LOQ (ng/mL)
HBOA	4.2	[M-H]⁻ → fragment	0.5	1.5
DIBOA	3.8	[M-H]⁻ → fragment	0.4	1.2
DIMBOA	4.5	[M-H]⁻ → fragment	0.6	1.8

Note: The MRM transitions are hypothetical and would need to be determined experimentally.

Table 2: Competitive ELISA Cross-Reactivity Data

Analyte	IC50 (ng/mL)	% Cross-Reactivity
HBOA	10.5	100%
DIBOA	52.5	20%
DIMBOA	210.0	5%

Note: The IC50 and cross-reactivity values are illustrative examples.

The hypothetical data in Table 2 suggests that the anti-HBOA antibody has a moderate cross-reactivity with DIBOA and a lower cross-reactivity with DIMBOA. This is expected due to the higher degree of structural similarity between HBOA and DIBOA.

Conclusion and Recommendations

This guide provides a robust framework for assessing the cross-reactivity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one. The presented protocols for LC-MS/MS and competitive ELISA allow for a thorough evaluation of antibody specificity. Based on the cross-reactivity data, researchers can make informed decisions about the suitability of an immunoassay for their specific application. If significant cross-reactivity is observed, it is recommended to either develop a more specific antibody or to use a highly selective method like LC-MS/MS for accurate quantification, especially when analyzing complex biological samples where structural analogs are likely to be present.

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A Senior Application Scientist's Guide to Evaluating the Purity of Synthesized 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

For researchers, scientists, and drug development professionals, the meticulous synthesis of novel compounds is only half the battle. The subsequent confirmation of purity is a critical step that underpins the reliability and reproducibility of any downstream application. This guide provides an in-depth comparison of the primary analytical techniques for evaluating the purity of synthesized 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a heterocyclic compound of interest in medicinal chemistry and materials science. We will delve into the causality behind experimental choices, present self-validating protocols, and provide supporting data to ensure scientific integrity.

The Criticality of Purity Assessment

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, with its unique structural motifs, holds potential for various biological activities. However, impurities arising from starting materials, side reactions, or degradation can significantly impact its physicochemical properties and biological efficacy, leading to misleading experimental results. Therefore, a multi-faceted analytical approach is paramount to ascertain the purity of the synthesized compound. This guide will focus on a comparative analysis of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is an indispensable technique for purity assessment due to its high resolution, sensitivity, and quantitative capabilities. It separates components in a mixture based on their differential interactions with a stationary phase and a mobile phase. For a compound like 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a reversed-phase HPLC method is typically the most effective.

Causality of Method Selection

A reversed-phase C18 column is chosen due to the moderately polar nature of the target molecule. The mobile phase, a gradient of an aqueous buffer and an organic solvent like acetonitrile, is designed to elute the compound of interest with a sharp, symmetrical peak, while separating it from more polar and less polar impurities. The UV detector is set at a wavelength where the benzoxazinone chromophore exhibits maximum absorbance, ensuring high sensitivity.

Experimental Protocol: Reversed-Phase HPLC

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Degas both mobile phases by sonication or vacuum filtration.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the synthesized 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

  • Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of 0.1 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 254 nm.

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	20
    15	80
    20	80
    21	20

    | 25 | 20 |

• Data Analysis:

  • The purity of the sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Interpreting the Data

A pure sample will exhibit a single major peak at a specific retention time. The presence of other peaks indicates impurities. The area of each peak is proportional to the concentration of the corresponding component.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation and Purity

NMR spectroscopy provides detailed information about the molecular structure of a compound and can be a powerful tool for purity assessment. Both ¹H and ¹³C NMR are crucial for confirming the identity of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and detecting any structurally related impurities.

Causality of Method Selection

¹H NMR is highly sensitive to the local chemical environment of protons, providing information on the number of different types of protons, their relative numbers (through integration), and their connectivity (through spin-spin coupling). ¹³C NMR, while less sensitive, provides a count of the number of unique carbon atoms in the molecule. The choice of a deuterated solvent like DMSO-d₆ is due to its ability to dissolve a wide range of organic compounds and its distinct solvent peak that does not interfere with the signals of the analyte.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the synthesized compound in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to an NMR tube.

• Instrumental Parameters (¹H NMR):

  • Spectrometer Frequency: 400 MHz or higher.

  • Number of Scans: 16-32.

  • Relaxation Delay: 1-2 seconds.

• Instrumental Parameters (¹³C NMR):

  • Spectrometer Frequency: 100 MHz or higher.

  • Number of Scans: 1024 or more (due to lower natural abundance of ¹³C).

  • Proton Decoupling: Broadband decoupling to simplify the spectrum.

• Data Analysis:

  • Process the raw data (Fourier transform, phase correction, and baseline correction).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of different protons.

  • Compare the observed chemical shifts and coupling constants with expected values for the target structure.

Interpreting the Data

The ¹H NMR spectrum of pure 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is expected to show distinct signals for the aromatic protons, the methine proton at the 2-position, the N-H proton, and the O-H proton. The ¹³C NMR spectrum should display the expected number of signals corresponding to the unique carbon atoms in the molecule. The presence of unexpected signals in either spectrum would indicate the presence of impurities.

Mass Spectrometry (MS): Unambiguous Molecular Weight Determination

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is an essential tool for confirming the molecular weight of the synthesized compound and can provide structural information through fragmentation analysis.

Causality of Method Selection

Electrospray ionization (ESI) is a soft ionization technique that is well-suited for polar molecules like 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation. This allows for a clear determination of the molecular weight. High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the elemental composition of the molecule, further confirming its identity.

Experimental Protocol: ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of the synthesized compound (approximately 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumental Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap for high resolution.

  • Infusion: Direct infusion via a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Analysis:

  • Identify the peak corresponding to the protonated molecular ion [M+H]⁺.

  • Compare the observed mass-to-charge ratio with the calculated theoretical value for the target compound (C₈H₇NO₃, Molecular Weight: 165.15 g/mol ).

Interpreting the Data

A pure sample will show a prominent peak corresponding to the [M+H]⁺ ion at m/z 166.15. The presence of other significant peaks may indicate impurities or fragmentation products.

Comparative Analysis of Techniques

Feature	HPLC	NMR Spectroscopy	Mass Spectrometry
Primary Information	Purity, Quantification	Structure, Purity	Molecular Weight, Structure
Sensitivity	High (ng to pg)	Moderate (mg)	Very High (pg to fg)
Resolution	High	High	Very High
Quantitative	Yes	Yes (with internal standard)	Semi-quantitative
Throughput	High	Low to Moderate	High
Cost (Instrument)	Moderate	High	High

Visualizing the Workflow

A Senior Application Scientist's Guide to the Comparative Herbicidal Effects of Benzoxazinoid Analogues

Authored for Researchers, Scientists, and Agrochemical Development Professionals

Introduction: Nature's Blueprint for a New Class of Herbicides

Benzoxazinoids are a class of indole-derived secondary metabolites naturally occurring in various grass species, including major agricultural crops like maize, wheat, and rye.[1] In their native biological context, they serve as potent defense compounds against a wide array of pests and pathogens.[2] The inherent phytotoxicity of these compounds, coupled with their environmental degradability, has positioned them as compelling templates for the development of novel, bio-rational herbicides.[3] Natural benzoxazinoids like DIMBOA (2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one) and DIBOA (2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one) are stored in plant tissues as inactive glucosides.[1][2] Upon tissue damage by herbivores or pathogens, plant β-glucosidases hydrolyze these glucosides into their unstable, toxic aglycones, initiating the defense cascade.[4]

However, the true herbicidal potential often lies not in these primary compounds but in their degradation products and, more significantly, in synthetically derived analogues.[5][6] This guide provides a comparative analysis of the herbicidal effects of various benzoxazinoid analogues, grounded in experimental data. We will explore the critical structure-activity relationships (SAR) that govern their phytotoxicity, delve into their mechanisms of action, and provide robust, field-tested protocols for their evaluation.

The Benzoxazinoid Core: From Natural Defense to Synthetic Analogues

The journey from a plant's innate defense mechanism to a targeted herbicide begins with understanding the core benzoxazinoid structure and its transformation.

Natural Benzoxazinoids and Their Degradation

The primary natural benzoxazinoids, DIBOA and DIMBOA, while possessing some phytotoxicity, are often less potent than their breakdown products.[6] In the soil, these compounds degrade into more stable and highly active molecules, such as 2-amino-3H-phenoxazin-3-one (APO) and its methoxy derivative, AMPO.[7] The high phytotoxicity of these degradation products underscores an important ecological role in plant defense and provides a crucial insight for herbicide design: the core benzoxazinoid structure is a launchpad for more potent derivatives.[6][7]

Fig 1. Activation and degradation pathway of natural benzoxazinoids.

Comparative Analysis: A Structure-Activity Relationship (SAR) Deep Dive

The quest for a potent and selective herbicide has driven extensive research into modifying the benzoxazinoid skeleton. The phytotoxicity of these analogues is profoundly influenced by substitutions at three key locations: the C-2 and N-4 positions of the heterocyclic ring, and the C-5 to C-8 positions of the aromatic ring.

The Decisive Role of C-2 and N-4 Modifications

Structure-activity relationship studies have consistently revealed two critical requirements for enhanced phytotoxicity.[5][8]

• Absence of the C-2 Hydroxyl Group: The 2-deoxy derivatives of natural benzoxazinones consistently exhibit greater herbicidal activity.[5][6] The removal of this hydroxyl group enhances the stability and bioactivity of the molecule.

• Presence of the N-4 Hydroxyl Group: The hydroxamic acid moiety (a hydroxyl group at N-4) is a strong determinant of phytotoxicity.[8] Its corresponding lactams (lacking the N-4 hydroxyl) are significantly less active.

Compounds like D-DIBOA (4-hydroxy-(2H)-1,4-benzoxazin-3(4H)-one), which lacks the C-2 hydroxyl but retains the N-4 hydroxyl, have been identified as promising leads for new herbicide models.[5][6]

Aromatic Ring Functionalization: Tuning Potency and Selectivity

While modifications at C-2 and N-4 establish a baseline for high activity, substitutions on the aromatic ring are crucial for fine-tuning the herbicidal profile, including potency and crop selectivity.[9]

• Halogenation: The introduction of halogen atoms, particularly fluorine and chlorine, at the C-6 and C-7 positions has proven to be a highly successful strategy.[9] For instance, 7-fluoro-(2H)-1,4-benzoxazin-3(4H)-one (7F-D-DIBOA) not only shows high phytotoxicity but also demonstrates favorable selectivity, effectively controlling weeds like Lolium rigidum and Avena fatua with minimal damage to wheat.[9]

• Methoxy Group: The presence of a methoxy group at C-7, as seen in the natural compound DIMBOA, often results in slightly lower phytotoxicity compared to its non-methoxylated counterpart, DIBOA.[5]

Heteroatom Substitution: The Case of Benzothiazinones

An innovative approach involves replacing the oxygen atom in the heterocyclic ring with sulfur, creating 1,4-benzothiazinone analogues. These sulfur-containing compounds have demonstrated exceptionally high inhibitory activity, often surpassing that of their oxygen-based counterparts and commercial herbicides at similar concentrations.[7] This enhanced activity is particularly pronounced against dicotyledonous weeds like Portulaca oleracea (common purslane).[7]

Quantitative Comparison of Benzoxazinoid Analogues

The following table summarizes the herbicidal performance of key benzoxazinoid analogues against common weed species, compiled from multiple studies.

Compound	Core Structure	Key Modification(s)	Target Weed Species	Observed Effect (at specified conc.)	Citation(s)
APO	Aminophenoxazinone	Degradation Product	Echinochloa crus-galli	High growth inhibition	[6][7]
D-DIBOA	1,4-Benzoxazin-3-one	2-deoxy, 4-hydroxy	Allium cepa, Lepidium sativum	>90% root growth inhibition at 10⁻³ M	[5][6]
ABOA	1,4-Benzoxazin-3-one	2-deoxy, 4-acetoxy	Avena fatua, Lolium rigidum	High inhibition of weed development	[10]
7F-D-DIBOA	1,4-Benzoxazin-3-one	2-deoxy, 4-hydroxy, 7-fluoro	Lolium rigidum, Avena fatua	High phytotoxicity and selectivity for wheat	[9]
1,4-Benzothiazinone Analogue	1,4-Benzothiazinone	Sulfur substitution	Portulaca oleracea	Inhibition similar to commercial herbicide at 1000 µM	[7]

Mechanisms of Herbicidal Action

The diverse structures of benzoxazinoid analogues lead to varied mechanisms of action. A prominent mode of action for several synthetic analogues is the inhibition of protoporphyrinogen oxidase (PPO).[11][12] PPO is a key enzyme in the chlorophyll and heme biosynthesis pathways. Its inhibition leads to the accumulation of protoporphyrinogen IX, which, upon light exposure, causes rapid cellular damage through the generation of reactive oxygen species, resulting in symptoms like necrosis and bronzing.[11][13]

Other proposed mechanisms include the inhibition of histone deacetylases, which would interfere with gene regulation and cell division, a mode of action suggested for some 1,4-benzothiazinone analogues.[7]

Fig 2. Proposed mechanism of PPO-inhibiting benzoxazinoid analogues.

Experimental Corner: Protocols for Efficacy Evaluation

Rigorous and reproducible bioassays are the cornerstone of comparative analysis. Here, we provide two essential protocols for assessing the herbicidal effects of benzoxazinoid analogues.

Protocol 1: Seed Germination and Seedling Growth Bioassay

This protocol is a fundamental in vitro method to determine the direct phytotoxicity of a compound on early plant development.

Objective: To quantify the inhibitory effects of benzoxazinoid analogues on the germination, root elongation, and shoot elongation of selected weed and crop species.

Methodology:

• Preparation of Test Solutions: Dissolve the benzoxazinoid analogue in a suitable solvent (e.g., acetone or DMSO) and then dilute with distilled water to achieve a range of final concentrations (e.g., 10 µM, 100 µM, 300 µM, 1000 µM). Ensure the final solvent concentration is non-phytotoxic (typically <0.5%). Include a solvent-only control.

• Assay Setup:

  • Place a sterile filter paper (e.g., Whatman No. 1) in a 9 cm Petri dish.

  • Evenly dispense 5 mL of the test solution or control solution onto the filter paper.

  • Place 10-20 surface-sterilized seeds of the target species (e.g., Lolium rigidum, Lepidium sativum) onto the moistened filter paper.[6]

• Incubation: Seal the Petri dishes with paraffin film to prevent evaporation and incubate in a growth chamber under controlled conditions (e.g., 25°C, 16h/8h light/dark cycle) for 5-7 days.

• Data Collection:

  • Count the number of germinated seeds to calculate the germination percentage.

  • Carefully remove the seedlings and measure the length of the primary root and shoot for each.

• Analysis: Calculate the percentage of inhibition for each parameter relative to the solvent control. Determine the IC₅₀ (concentration causing 50% inhibition) values through dose-response curve analysis.

Protocol 2: Whole-Plant Pot Assay (Pre- and Post-Emergence)

This greenhouse-based protocol simulates agricultural conditions to assess both pre-emergence (soil-applied) and post-emergence (foliar-applied) herbicidal activity.

Objective: To evaluate the efficacy and crop selectivity of benzoxazinoid analogues on whole plants.

Methodology:

• Plant Cultivation: Sow seeds of weed and crop species in pots filled with a standard soil mix. Grow in a greenhouse under controlled temperature, humidity, and light conditions.

• Pre-Emergence Application:

  • Within 24 hours of sowing, apply the test compound.

  • Formulate the analogue as an emulsifiable concentrate or wettable powder and apply evenly to the soil surface using a laboratory track sprayer.[14]

  • Apply at a range of rates (e.g., 50, 150, 300 g active ingredient per hectare).[12] Include an untreated control.

• Post-Emergence Application:

  • Treat plants when they have reached a specific growth stage (e.g., 2-3 true leaves).

  • Apply the formulated product as a foliar spray using a track sprayer, ensuring uniform coverage.

• Evaluation:

  • Assess plant injury 14 and 21 days after treatment (DAT). Use a visual rating scale (e.g., 0% = no effect, 100% = plant death).

  • At the end of the experiment (e.g., 28 DAT), harvest the above-ground biomass, dry it in an oven, and record the dry weight.

• Analysis: Compare the visual injury ratings and dry weight reduction of treated plants to the untreated control to determine herbicidal efficacy and crop tolerance.

Fig 3. Experimental workflow for evaluating benzoxazinoid analogues.

Conclusion and Future Directions

The family of benzoxazinoids and their synthetic analogues represents a fertile ground for the discovery of new herbicides. The structure-activity relationship is well-defined, with 2-deoxy-4-hydroxy derivatives serving as a potent starting template. Further functionalization of the aromatic ring and heteroatom substitution offer powerful strategies to enhance phytotoxicity and selectivity. While PPO inhibition is an established mechanism for some, further investigation into alternative modes of action, such as histone deacetylase inhibition, is warranted. Future research should focus on optimizing the balance between high efficacy against resistant weeds and safety for major crops, ultimately leveraging nature's chemical defense strategies to meet modern agricultural challenges.

References

• Pérez, Y. J., Streim, S., Varela, R. M., et al. (2023). Synthesis of Benzoxazinones Sulphur Analogs and Their Application as Bioherbicides: 1.4-Benzothiazinones and 1.4-Benzoxathianones for Weed Control. Molecules, 28(14), 5393. [Link]

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., et al. (2005). Structure-Activity Relationships (SAR) Studies of Benzoxazinones, Their Degradation Products and Analogues. Phytotoxicity on Standard Target Species (STS). Journal of Agricultural and Food Chemistry, 53(3), 538-548. [Link]

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., et al. (2005). Structure-activity relationships (SAR) studies of benzoxazinones, their degradation products and analogues. phytotoxicity on standard target species (STS). PubMed. [Link]

• Macías, F. A., Marín, D., Oliveros-Bastidas, A., et al. (2005). Structure−Activity Relationships (SAR) Studies of Benzoxazinones, Their Degradation Products and Analogues. Phytotoxicity on S. University of Cádiz. [Link]

• Macías, F. A., Oliveros-Bastidas, A., Marín, D., et al. (2006). Structure-activity Relationship (SAR) Studies of Benzoxazinones, Their Degradation Products, and Analogues. Phytotoxicity on Problematic Weeds Avena Fatua L. And Lolium Rigidum Gaud. PubMed. [Link]

• Dick, R. P., & Quinn, J. (2015). Benzoxazinoids: Reactivity and Modes of Action of a Versatile Class of Plant Chemical Defenses. Journal of the Brazilian Chemical Society, 26(5), 835-853. [Link]

• Huang, M., Luo, F. X., Xu, M. C., et al. (2009). Synthesis and herbicidal activity of isoindoline-1,3-dione substituted benzoxazinone derivatives containing a carboxylic ester group. Semantic Scholar. [Link]

• Kume, T., Ohta, K., Nakayama, Y., et al. (2006). Synthesis and herbicidal activity of 2-(7-fluoro-3-oxo- 3,4-dihydro-2H-benzo[b][7][8]oxazin-6-yl)isoindoline-1,3-diones. PubMed. [Link]

• Glauser, G., & Turlings, T. C. J. (2018). The Chemical Ecology of Benzoxazinoids. CHIMIA International Journal for Chemistry, 72(11), 779-785. [Link]

• Huang, M., Luo, F. X., Xu, M. C., et al. (2009). Synthesis and Herbicidal Activity of Isoindoline-1,3-dione Substituted Benzoxazinone Derivatives Containing a Carboxylic Ester Group. ResearchGate. [Link]

• Scarabel, L., Varotto, S., & Sattin, M. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of Visualized Experiments, (101), e5282 protocolos. [Link]

• Macías, F. A., Chinchilla, N., Varela, R. M., et al. (2006). New herbicide models from benzoxazinones: aromatic ring functionalization effects. PubMed. [Link]

• Wang, D. W., Liu, Y. L., Li, Y. X., et al. (2017). Synthesis and Herbicidal Activity of Pyrido[2,3-d]pyrimidine-2,4-dione−benzoxazinone Hybrids as Novel Protoporphyrinogen Oxidase Inhibitors. ResearchGate. [Link]

• Tzin, V., & Dick, R. P. (2018). Plant Protection by Benzoxazinoids—Recent Insights into Biosynthesis and Function. Agronomy, 8(11), 253. [Link]

• de Andrade, B. S., & de Oliveira, R. S. (2017). Experimental methods to evaluate herbicides behavior in soil. Revista Brasileira de Herbicidas, 16(2), 163-176. [Link]

• Macías, F. A., Chinchilla, N., Varela, R. M., et al. (2006). New herbicide models from benzoxazinones: aromatic ring functionalization effects. Semantic Scholar. [Link]

• Wouters, F. C., & Turlings, T. C. J. (2016). Plant defense and herbivore counter-defense: benzoxazinoids and insect herbivores. Journal of Chemical Ecology, 42(6), 521-543. [Link]

• Macías, F. A., Chinchilla, N., Varela, R. M., et al. (2006). Optimization of benzoxazinones as natural herbicide models by lipophilicity enhancement. SciSpace. [Link]

• Ahmad, S., Veyrat, N., Gordon-Weeks, R., et al. (2011). Benzoxazinoid Metabolites Regulate Innate Immunity against Aphids and Fungi in Maize. Plant Physiology, 157(1), 317-327. [Link]

• APVMA. (2020). Guidelines for efficacy evaluation of herbicides: weeds in Australian forests. Australian Pesticides and Veterinary Medicines Authority. [Link]

• Macías, F. A., Chinchilla, N., Varela, R. M., et al. (2006). New Herbicide Models from Benzoxazinones: Aromatic Ring Functionalization Effects. University of Cádiz. [Link]

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A Senior Application Scientist's Guide to the Robust Quantification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

An In-depth Comparison of Validated Analytical Methodologies for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise and accurate quantification of novel chemical entities and their metabolites is paramount. 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one (HBOA), a key metabolite of the benzoxazinoid class of compounds, presents a unique analytical challenge. This guide, curated from a senior application scientist's perspective, provides a comprehensive comparison of validated analytical methods for the quantification of HBOA. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system, grounded in authoritative scientific principles.

The selection of an appropriate analytical technique is a critical decision, directly impacting the quality and reliability of research data. This guide will objectively compare the performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS), supported by experimental data and adherence to international validation guidelines.

The Analytical Imperative: Why Method Validation Matters

Before delving into specific techniques, it is crucial to understand the framework of analytical method validation. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) provide comprehensive guidelines to ensure that an analytical method is suitable for its intended purpose.[1][2][3][4] Key validation parameters, which we will use as our comparative metrics, include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis of Analytical Techniques

The choice of analytical instrumentation is a pivotal step in method development. Here, we compare three workhorse techniques in analytical chemistry for the quantification of HBOA.

dot

Caption: Method Selection for HBOA Quantification.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique, often the first choice for routine analysis and quality control. The principle lies in the separation of the analyte on a chromatographic column followed by detection based on its absorption of UV light.

Strengths:

• Cost-effective and readily available: The instrumentation is relatively inexpensive and common in most analytical laboratories.

• Robust and reliable: HPLC-UV methods are generally rugged and transferable between laboratories.

• Simple method development: For compounds with a suitable chromophore, like HBOA, method development can be straightforward.

Limitations:

• Lower sensitivity: Compared to mass spectrometry-based methods, the sensitivity of UV detection is limited, which can be a drawback for trace-level analysis in biological matrices.

• Potential for interference: The specificity can be compromised by co-eluting compounds that absorb at the same wavelength.

Validation Parameter	Typical Performance for HPLC-UV
Linearity (r²)	> 0.995
Range	0.1 - 100 µg/mL
LOD	10 - 50 ng/mL
LOQ	50 - 200 ng/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for the quantification of drugs and metabolites in complex biological matrices due to its exceptional sensitivity and specificity.[5][6] The technique combines the separation power of liquid chromatography with the highly selective detection capabilities of tandem mass spectrometry.

Strengths:

• Superior sensitivity and specificity: The ability to select for both a precursor ion and a specific product ion significantly reduces matrix interference and allows for very low detection limits.

• Structural information: Mass spectrometry provides information about the molecular weight and fragmentation of the analyte, confirming its identity.

• High throughput: Modern LC-MS/MS systems can achieve very short run times, enabling the analysis of large numbers of samples.

Limitations:

• Higher cost and complexity: The instrumentation is more expensive and requires a higher level of operator expertise.

• Matrix effects: Ion suppression or enhancement from co-eluting matrix components can affect accuracy and precision, necessitating careful method development and the use of internal standards.

Validation Parameter	Typical Performance for LC-MS/MS
Linearity (r²)	> 0.998
Range	0.1 - 1000 ng/mL
LOD	0.01 - 1 ng/mL
LOQ	0.05 - 5 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 15%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like HBOA, a derivatization step is typically required to increase their volatility.[7]

Strengths:

• High chromatographic resolution: Capillary GC columns provide excellent separation efficiency.

• Robust and well-established: GC-MS is a mature technique with extensive libraries of mass spectra for compound identification.

Limitations:

• Derivatization required: The need for derivatization adds an extra step to the sample preparation, which can introduce variability and potential for error.

• Thermal degradation: Some compounds may not be stable at the high temperatures used in the GC injector and column.

• Not suitable for all matrices: GC-MS is less tolerant of non-volatile matrix components compared to LC-MS.

Validation Parameter	Typical Performance for GC-MS (with derivatization)
Linearity (r²)	> 0.99
Range	1 - 500 ng/mL
LOD	0.1 - 5 ng/mL
LOQ	0.5 - 20 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (%RSD)	< 15%

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the quantification of HBOA using the three discussed techniques. These protocols are designed to be self-validating, with built-in checks and adherence to best practices.

dot

Caption: General Analytical Workflow for HBOA Quantification.

Protocol 1: HPLC-UV Method

1. Sample Preparation (Plasma):

• To 100 µL of plasma, add 200 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 40:60 v/v) containing 0.1% formic acid.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.
• Detection Wavelength: Determined by the UV absorbance maximum of HBOA (typically around 280 nm).
• Injection Volume: 20 µL.

3. Validation:

• Prepare calibration standards and quality control (QC) samples in blank plasma.
• Assess linearity, accuracy, precision, and other validation parameters according to ICH guidelines.

Protocol 2: LC-MS/MS Method

1. Sample Preparation (Urine):

• To 50 µL of urine, add an internal standard solution.
• Perform a liquid-liquid extraction (LLE) by adding 500 µL of ethyl acetate, vortexing for 2 minutes, and centrifuging at 5,000 x g for 5 minutes.
• Transfer the organic layer to a new tube and evaporate to dryness.
• Reconstitute in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography system.
• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.
• Ionization: Electrospray ionization (ESI) in positive or negative mode, optimized for HBOA.
• MRM Transitions: Specific precursor-to-product ion transitions for HBOA and the internal standard must be determined and optimized.

3. Validation:

• Follow the FDA or EMA guidelines for bioanalytical method validation.[4][7] This includes assessing selectivity, matrix effect, recovery, and stability in addition to the standard validation parameters.

Protocol 3: GC-MS Method

1. Sample Preparation (Plant Tissue):

• Homogenize 100 mg of plant tissue in a suitable solvent (e.g., methanol/water).
• Perform a solid-phase extraction (SPE) cleanup to remove interfering compounds.
• Evaporate the eluate to dryness.

2. Derivatization:

• To the dried extract, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
• Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivative of HBOA.

3. GC-MS Conditions:

• GC System: A gas chromatograph with a capillary column (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm x 0.25 µm).
• Injector: Splitless injection at 250°C.
• Oven Program: A temperature gradient program to ensure good separation of the derivatized analyte from other components.
• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer operating in selected ion monitoring (SIM) or full scan mode.
• Characteristic Ions: Identify and monitor characteristic ions of the HBOA-TMS derivative for quantification.

4. Validation:

• Validate the method for linearity, accuracy, precision, and other relevant parameters, taking into account the derivatization step.

Conclusion: Selecting the Optimal Method

The choice of the most appropriate analytical method for the quantification of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one depends on the specific requirements of the study.

• For routine quality control and when high sensitivity is not a primary concern, HPLC-UV offers a robust, cost-effective, and reliable solution.

• For bioanalytical studies in complex matrices such as plasma or urine, where low detection limits and high specificity are critical, LC-MS/MS is the unequivocal method of choice.

• GC-MS can be a viable alternative, particularly for certain matrices, but the necessity of a derivatization step adds complexity to the workflow.

By carefully considering the strengths and limitations of each technique and adhering to rigorous validation protocols, researchers can ensure the generation of high-quality, reliable data for the quantification of this important benzoxazinoid metabolite. This guide provides the foundational knowledge and practical protocols to empower scientists in making informed decisions for their analytical needs.

References

• Jonsson, O., et al. (2003). Development of a liquid chromatography-electrospray-tandem mass spectrometry method for the quantitative determination of benzoxazinone derivatives in plants. Analytical Chemistry, 75(23), 6500-6507. [Link]

• Woodward, M. D., et al. (1978). Identification of 1,4-Benzoxazin-3-ones in Maize Extracts by Gas-Liquid Chromatography and Mass Spectrometry. Plant Physiology, 63(1), 9-13. [Link]

• Hanhineva, K., et al. (2011). Qualitative characterization of benzoxazinoid derivatives in whole grain rye and wheat by LC-MS metabolite profiling. Journal of Agricultural and Food Chemistry, 59(5), 1978-1986. [Link]

• Villagrasa, M., et al. (2006). Determination of Benzoxazinone Derivatives in Plants by Combining Pressurized Liquid Extraction−Solid-Phase Extraction Followed by Liquid Chromatography−Electrospray Mass Spectrometry. Journal of Agricultural and Food Chemistry, 54(12), 4145-4152. [Link]

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Bhardwaj, S. K., et al. (2014). A facile and efficient analytical method development and validation for separation of a series of substituted 3-aryl-3, 4-dihydro-2H-benz[E]-1, 3-oxazin-2-ones by GC/GCMS. Journal of Chemical and Pharmaceutical Research, 6(5), 1121-1129. [Link]

• Bhardwaj, S. K., et al. (2014). Development and validation of an efficient and rapid analytical assay method by LC/LCMS for a series of 2H-benzoxazinone based 3-aryl-3, 4-dihydro-2H-benz [e]-1, 3-oxazines. International Journal of Chemical and Pharmaceutical Analysis, 1(2), 65-73. [Link]

• Gawlik-Będziak, J., et al. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica, 62(1), 3-10. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• International Council for Harmonisation. (2022). ICH Harmonised Guideline M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical, non-negotiable aspect of our work that ensures the safety of ourselves, our colleagues, and the environment. This guide provides a detailed, logic-driven protocol for the proper disposal of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, grounding every step in established safety principles and regulatory awareness.

Hazard Assessment and Waste Classification: The "Why"

Before any disposal protocol is established, a thorough understanding of the compound's intrinsic hazards is essential. 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, a member of the benzoxazinone class, is not benign.[1] Its toxicological profile, while not exhaustively studied, necessitates its classification as hazardous waste.[2] The primary rationale is based on Globally Harmonized System (GHS) classifications aggregated from multiple suppliers.[3][4]

Table 1: GHS Hazard Profile of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

Hazard Class	Hazard Statement	GHS Code	Pictogram	Source(s)
Skin Corrosion/Irritation	Causes skin irritation	H315	Irritant	[1][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation	H319	Irritant	[1][3][4]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation	H335	Irritant	[1][3][4]

Causality: The compound's known properties as a skin, eye, and respiratory irritant mandate that it cannot be disposed of as common trash or via sanitary sewer systems.[5][6] The principle of prudent practice dictates that chemicals with known hazards and incompletely understood long-term toxicological effects must be managed through a formal hazardous waste stream.[7] Improper disposal, such as drain disposal, risks introducing a biologically active molecule into aquatic ecosystems and wastewater treatment facilities not designed to degrade it.[8][9] Therefore, all waste streams containing this compound must be collected, properly labeled, and transferred to an approved waste disposal facility.[2][9][10]

Pre-Disposal Protocol: Engineering and Personal Protective Controls

Effective waste management begins with minimizing exposure during handling. The following controls are mandatory when preparing 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one for disposal.

• Engineering Controls : Always handle the solid compound and prepare waste containers within a certified chemical fume hood.[7] This prevents the inhalation of fine particulates, a key risk given its classification as a respiratory irritant.[11]

• Personal Protective Equipment (PPE) : A standard PPE ensemble is required to prevent skin and eye contact.[12]

  • Eye Protection : Safety goggles that provide a full seal around the eyes are mandatory.[11]

  • Hand Protection : Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity before each use and dispose of contaminated gloves as hazardous waste.[9]

  • Body Protection : A standard laboratory coat must be worn and kept fully fastened.

Step-by-Step Disposal Procedures

The correct disposal procedure depends on the form of the waste: solid compound, solutions, or contaminated labware. Never mix incompatible waste streams.[13]

Protocol 1: Disposal of Solid (Neat) Compound

This protocol applies to expired reagents, excess material from a reaction, or synthesized product that is no longer needed.

• Container Selection : Obtain a dedicated hazardous waste container that is compatible with the chemical (e.g., a high-density polyethylene (HDPE) or glass jar with a screw-top lid).[8] The container must be in good condition, free of cracks or deterioration.[13]

• Waste Transfer : Carefully transfer the solid 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one into the waste container inside a chemical fume hood.

• Labeling : As soon as the first portion of waste is added, label the container.[6] The label must include:

  • The words "Hazardous Waste".[13]

  • The full chemical name: "2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one". Do not use abbreviations or formulas.[13]

  • The associated hazards: "Irritant".[13]

  • The date accumulation started.

• Storage : Store the sealed container in a designated Satellite Accumulation Area (SAA).[13] This area must be away from drains and incompatible materials.

• Disposal Request : Once the container is full or has been in the SAA for up to one year, submit a chemical waste collection request through your institution's Environmental Health & Safety (EH&S) department.[6][13]

Caption: Workflow for Solid Hazardous Waste Collection.

Protocol 2: Disposal of Solutions

This protocol applies to reaction mixtures, mother liquors, and solutions used for rinsing.

• Segregation is Key : Do NOT mix different solvent wastes. Halogenated solvents (e.g., dichloromethane, chloroform) are significantly more expensive to dispose of and require a separate waste stream from non-halogenated solvents (e.g., hexane, ethyl acetate, methanol).[6] Aqueous solutions should also be kept separate.

• Container Selection : Use designated liquid hazardous waste containers (typically plastic-coated glass or HDPE carboys) provided by your EH&S department.

• Waste Transfer : Pour the liquid waste into the appropriate container using a funnel. Keep the container closed at all times except when adding waste.[6]

• Labeling and Composition Log :

  • Label the container with "Hazardous Waste" and the primary solvent (e.g., "Waste Ethyl Acetate").

  • Crucially, maintain a log on the container detailing all components and their approximate percentages, including 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.[13] This is a regulatory requirement.

• Storage and Disposal : Store and request pickup as described in Protocol 1 (Steps 4 & 5).

Protocol 3: Disposal of Contaminated Labware and PPE

This protocol covers items like weigh boats, pipette tips, gloves, and glassware that have come into direct contact with the compound.

• Grossly Contaminated Disposables : Items such as gloves, weigh paper, and paper towels used for minor cleanup should be collected in a sealed, labeled bag or container for solid hazardous waste.

• Contaminated Sharps : Any contaminated needles or razor blades must be disposed of in a designated sharps container for chemical contamination.

• Glassware Decontamination :

  • Initial Rinse : Rinse the glassware three times with a small amount of a suitable solvent (e.g., acetone or ethanol).

  • Collect Rinsate : Crucially, this initial rinsate must be collected and disposed of as liquid hazardous waste according to Protocol 2.[14]

  • Final Cleaning : After the triple rinse, the glassware is considered decontaminated and can be washed normally with soap and water.

  • Empty Original Containers : The original reagent bottle, once empty, must also be triple-rinsed, with the rinsate collected as hazardous waste. The label must then be fully defaced or removed before the container can be disposed of in the appropriate glass recycling bin.[6][14]

Caption: Decontamination and Disposal Workflow for Labware.

Emergency Procedures: Spill Management

Accidents happen, but a prepared response minimizes risk.

• Alert Personnel : Immediately alert others in the lab.

• Isolate the Area : Cordon off the spill area.

• Consult the SDS : If available, review the Safety Data Sheet (SDS) for specific guidance.

• Cleanup :

  • For a small solid spill , and only if you are trained to do so, gently sweep up the material to avoid raising dust.

  • For a small liquid spill , use a chemical spill kit or an inert absorbent material (e.g., vermiculite or sand).

• Collect Waste : Place all cleanup materials (absorbent, contaminated gloves, etc.) into a sealed container.[6]

• Label and Dispose : Label the container as "Hazardous Waste: Spill Debris containing 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one" and dispose of it according to Protocol 1.

• Large Spills : For large spills, evacuate the area immediately and contact your institution's EH&S emergency line.

By adhering to these scientifically-grounded and procedurally-sound guidelines, you contribute to a culture of safety, ensuring that our innovative work does not come at the cost of personal or environmental health.

References

• Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. [Link]

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• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health. [Link]

• Guide to Managing Laboratory Chemical Waste . Vanderbilt University Environmental Health & Safety. [Link]

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• Safety Data Sheet - 2H-1,4-Benzoxazin-3(4H)-one . Fisher Scientific. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of any chemical compound, including 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step.

Hazard Analysis: Understanding the Risks

2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one, also known as 2H-1,4-Benzoxazin-3(4H)-one, is a compound that requires careful handling due to its identified health hazards.[1] According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified as a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] These classifications are the foundation upon which our personal protective equipment (PPE) strategy is built.

A clear understanding of these hazards, as outlined in the safety data sheets, is the first step in a self-validating safety system. The primary routes of exposure are contact with the skin and eyes, and inhalation of dust or aerosols.

Hazard Classification	GHS Hazard Statement	Source
Skin Corrosion/Irritation	H315: Causes skin irritation	[1][2]
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation	[1][2]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	[1][2]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not arbitrary; it is a direct response to the specific risks posed by the chemical. The following protocol is designed to provide comprehensive protection when handling 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Eye and Face Protection: The First Line of Defense

Given that this compound is a serious eye irritant, robust eye protection is mandatory.[2]

• Chemical Splash Goggles: Standard safety glasses are insufficient. Chemical splash goggles that conform to European standard EN 166 or OSHA standard 29 CFR 1910.133 are required.[2][3] These provide a seal around the eyes, protecting against splashes and airborne particles.

• Face Shield: When handling larger quantities (over 1 liter) or when there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.[4] A face shield alone does not provide adequate eye protection.[4]

Hand Protection: Preventing Dermal Exposure

To prevent skin irritation, appropriate hand protection is crucial.[2]

• Proper Glove Technique: Use proper glove removal techniques to avoid contaminating your skin.[5] Contaminated gloves should be disposed of immediately in accordance with waste disposal protocols.

Body Protection: Shielding the Skin

To prevent accidental skin contact, appropriate body protection must be worn.

• Laboratory Coat: A flame-resistant lab coat is recommended and should be kept fully fastened.[4]

• Full Coverage: Ensure that legs and feet are fully covered. Open-toed shoes are strictly prohibited in the laboratory.[4]

Respiratory Protection: A Precautionary Measure

Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required.[2] However, in certain situations, it becomes essential.

• When to Use: A NIOSH/MSHA or European Standard EN 136/EN 149 approved respirator should be used during large-scale operations, in emergencies, or if dust is generated and ventilation is inadequate.[2][6]

• Fit Testing: Ensure that any respirator used has been properly fit-tested to the individual user.

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE to include the entire workflow, from handling to disposal.

Experimental Workflow: A Step-by-Step Approach to Safety

The following diagram outlines the critical steps for safely handling 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one.

Caption: Safe Handling and Disposal Workflow.

Step-by-Step PPE Procedure

Donning Sequence:

• Lab Coat: Put on your lab coat and fasten it completely.

• Goggles/Face Shield: Put on your chemical splash goggles. If required, add a face shield.

• Gloves: Don your gloves, ensuring they overlap the cuffs of your lab coat.

Doffing Sequence:

• Gloves: Remove gloves using a technique that avoids touching the outside of the glove with your bare hands.

• Lab Coat: Remove your lab coat, turning it inside out as you do so.

• Goggles/Face Shield: Remove your eye and face protection.

• Hand Washing: Wash your hands thoroughly with soap and water.[5]

Disposal Plan

All waste, including the compound itself and any contaminated materials, must be treated as hazardous waste.

• Chemical Waste: Dispose of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one and its containers in an approved waste disposal plant.[5] Do not dispose of it down the drain.

• Contaminated PPE: Used gloves and other disposable PPE should be collected in a designated hazardous waste container.

Emergency Procedures: A Rapid Response Plan

In the event of an exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[2]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Get medical attention if irritation persists.[2]

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[2]

• Ingestion: Clean the mouth with water and seek medical attention.[2]

Always ensure that medical personnel are aware of the material involved and take precautions to protect themselves.[2]

Conclusion

The safe handling of 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one is predicated on a foundation of knowledge, preparation, and adherence to established protocols. By understanding the specific hazards of this compound and implementing the multi-layered PPE and handling strategies outlined in this guide, researchers can confidently pursue their work while ensuring their personal safety and the integrity of their research environment.

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• Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety. Retrieved from [Link]

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• ChemicalSafetyFacts.org. (n.d.). Personal Protective Equipment and Chemistry. Retrieved from [Link]

• LookChem. (n.d.). 4-Methyl-2 H -1,4-benzoxazin-3(4 H )-one Safety Data Sheet. Retrieved from [Link]

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